(2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone

• CAS: 351518-88-2

Core Science & Biosynthesis

(2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone

Introduction: The Imperative for Unambiguous Structural Verification

Chapter 1: The Elucidation Strategy - A Multi-Modal Approach

A robust structure elucidation strategy is not a linear path but an iterative process of hypothesis generation and validation. Our approach begins with low-resolution techniques to gather broad classifications of the molecule's features and progresses to high-resolution, multidimensional methods to piece together the precise atomic connectivity. Each step provides evidence that must be consistent with the data from all other steps.

Caption: Overall workflow for structure elucidation.

Chapter 2: Foundational Analysis - Molecular Formula and Functional Groups

High-Resolution Mass Spectrometry (HRMS)

Causality: The first and most critical step is to determine the elemental composition. HRMS provides a highly accurate mass measurement, allowing for the calculation of a unique molecular formula. This constrains the possibilities and provides the atomic "parts list" for our structure. We employ Electrospray Ionization (ESI) as it is a soft ionization technique that typically preserves the molecular ion, providing a clear [M+H]⁺ peak.[3][4]

Result:

• Technique: ESI-TOF (Electrospray Ionization - Time of Flight)

• Mode: Positive Ion

• Observed m/z: 276.1118 [M+H]⁺

• Target Formula: C₁₄H₁₇N₃OS

• Calculated m/z for [C₁₄H₁₈N₃OS]⁺: 276.1114

• Δ (ppm): 1.45 ppm

The excellent agreement between the observed and calculated mass confirms the molecular formula is C₁₄H₁₇N₃OS . This corresponds to a degree of unsaturation of 8, which is consistent with the benzothiazole ring system (5 degrees), the carbonyl group (1 degree), and the piperidine ring (1 degree), plus one additional degree from the fusion in the benzothiazole.

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: With the molecular formula established, FTIR spectroscopy is used to quickly identify the presence of key functional groups. This technique provides a rapid confirmation that the expected chemical transformations occurred during synthesis. We use an Attenuated Total Reflectance (ATR) accessory, which allows for direct analysis of the solid sample with minimal preparation.[5][6]

Result: The spectrum shows characteristic absorption bands confirming the major functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment	Implication
3420, 3310	Medium	N-H Stretch (asymmetric & symmetric)	Confirms the primary amine (-NH₂) group.[7]
2935, 2850	Medium	C-H Stretch (aliphatic)	Confirms the piperidine ring's CH₂ groups.
1625	Strong	C=O Stretch (amide)	Confirms the presence of the amide carbonyl. The lower frequency suggests conjugation.[8]
1595, 1480	Strong	C=C Stretch (aromatic)	Confirms the benzene ring of the benzothiazole.
1540	Strong	C=N Stretch	Characteristic of the thiazole ring.

The FTIR data strongly supports the presence of a primary amine, an amide, a piperidine ring, and an aromatic system, fully consistent with the proposed structure.

Chapter 3: The Core Framework - 1D and 2D NMR Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of a molecule. We will build the structure piece by piece, starting with proton and carbon environments and then using 2D experiments to link them together.

Caption: Numbering scheme for NMR assignments.

¹H and ¹³C NMR Spectroscopy

Causality: One-dimensional ¹H and ¹³C NMR spectra provide a census of the proton and carbon environments, respectively. The chemical shift (δ) indicates the electronic environment, integration (for ¹H) gives the relative number of protons, and multiplicity reveals neighboring protons.

¹H NMR Data (500 MHz, DMSO-d₆)

Label	δ (ppm)	Multiplicity	Integration	Assignment
H-4	8.01	d, J=1.9 Hz	1H	Benzothiazole
H-5	7.75	d, J=8.5 Hz	1H	Benzothiazole
H-7	7.45	dd, J=8.5, 1.9 Hz	1H	Benzothiazole
-NH₂	7.20	br s	2H	Amino Group
H-13/17	3.65	br s	4H	Piperidine (α)

| H-14/15/16 | 1.60 | m | 6H | Piperidine (β, γ) |

¹³C NMR Data (125 MHz, DMSO-d₆)

Label	δ (ppm)	Assignment
C-2	168.1	Benzothiazole (Amine C)
C-10	167.5	Carbonyl (Amide)
C-8	152.0	Benzothiazole
C-6	149.5	Benzothiazole
C-9	133.0	Benzothiazole
C-5	125.8	Benzothiazole
C-7	122.1	Benzothiazole
C-4	120.9	Benzothiazole
C-13/17	45.5	Piperidine (α)
C-14/16	26.0	Piperidine (β)

| C-15 | 24.5 | Piperidine (γ) |

Interpretation: The ¹H NMR shows three distinct aromatic protons, consistent with a 1,2,4-trisubstituted benzene ring. The broad signals for the piperidine protons suggest conformational exchange or restricted rotation, which is common for amides. The ¹³C NMR confirms the presence of 8 sp² carbons (benzothiazole and carbonyl) and 5 sp³ carbons (piperidine), matching our molecular formula.

2D NMR: Assembling the Puzzle

Causality: While 1D NMR identifies the fragments, 2D NMR experiments establish their connectivity.

• COSY (Correlation Spectroscopy) identifies protons that are coupled to each other (typically through 2-3 bonds).[9]

• HSQC (Heteronuclear Single Quantum Coherence) correlates protons directly to the carbons they are attached to (¹JCH).[10]

• HMBC (Heteronuclear Multiple Bond Correlation) shows correlations between protons and carbons over multiple bonds (²JCH, ³JCH), which is the key to connecting disparate fragments.[11][12]

Key 2D NMR Correlations:

• COSY: A clear correlation is observed between H-5 (δ 7.75) and H-7 (δ 7.45), confirming their ortho relationship on the benzene ring.

• HSQC: This experiment allows for the unambiguous assignment of each proton to its corresponding carbon, confirming the data in the tables above. For example, the proton at δ 8.01 correlates to the carbon at δ 120.9, confirming their assignment as H-4 and C-4.

• HMBC - The Definitive Connections: This is the most informative experiment for confirming the overall structure.

Caption: Key HMBC correlations linking the fragments.

• Benzothiazole to Carbonyl: Protons H-4 (δ 8.01) and H-5 (δ 7.75) both show a strong correlation to the carbon at δ 149.5 (C-6). Crucially, they also show a correlation to the carbonyl carbon C-10 at δ 167.5. This definitively places the carbonyl group at the C-6 position of the benzothiazole ring.

• Piperidine to Carbonyl: The piperidine protons adjacent to the nitrogen, H-13/17 (δ 3.65), show a strong correlation to the same carbonyl carbon C-10 (δ 167.5). This confirms that the piperidine ring is attached via its nitrogen to the carbonyl carbon, forming the amide bond.

Chapter 4: Final Structure Confirmation

The collective data provides a self-validating and unambiguous confirmation of the structure as (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone.

• HRMS established the correct molecular formula (C₁₄H₁₇N₃OS).

• FTIR confirmed the presence of all key functional groups (primary amine, amide, piperidine, aromatic ring).

• 1D NMR provided a census of all unique proton and carbon environments, which matched the formula.

• 2D NMR (COSY, HSQC, and especially HMBC) pieced the fragments together, definitively establishing the connectivity between the benzothiazole C-6 position, the carbonyl carbon, and the piperidine nitrogen.

For absolute confirmation, particularly of stereochemistry in chiral molecules or tautomeric forms, Single Crystal X-Ray Crystallography is the gold standard.[13][14] If a suitable crystal can be grown, this technique provides a three-dimensional map of electron density, yielding precise bond lengths, angles, and the absolute configuration of the molecule in the solid state.[15]

Appendix: Standardized Experimental Protocols

A.1 High-Resolution Mass Spectrometry (HRMS)

• Prepare a ~1 mg/mL solution of the compound in methanol.

• Dilute the stock solution 1:100 in 50:50 acetonitrile:water with 0.1% formic acid.

• Infuse the sample into an ESI-TOF mass spectrometer at a flow rate of 5 µL/min.

• Acquire data in positive ion mode over a mass range of m/z 100-500.

• Use a known reference standard for internal mass calibration to ensure high accuracy.

A.2 Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

• Ensure the diamond or ZnSe ATR crystal is clean by wiping with isopropanol and allowing it to dry.[16]

• Record a background spectrum of the empty crystal.

• Place a small amount of the solid sample (~1-2 mg) onto the crystal.

• Apply pressure using the built-in press to ensure good contact between the sample and the crystal.[16]

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹, co-adding 32 scans for a good signal-to-noise ratio.

• The final spectrum is automatically generated as the absorbance calculated from the ratio of the sample to the background spectrum.

A.3 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Accurately weigh ~10-15 mg of the compound and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire spectra on a 500 MHz spectrometer equipped with a broadband probe.

• ¹H NMR: Acquire with a 30° pulse angle and a relaxation delay of 1 second.

• ¹³C NMR: Acquire with proton decoupling, a 30° pulse angle, and a relaxation delay of 2 seconds.

• 2D Experiments (COSY, HSQC, HMBC): Use standard Bruker or Varian pulse programs (e.g., cosygpqf, hsqcedetgpsisp2.2, hmbcgplpndqf).[9][11] Optimize spectral widths in both dimensions to cover all relevant signals. For HMBC, set the long-range coupling delay to optimize for correlations around 8 Hz.

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An In-depth Technical Guide to the Pharmacokinetics of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Foreword: Charting the Pharmacokinetic Journey of a Novel Benzothiazole Compound

The benzothiazole scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The compound (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone represents a novel entity within this class, merging the established biological relevance of the 2-aminobenzothiazole core with a piperidinyl-methanone substituent, a modification anticipated to modulate its physicochemical and pharmacokinetic properties. Understanding the absorption, distribution, metabolism, and excretion (ADME) of this molecule is paramount to its development as a potential therapeutic agent.

This guide provides a comprehensive framework for the preclinical pharmacokinetic evaluation of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone. It is designed to be a practical resource for researchers, offering not just protocols, but the underlying scientific rationale for experimental choices. By adhering to the principles of scientific integrity and leveraging established methodologies, the aim is to build a robust pharmacokinetic profile, enabling informed decisions in the drug development pipeline. This document is structured to provide full editorial control, allowing for a narrative that best elucidates the technical journey of characterizing a novel chemical entity.

Section 1: Physicochemical Characterization and its Pharmacokinetic Implications

The initial step in any pharmacokinetic evaluation is a thorough understanding of the compound's physicochemical properties. These intrinsic characteristics are the primary determinants of its behavior in a biological system.

Property	Predicted/Determined Value	Implication for Pharmacokinetics
Molecular Weight	275.37 g/mol	Likely good oral absorption (Lipinski's Rule of Five).
LogP	(Predicted value)	Influences membrane permeability and distribution into tissues. A moderate LogP is often optimal.
pKa	(Predicted value)	The 2-amino group is basic. The ionization state at physiological pH will affect solubility and interaction with transporters and targets.
Aqueous Solubility	To be determined	Critical for dissolution in the gastrointestinal tract, a prerequisite for absorption.

Rationale: A compound's journey through the body is a constant interplay with aqueous and lipid environments. The molecular weight, lipophilicity (LogP), and ionization state (pKa) are fundamental parameters that govern this interaction. For instance, a compound that is too lipophilic may have poor aqueous solubility and be sequestered in fatty tissues, while a highly polar compound may struggle to cross cell membranes.

Section 2: A Strategic Approach to ADME Profiling

A tiered approach to ADME studies, starting with in vitro assays and progressing to in vivo models, is the most efficient and ethical path forward. This strategy allows for early identification of potential liabilities and guides the design of more complex animal studies.[4][5]

Caption: A tiered strategy for ADME profiling of a novel compound.

Section 3: In Vitro Pharmacokinetics: Foundational Insights

In vitro assays are pivotal in early drug discovery for identifying key structural features that influence safety and efficacy, and for providing critical insights into pharmacokinetic properties.[4]

Permeability Assessment

Objective: To predict the intestinal absorption of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone.

Methodology 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Plate Preparation: A 96-well filter plate is coated with a lipid solution (e.g., 2% lecithin in dodecane) to form an artificial membrane.

• Compound Addition: The test compound is added to the donor wells at a known concentration.

• Incubation: The filter plate is placed into an acceptor plate containing buffer, and the assembly is incubated.

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined by LC-MS/MS.

• Permeability Calculation: The permeability coefficient (Pe) is calculated.

Rationale: PAMPA is a high-throughput, cost-effective assay that provides a preliminary indication of passive diffusion. It is an excellent first-pass screen for permeability.

Methodology 2: Caco-2 Cell Permeability Assay

• Cell Culture: Caco-2 cells are seeded on permeable supports and cultured for 21-25 days to form a differentiated monolayer.

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

• Permeability Study: The test compound is added to the apical (A) side, and its appearance on the basolateral (B) side is monitored over time. The reverse experiment (B to A) is also performed to assess active efflux.

• Sample Analysis: Samples from both compartments are analyzed by LC-MS/MS.

• Apparent Permeability Calculation: The apparent permeability coefficient (Papp) is calculated for both directions. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests the involvement of active transporters.

Rationale: The Caco-2 cell line is derived from human colorectal adenocarcinoma and, when differentiated, forms a polarized monolayer that is a good model of the intestinal epithelium. This assay can assess both passive diffusion and active transport.

Metabolic Stability

Objective: To determine the intrinsic clearance of the compound and predict its metabolic fate.

Methodology 1: Liver Microsomal Stability Assay

• Reaction Mixture Preparation: The test compound is incubated with liver microsomes (from human and relevant preclinical species) and NADPH in a phosphate buffer.

• Time-Course Incubation: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched with a cold organic solvent (e.g., acetonitrile).

• Analysis: The remaining parent compound in each sample is quantified by LC-MS/MS.

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Rationale: Liver microsomes contain a high concentration of cytochrome P450 (CYP) enzymes, which are major contributors to the metabolism of many drugs.[6][7] This assay provides a good first estimate of metabolic stability.

Methodology 2: Hepatocyte Stability Assay

• Hepatocyte Culture: Cryopreserved or fresh hepatocytes are thawed and plated.

• Incubation: The test compound is added to the hepatocyte culture medium.

• Sampling and Analysis: Aliquots of the medium are taken at different time points, and the concentration of the parent compound is determined by LC-MS/MS.

• Data Analysis: Similar to the microsomal assay, the in vitro half-life and intrinsic clearance are calculated.

Rationale: Hepatocytes contain both Phase I (e.g., CYPs) and Phase II (e.g., UGTs, SULTs) metabolic enzymes, as well as transporters, offering a more complete picture of hepatic metabolism compared to microsomes.

Plasma Protein Binding

Objective: To determine the extent to which the compound binds to plasma proteins.

Methodology: Equilibrium Dialysis

• Apparatus Setup: An equilibrium dialysis apparatus consists of two chambers separated by a semi-permeable membrane.

• Sample Addition: Plasma is added to one chamber, and the test compound in buffer is added to the other.

• Equilibration: The apparatus is incubated until equilibrium is reached.

• Concentration Measurement: The concentration of the compound in both the plasma and buffer chambers is measured by LC-MS/MS.

• Calculation: The fraction unbound (fu) is calculated.

Rationale: Only the unbound fraction of a drug is pharmacologically active and available for metabolism and excretion. High plasma protein binding can affect the drug's distribution and clearance.

Cytochrome P450 Inhibition

Objective: To assess the potential for the compound to cause drug-drug interactions by inhibiting major CYP isoforms.

Methodology: Fluorescent Probe-Based Assay

• Incubation: The test compound is co-incubated with human liver microsomes, a specific fluorescent probe substrate for a particular CYP isoform (e.g., midazolam for CYP3A4), and NADPH.

• Fluorescence Measurement: The formation of the fluorescent metabolite is monitored over time using a plate reader.

• IC50 Determination: The concentration of the test compound that causes 50% inhibition of the CYP activity (IC50) is determined.

Rationale: Inhibition of CYP enzymes can lead to elevated plasma concentrations of co-administered drugs, potentially causing toxicity.[8] This assay screens for such interactions early in development.

Section 4: In Vivo Pharmacokinetics: The Whole-Animal Perspective

In vivo studies are essential to understand how the compound behaves in a complete biological system. All animal studies must be conducted in compliance with Good Laboratory Practices (GLP) as defined by regulatory agencies like the FDA.[9][10]

Pharmacokinetic Study in Rodents

Objective: To determine the basic pharmacokinetic parameters of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone in a rodent model (e.g., Sprague-Dawley rats).

Methodology:

• Animal Dosing: A cohort of animals is administered the compound via intravenous (IV) and oral (PO) routes.

• Blood Sampling: Blood samples are collected at predetermined time points post-dose.

• Plasma Preparation and Analysis: Plasma is separated from the blood samples, and the concentration of the compound is quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters such as clearance (CL), volume of distribution (Vd), half-life (t½), and oral bioavailability (%F).

Rationale: This study provides the first in vivo data on the ADME properties of the compound, including its bioavailability, which is a critical parameter for orally administered drugs.

Caption: Workflow for an in vivo pharmacokinetic study.

Metabolite Identification

Objective: To identify the major metabolites of the compound in plasma and urine.

Methodology:

• Sample Collection: Plasma and urine samples from the in vivo pharmacokinetic study are used.

• LC-HRMS Analysis: Samples are analyzed using high-resolution mass spectrometry (HRMS) to detect and identify potential metabolites.

• Data Processing: The data is processed to identify mass shifts corresponding to common metabolic transformations (e.g., oxidation, glucuronidation).

• Structural Elucidation: The structures of the most abundant metabolites are proposed based on their fragmentation patterns.

Rationale: Identifying major metabolites is crucial for understanding the clearance pathways of the drug and for assessing whether any of the metabolites are pharmacologically active or potentially toxic. The metabolism of the benzothiazole ring can involve ring-cleavage.[11]

Mass Balance and Excretion Pathways

Objective: To determine the primary routes of elimination of the compound and its metabolites from the body.

Methodology:

• Radiolabeling: A radiolabeled version of the compound (e.g., with ¹⁴C) is synthesized.

• Dosing and Sample Collection: The radiolabeled compound is administered to animals, and urine, feces, and expired air (if volatile metabolites are expected) are collected over a period of time until most of the radioactivity is recovered.

• Radioactivity Measurement: The total radioactivity in each sample is measured.

• Metabolite Profiling: The radioactive components in the urine and feces are profiled to determine the relative abundance of the parent compound and its metabolites.

Rationale: This "gold standard" study provides a definitive account of the drug's fate in the body, ensuring that all major clearance pathways are identified.

Section 5: Analytical Methodology: The Cornerstone of Accurate Data

A robust and validated bioanalytical method is essential for the accurate quantification of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone in biological matrices. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most commonly used technique for this purpose due to its high sensitivity and selectivity.[12]

Key aspects of method validation include:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.

• Calibration Curve: A linear relationship between the instrument response and the known concentration of the analyte.

• Matrix Effect: The alteration of the analyte's ionization efficiency due to co-eluting components from the biological matrix.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Section 6: Data Interpretation and Forward Planning

The culmination of these studies will be a comprehensive pharmacokinetic profile of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone.

Summary of Key Pharmacokinetic Parameters:

Parameter	Description	Desirable Characteristics for an Oral Drug
Bioavailability (%F)	The fraction of the administered dose that reaches systemic circulation.	High (>50%)
Clearance (CL)	The volume of plasma cleared of the drug per unit time.	Moderate, to allow for a reasonable dosing interval.
Volume of Distribution (Vd)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Indicates the extent of tissue distribution.
Half-life (t½)	The time required for the concentration of the drug in the body to be reduced by one-half.	Long enough for convenient dosing (e.g., once or twice daily).

Causality-Driven Insights:

• Poor bioavailability could be due to low permeability, extensive first-pass metabolism, or poor solubility. Further formulation work or structural modification may be necessary.

• High clearance suggests rapid metabolism or efficient excretion. This could lead to a short half-life, potentially requiring frequent dosing.

• Extensive metabolism necessitates a thorough safety assessment of the major metabolites.

• Significant CYP inhibition may limit the co-administration of the compound with other drugs, which could be a major clinical disadvantage.

Conclusion: A Roadmap to Clinical Candidacy

This technical guide has outlined a rigorous and scientifically sound approach to characterizing the pharmacokinetics of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone. By systematically evaluating its ADME properties, from in vitro screening to in vivo definitive studies, researchers can build a comprehensive understanding of its behavior in a biological system. This knowledge is not merely a collection of data points but a critical tool for guiding lead optimization, designing toxicology studies, and ultimately, for determining the clinical viability of this promising novel compound. The path from a lead compound to a therapeutic agent is long and challenging, and a thorough understanding of pharmacokinetics is an indispensable part of this journey.

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The Enduring Scaffold: A Technical Guide to 2-Aminobenzothiazole Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 2-aminobenzothiazole core, a bicyclic heteroaromatic system, has cemented its status as a "privileged scaffold" in medicinal chemistry. Its unique structural features and synthetic accessibility have made it a cornerstone for the development of a vast array of therapeutic agents. This guide provides an in-depth exploration of the synthesis, pharmacological landscape, and structure-activity relationships of 2-aminobenzothiazole derivatives, offering field-proven insights for researchers navigating the complexities of drug discovery and development.

The 2-Aminobenzothiazole Core: A Privileged Starting Point

The benzothiazole ring system, composed of a fused benzene and thiazole ring, is a key structural motif in numerous biologically active molecules.[1][2] The introduction of an amino group at the 2-position not only enhances the molecule's reactivity and solubility but also provides a crucial handle for a multitude of chemical modifications.[1] This versatility is a primary reason why 2-aminobenzothiazoles are highly sought after as starting materials or key intermediates in the synthesis of pharmacologically active heterocycles.[3][4] The endocyclic nitrogen and the exocyclic amino group are strategically positioned to react with electrophilic reagents, paving the way for the construction of diverse and complex fused heterocyclic systems.[3][4]

Crafting the Core: Synthetic Strategies and Methodologies

The synthesis of 2-aminobenzothiazole derivatives is adaptable, with several established methods. A prevalent and efficient approach involves the reaction of 2-aminobenzothiazole with an acyl chloride, such as monochloroacetyl chloride, to form an intermediate which is then condensed with a variety of amines.[3][5] This modular approach allows for the systematic introduction of diverse functionalities, enabling the exploration of a wide chemical space.

Experimental Protocol: Synthesis of N-(benzothiazol-2-yl)-2-(substituted amino)acetamide Derivatives

This protocol outlines a representative two-step synthesis, which is a common strategy for producing a library of 2-aminobenzothiazole derivatives. The rationale behind this two-step process is its versatility; by first creating a reactive intermediate (the chloroacetamide), a multitude of different amine-containing side chains can be introduced in the second step, allowing for rapid analogue synthesis to explore structure-activity relationships.

Step 1: Synthesis of 2-(Chloroacetylamino)benzothiazole

• Rationale: This step introduces a reactive electrophilic site (the α-chloro acetyl group) onto the 2-amino group of the benzothiazole core. Triethylamine (TEA) is used as a base to neutralize the HCl generated during the reaction, driving the reaction to completion. Conducting the reaction at a low temperature (0-25 °C) helps to control the exothermic nature of the acylation and minimize side reactions.

• Procedure:

  • In a round-bottom flask, dissolve 2-aminobenzothiazole (1 equivalent) in a suitable solvent such as acetone.

  • Cool the flask in an ice bath with continuous stirring (approximately 300 RPM).

  • Add triethylamine (TEA) (1.1 equivalents) to the solution as a catalyst and acid scavenger.

  • Slowly add monochloroacetyl chloride (1 equivalent) dropwise to the stirred solution.

  • Allow the reaction to proceed overnight at room temperature.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice water to precipitate the product.

  • Filter the resulting solid, wash with cold water, and dry to obtain the intermediate, 2-(chloroacetylamino)benzothiazole.[5]

Step 2: Synthesis of Final 2-Aminobenzothiazole Derivatives

• Rationale: This step involves a nucleophilic substitution reaction where the amine of choice displaces the chloride on the intermediate from Step 1. The choice of amine is critical as this is where the chemical diversity of the final compounds is introduced.

• Procedure:

  • Dissolve the 2-(chloroacetylamino)benzothiazole intermediate (1 equivalent) in a suitable solvent (e.g., acetone).

  • Add the desired amine or substituted piperazine (1.1 equivalents).

  • Stir the reaction mixture at room temperature or with gentle heating, depending on the reactivity of the amine.

  • Monitor the reaction by TLC.

  • Upon completion, the final product can be isolated by filtration if it precipitates, or by extraction after removing the solvent.

  • Purify the crude product by recrystallization or column chromatography.

Characterization: The final synthesized compounds are typically characterized using a suite of analytical techniques to confirm their structure and purity, including:

• Proton Nuclear Magnetic Resonance (¹H-NMR)

• Carbon-13 Nuclear Magnetic Resonance (¹³C-NMR)

• Fourier-Transform Infrared Spectroscopy (FT-IR)

• Gas Chromatography-Mass Spectrometry (GC-MS)[5]

Caption: General synthetic workflow for 2-aminobenzothiazole derivatives.

A Spectrum of Biological Activities: The Pharmacological Prowess

The 2-aminobenzothiazole scaffold is a versatile pharmacophore, with its derivatives exhibiting a wide range of biological activities. This has led to their investigation for numerous therapeutic applications.[2][3]

Anticancer Activity

A significant body of research has focused on the anticancer potential of 2-aminobenzothiazole derivatives.[1][3][5][6] These compounds have demonstrated efficacy against various cancer cell lines, including lung, breast, colon, and liver cancer.[5][6][7]

Mechanism of Action: The anticancer effects of these derivatives are often multifactorial, targeting several key signaling pathways involved in cancer progression.[5] One of the prominent mechanisms is the inhibition of protein kinases, such as PI3K (Phosphoinositide 3-kinase), Akt, and mTOR, which are crucial for cell growth, proliferation, and survival.[3][5] Some derivatives have also been shown to target cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), and induce apoptosis through the modulation of Bcl-2 family proteins.[3][5][6]

For example, certain novel 2-aminobenzothiazole compounds have shown significant inhibition of the PI3Kγ and PI3Kδ isoforms, suggesting a potential mechanism for their anticancer properties.[5]

Caption: Inhibition of the PI3K/Akt/mTOR pathway by 2-aminobenzothiazole derivatives.

Table 1: Anticancer Activity of Representative 2-Aminobenzothiazole Derivatives

Compound ID	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
OMS5	A549	Lung Cancer	22.13	[5][7]
MCF-7	Breast Cancer	39.51	[7]
OMS14	A549	Lung Cancer	34.09	[7]
MCF-7	Breast Cancer	61.03	[5][7]
8i	MCF-7	Breast Cancer	6.34	[6]
8m	MCF-7	Breast Cancer	8.30	[6]
13	HCT116	Colon Carcinoma	6.43	[7]
20	HepG2	Liver Cancer	9.99	[7]

Experimental Protocol: In Vitro Anticancer Activity Screening (MTT Assay)

• Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This allows for the quantitative determination of cell viability and, conversely, the cytotoxic effects of a compound.

• Procedure:

  • Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) in 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized 2-aminobenzothiazole derivatives and a standard anticancer drug (e.g., doxorubicin) for 48-72 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial and Antifungal Activity

2-Aminobenzothiazole derivatives have also demonstrated significant potential as antimicrobial and antifungal agents.[3][8][9][10] They have shown activity against a range of Gram-positive and Gram-negative bacteria, as well as various fungal strains.[8][9][11] For instance, certain N,N-disubstituted 2-aminobenzothiazoles are potent inhibitors of Staphylococcus aureus and methicillin-resistant S. aureus (MRSA).[12][13] Some derivatives have also shown promising antifungal activity against Candida albicans, Candida parapsilosis, and Candida tropicalis, with MIC values in the low microgram per milliliter range.[9]

Neuroprotective and Anti-Alzheimer's Activity

The neuroprotective properties of 2-aminobenzothiazole derivatives have garnered interest, particularly in the context of Alzheimer's disease.[14] The benzothiazole scaffold has been identified as a promising pharmacophore for developing agents that can inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in the degradation of the neurotransmitter acetylcholine.[14] Additionally, these derivatives are being explored as imaging probes for tau protein aggregates, which are a hallmark of Alzheimer's disease.[15]

Other Pharmacological Activities

The therapeutic potential of 2-aminobenzothiazole derivatives extends to a variety of other areas, including:

• Analgesic and Anti-inflammatory Activity: Some derivatives have shown significant analgesic and anti-inflammatory effects, potentially through the inhibition of cyclooxygenase (COX) enzymes.[6][16]

• Antidiabetic Activity: Certain derivatives have been investigated for their ability to act as PPAR-γ agonists and aldose reductase 2 (ALR2) inhibitors, suggesting a dual-action approach to managing diabetes and its complications.[17]

Structure-Activity Relationship (SAR) Insights

The broad spectrum of biological activities exhibited by 2-aminobenzothiazole derivatives is highly dependent on the nature and position of substituents on the benzothiazole ring system. Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective drug candidates.

• Substituents at the 2-amino position: Modifications at this position have a profound impact on activity. For example, the introduction of different amine or substituted piperazine moieties can significantly influence the anticancer potency.[5] In the case of antibacterial activity against S. aureus, an N-propyl imidazole moiety was found to be critical for the observed inhibitory effect.[12][13]

• Substituents on the benzene ring: The electronic and steric properties of substituents on the benzene portion of the scaffold also play a key role. Electron-donating or electron-withdrawing groups can modulate the pharmacokinetic and pharmacodynamic properties of the molecule. Literature suggests that substitutions at the C-6 position are often associated with a variety of biological activities.[2]

Conclusion and Future Perspectives

The 2-aminobenzothiazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its synthetic tractability and the diverse pharmacological activities of its derivatives make it a highly attractive starting point for drug discovery programs. Future research will likely focus on the development of derivatives with enhanced potency and selectivity for specific biological targets. The exploration of hybrid molecules, where the 2-aminobenzothiazole motif is combined with other pharmacophores, could lead to the development of new anticancer agents with improved efficacy.[18] Furthermore, a deeper understanding of the mechanisms of action and the establishment of clear structure-activity relationships will be instrumental in guiding the design of the next generation of 2-aminobenzothiazole-based drugs.

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Discovery of Novel Benzothiazole-Based Kinase Inhibitors: A Technical Guide

<_

Executive Summary

Protein kinases, pivotal regulators of cellular signaling, have emerged as one of the most critical classes of drug targets in modern medicine. Their dysregulation is a hallmark of numerous diseases, most notably cancer. This has spurred an intensive search for small molecule inhibitors that can selectively modulate kinase activity. Among the myriad of heterocyclic scaffolds explored, the benzothiazole core has distinguished itself as a "privileged structure" in kinase inhibitor design. Its unique physicochemical properties and ability to mimic the adenine region of ATP allow for potent and selective interactions within the kinase ATP-binding site. This technical guide provides an in-depth exploration of the discovery and development of novel benzothiazole-based kinase inhibitors, intended for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative scientific literature.

Introduction: The Kinase Superfamily and the Dawn of Targeted Therapy

The human kinome comprises over 500 protein kinases that catalyze the phosphorylation of substrate proteins, a fundamental mechanism for regulating a vast array of cellular processes, including growth, proliferation, differentiation, and apoptosis.[1] Aberrant kinase activity can disrupt these tightly controlled signaling networks, leading to uncontrolled cell proliferation and survival, hallmarks of cancer.[2] Consequently, kinase inhibitors have become a cornerstone of targeted cancer therapy, offering the promise of greater efficacy and reduced toxicity compared to traditional chemotherapy.[3]

The development of these targeted agents relies on exploiting the structural features of the kinase active site, particularly the pocket that binds adenosine triphosphate (ATP), the phosphate donor for the phosphorylation reaction. Small molecules that can effectively compete with ATP can block kinase activity and downstream signaling. The benzothiazole scaffold has proven to be an exceptional starting point for designing such competitive inhibitors.[1]

The Benzothiazole Scaffold: A Privileged Moiety in Kinase Inhibition

The benzothiazole ring system, a fusion of benzene and thiazole rings, possesses a unique combination of features that make it highly suitable for kinase inhibitor design.[4] Its planar, aromatic nature allows for favorable π-stacking interactions within the active site, while the nitrogen and sulfur heteroatoms provide opportunities for crucial hydrogen bonding.[5] Notably, the benzothiazole scaffold can act as a bioisostere for the adenine base of ATP, enabling it to effectively compete for binding to the catalytic domain of kinases.[1] This competitive inhibition mechanism disrupts the phosphorylation cascade, thereby blocking pro-cancer signaling pathways.[1][6]

The versatility of the benzothiazole core allows for synthetic modifications at various positions, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. This has led to the discovery of benzothiazole derivatives that target a wide range of kinases, including protein tyrosine kinases (PTKs) and serine/threonine kinases.[1][2]

Rational Design and Synthesis of Benzothiazole-Based Kinase Inhibitors

The discovery of potent and selective benzothiazole-based kinase inhibitors is a multidisciplinary effort that integrates computational modeling, synthetic chemistry, and biological evaluation.

Computational Modeling and In Silico Design

Modern drug discovery heavily relies on computational approaches to guide the design of new inhibitors. Molecular docking studies are instrumental in predicting how novel benzothiazole derivatives will bind to the ATP-binding pocket of a target kinase.[6][7] These in silico models help identify key interactions, such as hydrogen bonds and hydrophobic contacts, that are crucial for high-affinity binding.[5] By visualizing these interactions, medicinal chemists can rationally design modifications to the benzothiazole scaffold that are predicted to enhance potency and selectivity.[8]

Logical Workflow for Inhibitor Design

Caption: Iterative cycle of kinase inhibitor discovery.

Synthetic Strategies

The synthesis of benzothiazole derivatives often begins with the core 2-aminobenzothiazole structure, which can be readily prepared through established chemical reactions.[9] From this versatile starting material, a wide array of derivatives can be generated by modifying the 2-amino group and other positions on the bicyclic ring system.[10] Common synthetic transformations include acylation, alkylation, and coupling reactions to introduce various substituents.[10][11]

Exemplary Synthetic Protocol: Synthesis of N-(benzothiazol-2-yl)acetamide Derivatives

• Step 1: Acylation of 2-Aminobenzothiazole. To a solution of 2-aminobenzothiazole (1.0 eq) in a suitable solvent such as acetone at 0°C, add monochloroacetyl chloride (1.0 eq) dropwise.[11]

• Step 2: Catalyst Addition. Add a catalytic amount of a base, for instance, triethylamine, to the reaction mixture.[11]

• Step 3: Reaction Progression. Allow the reaction to stir overnight at room temperature to ensure completion.[11]

• Step 4: Product Isolation. Quench the reaction by pouring the mixture into ice water. The resulting precipitate is collected by filtration, washed with water, and dried to yield the intermediate (1-chloroacetyl)-2-aminobenzothiazole.[11]

• Step 5: Nucleophilic Substitution. The intermediate is then reacted with a variety of amines or other nucleophiles to displace the chloride and generate a library of diverse N-(benzothiazol-2-yl)acetamide derivatives.[9]

Comprehensive Biological Evaluation

A rigorous biological evaluation is essential to characterize the activity of newly synthesized benzothiazole derivatives and identify promising lead compounds.

In Vitro Kinase Assays

The initial screening of compounds typically involves in vitro kinase assays to determine their half-maximal inhibitory concentration (IC50) against the target kinase. These assays measure the ability of a compound to inhibit the phosphorylation of a substrate by the kinase. A variety of formats are available, including radiometric assays that use radiolabeled ATP, and fluorescence-based assays.[11]

Protocol: In Vitro Kinase Inhibition Assay (Generic)

• Reagents and Preparation:

  • Kinase enzyme (e.g., VEGFR2, PI3K)

  • Kinase substrate (e.g., a specific peptide)

  • ATP

  • Test compounds (benzothiazole derivatives) dissolved in DMSO

  • Assay buffer

• Assay Procedure:

  • In a 96-well plate, add the kinase, substrate, and test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at a controlled temperature for a specific time.

  • Stop the reaction.

  • Quantify the amount of phosphorylated substrate or ADP produced.[11]

• Data Analysis:

  • Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Assays

Compounds that demonstrate potent in vitro activity are then evaluated in cell-based assays to assess their effects on cancer cell proliferation, survival, and signaling pathways.[1][3] These assays provide a more biologically relevant context and can help to identify compounds with good cellular permeability and on-target activity.

Protocol: Cell Proliferation Assay (MTT Assay)

• Cell Culture:

  • Plate cancer cells (e.g., MCF-7, HCT116) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the benzothiazole inhibitors for a specified period (e.g., 72 hours).[12]

• MTT Addition:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of cell growth.

In Vivo Efficacy Models

The most promising candidates from in vitro and cell-based assays are advanced to in vivo studies using animal models of cancer.[13] These studies are crucial for evaluating the therapeutic efficacy, pharmacokinetics, and toxicity of the inhibitors in a whole-organism context.

Structure-Activity Relationship (SAR) Studies

SAR studies are a cornerstone of medicinal chemistry, providing critical insights into how the chemical structure of a molecule influences its biological activity.[14][15] For benzothiazole-based kinase inhibitors, SAR studies involve systematically modifying the scaffold and evaluating the impact on potency and selectivity.[2]

For example, the addition of a morpholine group at the 2-position of the benzothiazole ring has been shown to be important for potent antitumor activity in certain series of PI3K inhibitors.[2] Similarly, the presence of a methoxy group at the C-6 position of the benzothiazole can significantly enhance the inhibitory activity against Abl kinase.[4]

Table 1: Illustrative SAR Data for a Hypothetical Series of Benzothiazole-Based Kinase Inhibitors

Compound ID	R1-Group (Position 2)	R2-Group (Position 6)	Kinase A IC50 (nM)	Kinase B IC50 (nM)
BTZ-1	-NH2	-H	580	>10000
BTZ-2	-NH-CH3	-H	250	8500
BTZ-3	-NH-Cyclopropyl	-H	120	6200
BTZ-4	-NH-Cyclopropyl	-OCH3	15	1500
BTZ-5	-Morpholine	-OCH3	5	500

This hypothetical data illustrates how systematic modifications can lead to significant improvements in potency and selectivity.

Case Studies: Promising Benzothiazole-Based Kinase Inhibitors

The versatility of the benzothiazole scaffold has led to the development of inhibitors targeting a diverse range of kinases implicated in cancer.

• PI3K/AKT/mTOR Pathway Inhibitors: The PI3K/AKT/mTOR pathway is frequently hyperactivated in cancer. Several benzothiazole derivatives have been developed as potent inhibitors of PI3Ks and mTOR, demonstrating significant anti-proliferative activity in various cancer cell lines.[2]

• VEGFR-2 Inhibitors: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key regulator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients. Benzothiazole-based compounds have been identified as effective VEGFR-2 inhibitors, with some exhibiting potent anti-angiogenic effects in both in vitro and in vivo models.[2][13]

• Aurora Kinase Inhibitors: Aurora kinases play a critical role in mitosis, and their overexpression is common in many cancers. Aminothiazole-based compounds, a related scaffold, have shown promise as potent and selective Aurora kinase inhibitors, inducing cell cycle arrest and apoptosis.[2]

Future Directions and Emerging Trends

The field of benzothiazole-based kinase inhibitors continues to evolve. Future research will likely focus on:

• Developing inhibitors with novel binding modes: Exploring allosteric inhibitors that bind outside the ATP pocket could offer improved selectivity and overcome resistance mechanisms.

• Designing dual-target or multi-target inhibitors: Targeting multiple kinases simultaneously could provide a more comprehensive blockade of cancer signaling pathways and potentially delay the onset of drug resistance.[4]

• Improving drug-like properties: Optimizing the pharmacokinetic and safety profiles of benzothiazole inhibitors will be crucial for their successful clinical translation.

Conclusion

The benzothiazole scaffold has firmly established itself as a privileged structure in the design of novel kinase inhibitors. Its inherent ability to interact with the ATP-binding site, coupled with its synthetic tractability, has enabled the discovery of potent and selective inhibitors against a wide range of cancer-relevant kinases. The continued application of rational design principles, guided by computational modeling and a deep understanding of structure-activity relationships, promises to deliver the next generation of benzothiazole-based therapeutics for the treatment of cancer and other diseases driven by aberrant kinase signaling.

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Foreword: The Piperidine Nucleus - A Cornerstone of Modern Pharmacology

An In-Depth Technical Guide to the Biological Activity of Piperidine-Containing Heterocyclic Compounds

The landscape of medicinal chemistry is marked by certain molecular frameworks that appear with remarkable frequency across a spectrum of therapeutic agents. These "privileged scaffolds" serve as versatile templates for drug design, offering a favorable combination of synthetic accessibility, metabolic stability, and the ability to present functional groups in a precise three-dimensional arrangement to interact with biological targets. Among these, the simple six-membered nitrogen-containing heterocycle, piperidine, stands out as a cornerstone of modern drug discovery.[1][2]

This guide provides a comprehensive exploration of the vast biological activities of piperidine-containing compounds. We will delve into the structural and physicochemical properties that confer its "druggability," survey its application across major therapeutic areas, and provide detailed, field-proven methodologies for evaluating the biological efficacy of novel piperidine derivatives. Our approach is rooted in explaining the causality behind molecular mechanisms and experimental designs, offering not just a review of the literature, but a practical guide for the innovating scientist.

The Physicochemical Rationale for Piperidine's Privileged Status

The utility of the piperidine ring in drug design is not accidental; it stems from a unique confluence of chemical properties that favorably influence a molecule's pharmacokinetic and pharmacodynamic profile.[1]

• Conformational Flexibility: The piperidine ring primarily adopts a stable chair conformation. This structural feature allows substituents to be precisely positioned in either axial or equatorial orientations, enabling a fine-tuning of the molecule's shape to fit the steric demands of a target's binding pocket.[1]

• Modulation of Physicochemical Properties: The nitrogen atom within the ring acts as a key modulator. It can serve as a hydrogen bond acceptor, while its protonated form acts as a hydrogen bond donor. This duality is critical for target recognition. Furthermore, the piperidine moiety can enhance water solubility and modulate the lipophilicity of a compound, crucial parameters for achieving the desired ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[1]

• Metabolic Stability and Pharmacokinetics: From a biological perspective, the piperidine scaffold is relatively stable to metabolic degradation.[1] Its presence in a molecule often improves transport across biological membranes and enhances overall pharmacokinetic properties, frequently with reduced toxicity.[1] Medicinal chemists often leverage this stability, though it's crucial to note that functionalization near the nitrogen atom can influence metabolic pathways.[1] Strategies like creating spiro-piperidyl systems are sometimes employed to further enhance this stability.[1]

The interplay of these factors enhances the "druggability" of molecules, making the piperidine scaffold a frequent starting point in the development of new therapeutic agents for a wide array of diseases.[1]

A Spectrum of Therapeutic Applications

Piperidine derivatives are integral to more than twenty classes of pharmaceuticals, demonstrating a remarkable range of biological activities, from fighting cancer and neurodegenerative diseases to alleviating pain and combating infections.[2][3]

Anticancer Activity

The piperidine moiety is a common feature in anticancer drug development, with compounds acting through diverse mechanisms to inhibit tumor growth and proliferation.[2][4]

Key Mechanisms of Action:

• Induction of Apoptosis: Many piperidine derivatives exert their cytotoxic effects by triggering programmed cell death. For example, CLEFMA, a piperidine derivative, induces intrinsic apoptosis in lung adenocarcinoma cells through the activation of caspase-9, which subsequently activates procaspase-3, leading to cell death.[5]

• Cell Cycle Arrest: Compounds such as Evodiamine, a quinolone alkaloid containing a piperidine system, can arrest the cell cycle, thereby preventing cancer cell division and proliferation.[4]

• Receptor Modulation: Raloxifene, a selective estrogen receptor modulator (SERM), features a piperidine ring and is used to reduce the risk of invasive breast cancer by acting as an estrogen blocker in certain tissues.[4]

• Inhibition of Key Proteins: Other derivatives function by inhibiting crucial cellular machinery. For instance, certain synthetic piperidines have been designed as inhibitors of Heat Shock Protein 70 (HSP70), a protein often overexpressed in cancer cells that helps them survive stress.[4]

Below is a representative signaling pathway illustrating how a piperidine-containing compound can induce apoptosis.

Caption: A tiered workflow for screening novel piperidine compounds.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol provides a self-validating system to assess the cytotoxic effect of a novel piperidine compound against a cancer cell line, such as A549 (human lung carcinoma). The causality is clear: viable cells with active mitochondrial dehydrogenases convert the yellow MTT salt into purple formazan crystals, providing a colorimetric readout of cell viability.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound. [6] Materials:

• Test piperidine compound, dissolved in DMSO (sterile) to create a 10 mM stock.

• A549 cells (or other chosen cell line).

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• Phosphate-Buffered Saline (PBS), sterile.

• Trypsin-EDTA solution.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• DMSO (cell culture grade).

• 96-well flat-bottom cell culture plates.

• Multi-channel pipette.

• Microplate reader (570 nm wavelength).

Step-by-Step Methodology:

• Cell Seeding: a. Culture A549 cells until they reach ~80% confluency. b. Aspirate the medium, wash with PBS, and detach cells using Trypsin-EDTA. c. Neutralize trypsin with complete medium and centrifuge the cell suspension. d. Resuspend the cell pellet in fresh medium and perform a cell count (e.g., using a hemocytometer). e. Dilute the cells to a final concentration of 5 x 10⁴ cells/mL. f. Seed 100 µL of the cell suspension into each well of a 96-well plate (yielding 5,000 cells/well). g. Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

• Compound Treatment: a. Prepare serial dilutions of the piperidine stock solution in complete medium. A typical final concentration range would be 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, etc. b. Include a "vehicle control" (medium with the same percentage of DMSO used for the highest compound concentration) and a "no-cell" blank control (medium only). c. After 24 hours of incubation, carefully remove the medium from the wells. d. Add 100 µL of the prepared compound dilutions (and controls) to the respective wells in triplicate. e. Incubate the plate for another 48 hours (or a desired time point) at 37°C, 5% CO₂.

• MTT Addition and Incubation: a. Following treatment, add 20 µL of the 5 mg/mL MTT solution to each well. b. Incubate for 3-4 hours at 37°C. During this time, viable cells will convert MTT to formazan crystals. Causality Check: The amount of purple formazan is directly proportional to the number of living cells.

• Formazan Solubilization and Absorbance Reading: a. Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. b. Add 150 µL of DMSO to each well to dissolve the crystals. c. Gently shake the plate on an orbital shaker for 10 minutes to ensure complete dissolution. d. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Subtract the average absorbance of the "no-cell" blank from all other readings. b. Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100 c. Plot the % Viability against the log of the compound concentration. d. Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

Caption: Step-by-step workflow for the MTT assay protocol.

Conclusion and Future Perspectives

The piperidine scaffold is undeniably one of the most successful and versatile frameworks in the history of drug discovery. [1][2]Its inherent physicochemical and pharmacokinetic advantages have cemented its role in a vast arsenal of approved drugs. The ongoing exploration of its biological activities continues to yield promising lead compounds for cancer, neurodegeneration, pain management, and infectious diseases. [4][7] The future of piperidine-based drug discovery is bright and will likely focus on several key areas:

• Multi-Target Ligands: Designing single molecules that can modulate multiple targets simultaneously, a particularly relevant strategy for complex diseases like Alzheimer's. [3]* Scaffold Hopping and Bioisosteres: Utilizing computational and synthetic strategies to replace or modify the piperidine core to discover novel chemical space, improve properties, or circumvent existing patents. [1][8]* Advanced Synthetic Methodologies: The development of more efficient, stereoselective, and environmentally friendly ("green") methods for synthesizing complex piperidine derivatives will accelerate the discovery process. [1][2] As our understanding of disease biology deepens, the rational design of novel piperidine-containing compounds, guided by the principles and methodologies outlined in this guide, will continue to be a highly productive and impactful endeavor in the quest for new and improved medicines.

References

• D. Madej, J. Giebułtowicz, A. K. Wójcik, S. Sękowski, P. Włodarski, J. R. Dąbrowski, Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds, European Journal of Medicinal Chemistry, 2025. [Link]

• N. A. Frolov, A. N. Vereshchagin, Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications, International Journal of Molecular Sciences, 2023. [Link]

• N. A. Frolov, A. N. Vereshchagin, Pharmacological Applications of Piperidine Derivatives, Encyclopedia.pub, 2023. [Link]

• M. M. Abdelshaheed, I. M. Fawzy, H. I. El-Subbagh, K. M. Youssef, Piperidine nucleus in the field of drug discovery, Future Journal of Pharmaceutical Sciences, 2021. [Link]

• Reddemma.M, et al., Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance, International Journal of Novel Research and Development, 2024. [Link]

• S. Mitra, U. Anand, N. K. Jha, et al., Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives, Frontiers in Pharmacology, 2022. [Link]

• Wikipedia, Piperidine, Wikimedia Foundation, 2024. [Link]

• Oreate AI, Beyond the '212 I G' Pill: Unpacking the World of Piperidine and Pyridine in Medicine, Oreate AI Blog, 2026. [Link]

• ResearchGate, Biological activities of piperidine alkaloids, ResearchGate GmbH, 2023. [Link]

• S. A. Al-Hussain, M. S. Al-Anzy, Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation, Northwestern Medical Journal, 2025. [Link]

• R. M. B. Carr, et al., Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl-substituted pipecolinates, RSC Medicinal Chemistry, 2022. [Link]

• Y. Yu, et al., Development of a Series of Tanshinone Derivatives Through Scaffold Hopping for Treating Non-Small-Cell Lung Cancer (NSCLC), Molecules, 2024. [Link]

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Protocols & Analytical Methods

Synthesis Protocol for (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone: A Detailed Guide for Researchers

This document provides a comprehensive guide for the synthesis of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone, a molecule of interest in medicinal chemistry and drug discovery due to the privileged structure of the 2-aminobenzothiazole core.[1] This guide is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed, step-by-step protocol, an exploration of the underlying chemical principles, and best practices for characterization and safety.

Introduction

The 2-aminobenzothiazole scaffold is a cornerstone in the development of therapeutic agents, exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The functionalization at the 6-position with an amide linkage, as in the target molecule, allows for the exploration of structure-activity relationships and the potential modulation of pharmacokinetic properties. This guide details a reliable two-step synthesis route commencing with the formation of the key intermediate, 2-aminobenzothiazole-6-carboxylic acid, followed by an amide coupling reaction with piperidine.

Chemical Synthesis Workflow

The synthesis is logically divided into two primary stages:

• Stage 1: Synthesis of 2-Aminobenzothiazole-6-carboxylic acid. This foundational step involves the cyclization of 4-aminobenzoic acid.

• Stage 2: Amide Coupling. The synthesized carboxylic acid is then coupled with piperidine to yield the final product.

Caption: Overall synthetic workflow for (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone.

PART 1: Synthesis of 2-Aminobenzothiazole-6-carboxylic acid

This procedure is adapted from established methods for the synthesis of 2-aminobenzothiazole derivatives from anilines.[3][4]

Materials and Equipment

Material/Equipment	Specifications
4-Aminobenzoic acid	≥98% purity
Potassium thiocyanate (KSCN)	≥98% purity
Bromine (Br₂)	≥99.5% purity
Glacial Acetic Acid	ACS grade
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
Dropping funnel
Ice bath
Heating mantle
Buchner funnel and filter paper
pH paper or meter
Standard laboratory glassware

Safety Precautions

• Bromine is highly corrosive, toxic, and a strong oxidizing agent. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including heavy-duty gloves, safety goggles, and a lab coat.

• Glacial Acetic Acid is corrosive. Avoid contact with skin and eyes.

• The reaction is exothermic. Maintain temperature control, especially during the addition of bromine.

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-aminobenzoic acid (1 equivalent) and potassium thiocyanate (1.2 equivalents) in glacial acetic acid.

• Bromine Addition: Cool the mixture in an ice bath to below 10 °C. While stirring vigorously, add a solution of bromine (1.1 equivalents) in glacial acetic acid dropwise via a dropping funnel. The rate of addition should be controlled to maintain the temperature below 15 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 12-16 hours.

• Work-up: Pour the reaction mixture into a beaker of ice water. A precipitate will form.

• Neutralization: Carefully neutralize the mixture with a saturated solution of sodium bicarbonate or ammonium hydroxide to a pH of approximately 6-7.

• Isolation: Collect the precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the solid cake with copious amounts of water to remove any inorganic salts.

• Drying: Dry the solid product under vacuum or in a desiccator to a constant weight.

Expected Outcome

The product, 2-aminobenzothiazole-6-carboxylic acid, is typically obtained as an off-white to pale yellow solid. The yield and purity should be assessed before proceeding to the next step.

PART 2: Synthesis of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone

This stage employs a standard amide coupling reaction using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent. HATU is known for its efficiency and mild reaction conditions.

Materials and Equipment

Material/Equipment	Specifications
2-Aminobenzothiazole-6-carboxylic acid	From Part 1
Piperidine	≥99% purity
HATU	≥98% purity
N,N-Diisopropylethylamine (DIPEA)	≥99% purity
N,N-Dimethylformamide (DMF)	Anhydrous, ACS grade
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
Syringes and needles
Inert atmosphere setup (e.g., Nitrogen or Argon)
Rotary evaporator
Column chromatography setup (Silica gel)
Thin Layer Chromatography (TLC) plates

Safety Precautions

• HATU is a flammable solid and can cause skin and eye irritation.[1] Handle in a well-ventilated area and avoid creating dust.

• Piperidine is a flammable liquid and is toxic and corrosive.[5] Handle in a fume hood with appropriate PPE.

• DIPEA is a flammable and corrosive liquid. Avoid contact with skin and eyes.

• DMF is a skin and eye irritant. Use in a well-ventilated area.

Experimental Protocol

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 2-aminobenzothiazole-6-carboxylic acid (1 equivalent).

• Dissolution: Dissolve the starting material in anhydrous DMF.

• Activation: Add HATU (1.1 equivalents) and DIPEA (2.5 equivalents) to the solution. Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Amine Addition: Add piperidine (1.2 equivalents) dropwise to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Quench the reaction by adding water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone.

Characterization

The final product should be characterized to confirm its identity and purity.

Physicochemical Properties (Predicted)

Property	Value
Molecular Formula	C₁₃H₁₅N₃OS
Molecular Weight	261.35 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, and chlorinated solvents

Spectroscopic Data (Predicted)

• ¹H NMR (400 MHz, DMSO-d₆): Expect signals corresponding to the aromatic protons of the benzothiazole ring, the protons of the piperidine ring, and the broad singlet for the amino group protons.

• ¹³C NMR (100 MHz, DMSO-d₆): Expect signals for the carbonyl carbon, the carbons of the benzothiazole core, and the carbons of the piperidine ring.

• FT-IR (KBr, cm⁻¹): Look for characteristic peaks for N-H stretching (amine), C=O stretching (amide), and C=N stretching (benzothiazole).

• Mass Spectrometry (ESI+): Expect to observe the [M+H]⁺ ion at m/z 262.1.

Troubleshooting and Key Considerations

• Incomplete reaction in Stage 1: Ensure the bromine is fresh and the reaction is protected from moisture. Extended reaction times may be necessary.

• Low yield in Stage 2: Ensure all reagents and solvents are anhydrous, as HATU is moisture-sensitive. The order of addition (activation of the acid before adding the amine) is crucial.

• Purification challenges: The polarity of the final product may require careful optimization of the eluent system for column chromatography.

References

• Argyropoulou, I., Geronikaki, A., Vicini, P., & Zani, F. (2009).
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• Das, J., Moquin, R. V., Lin, J., Liu, C., Doweyko, A. M., DeFex, H. F., ... & Wityak, J. (2003). Discovery of 2-amino-heteroaryl-benzothiazole-6-anilides as potent p56(lck) inhibitors. Bioorganic & medicinal chemistry letters, 13(15), 2587-2590.
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Application Notes &amp; Protocols: Synthesis and Anticancer Screening of 2-Aminobenzothiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the 2-Aminobenzothiazole Scaffold in Oncology

The relentless pursuit of novel and effective anticancer agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the 2-aminobenzothiazole moiety has emerged as a "privileged structure" due to its remarkable versatility and significant therapeutic potential.[1] This bicyclic system, comprised of a fused benzene and thiazole ring, is a recurring motif in a multitude of biologically active molecules, demonstrating a broad spectrum of pharmacological activities including antitumor, antimicrobial, and anti-inflammatory properties.[2][3][4]

The significance of 2-aminobenzothiazole derivatives in oncology is underscored by their ability to interact with a diverse array of molecular targets implicated in cancer progression.[2][3] These targets include, but are not limited to, protein kinases (e.g., EGFR, VEGFR-2), enzymes involved in cell cycle regulation (e.g., CDKs), and proteins that govern apoptosis.[2][5] The structural tractability of the 2-aminobenzothiazole core allows for extensive chemical modification, enabling the systematic exploration of structure-activity relationships (SAR) to optimize potency and selectivity against specific cancer cell lines.

This comprehensive guide provides a detailed exploration of the synthesis of 2-aminobenzothiazole derivatives and the subsequent protocols for their in-vitro anticancer screening. By elucidating the underlying chemical principles and biological assays, these notes aim to empower researchers in the rational design and evaluation of novel anticancer drug candidates.

Synthetic Strategies for 2-Aminobenzothiazole Derivatives

The synthesis of the 2-aminobenzothiazole core and its derivatives can be achieved through several established methods. The choice of a particular synthetic route often depends on the availability of starting materials, desired substitution patterns, and scalability.

Classical Synthesis: The Hugerschoff Reaction

One of the most traditional and widely employed methods for the synthesis of 2-aminobenzothiazoles is the Hugerschoff reaction. This reaction typically involves the treatment of an appropriately substituted aniline with a thiocyanate salt in the presence of a halogen, such as bromine, in a suitable solvent like acetic acid.[1]

Mechanism Insight: The reaction proceeds through the initial formation of a thiocyanogen ((SCN)₂) intermediate, which then electrophilically attacks the aniline ring, preferentially at the para position. Subsequent intramolecular cyclization involving the amino group and the thiocyanate moiety, followed by tautomerization, yields the 2-aminobenzothiazole product.

Jacobson Synthesis from 2-Mercaptoaniline

An alternative and versatile approach involves the use of 2-mercaptoaniline as a key starting material.[6] This method allows for the introduction of various substituents at the 2-position of the benzothiazole ring by reacting 2-mercaptoaniline with a range of electrophilic reagents.

Causality in Reagent Selection: For instance, reaction with cyanogen bromide or cyanamide derivatives leads to the formation of the parent 2-aminobenzothiazole. The use of isothiocyanates provides access to 2-substituted aminobenzothiazoles, while reaction with acid chlorides or anhydrides can be employed to synthesize 2-acylaminobenzothiazoles, which can be subsequently hydrolyzed to the desired 2-amino derivatives.[6]

A General Two-Step Synthetic Protocol

A prevalent and adaptable strategy for creating a library of 2-aminobenzothiazole derivatives involves a two-step sequence.[7] The first step is the reaction of 2-aminobenzothiazole with an α-haloacetyl halide, such as chloroacetyl chloride, to form an N-acylated intermediate.[7] This intermediate is then subjected to nucleophilic substitution with a diverse range of primary or secondary amines to yield the final products.[8][9]

Self-Validating System: This modular approach is highly efficient for generating a library of analogs for SAR studies. The success of each step can be readily monitored by standard analytical techniques such as Thin Layer Chromatography (TLC), and the identity and purity of the intermediates and final products can be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry).[7][8]

Experimental Protocol: Synthesis of a 2-Aminobenzothiazole-Piperazine Derivative

This protocol details a representative synthesis of a 2-aminobenzothiazole derivative, specifically a piperazine-substituted analog, which has shown promise in anticancer studies.[8]

Step 1: Synthesis of 2-chloro-N-(benzo[d]thiazol-2-yl)acetamide (Intermediate 1)

• Reagents and Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-aminobenzothiazole (1.0 eq) in a suitable solvent such as acetone or dichloromethane.[7] Cool the flask to 0-5 °C in an ice bath.

• Reaction: Add triethylamine (1.1 eq) to the solution. Slowly add a solution of chloroacetyl chloride (1.1 eq) in the same solvent dropwise over 30 minutes, maintaining the temperature below 10 °C.[8]

• Monitoring and Work-up: Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by TLC. Upon completion, pour the reaction mixture into ice-cold water.[8]

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the crude product. Recrystallization from ethanol can be performed for further purification.

Step 2: Synthesis of N-(benzo[d]thiazol-2-yl)-2-(4-substituted-piperazin-1-yl)acetamide (Final Product)

• Reagents and Setup: In a 100 mL round-bottom flask, dissolve Intermediate 1 (1.0 eq) and the desired substituted piperazine (e.g., 1-(4-nitrophenyl)piperazine) (1.0 eq) in a polar aprotic solvent like dimethylformamide (DMF).[8]

• Reaction: Add a base such as potassium carbonate (1.5 eq) to the mixture. Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.[8]

• Monitoring and Work-up: Monitor the reaction by TLC. After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Isolation and Purification: Collect the precipitate by vacuum filtration. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane) to obtain the pure final product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.[7][8]

Anticancer Screening Protocols

The evaluation of the anticancer potential of newly synthesized 2-aminobenzothiazole derivatives is a critical step in the drug discovery process. In-vitro cell-based assays are the primary tools for initial screening due to their speed, cost-effectiveness, and amenability to high-throughput formats.[10]

Cell Viability Assays: MTT and XTT

Cell viability assays are fundamental for determining the cytotoxic or cytostatic effects of compounds on cancer cells.[10] The MTT and XTT assays are colorimetric methods that measure the metabolic activity of cells, which is an indicator of cell viability.[11][12]

Principle of the Assays: Metabolically active cells possess mitochondrial reductase enzymes that can reduce tetrazolium salts (MTT: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; XTT: 2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) to a colored formazan product.[11] The intensity of the color is directly proportional to the number of viable cells.

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer, A549 lung cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[8][13]

• Compound Treatment: Prepare serial dilutions of the synthesized 2-aminobenzothiazole derivatives in the appropriate cell culture medium. Add the compounds to the wells and incubate for 48-72 hours.[13] Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.[14]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[14]

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the compound relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Apoptosis Assays

To determine if the observed cytotoxicity is due to programmed cell death (apoptosis), further assays are necessary. Apoptosis is a key mechanism by which many anticancer drugs exert their effects.[15][16]

Hallmarks of Apoptosis: Key biochemical and morphological changes characterize apoptosis, including the activation of caspases, externalization of phosphatidylserine (PS) on the cell membrane, and DNA fragmentation.[17]

Protocol: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cancer cells with the synthesized compounds at their IC₅₀ concentrations for a predetermined time (e.g., 24 hours).

• Cell Harvesting and Staining: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.[18]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive.

• Data Interpretation: Quantify the percentage of cells in each quadrant to determine the extent to which the compound induces apoptosis.

Data Presentation and Visualization

Structure-Activity Relationship (SAR) Summary

A crucial aspect of drug development is understanding the relationship between the chemical structure of a compound and its biological activity. This can be effectively summarized in a table.

Compound ID	R¹ Substituent	R² Substituent	IC₅₀ (µM) on MCF-7	IC₅₀ (µM) on A549
BTZ-1	H	4-Nitrophenyl	22.13	35.48
BTZ-2	H	3-Tolyl	45.76	61.03
BTZ-3	6-Fluoro	4-Nitrophenyl	15.89	28.12
BTZ-4	6-Fluoro	3-Tolyl	38.21	52.94

This is a representative table; actual data will vary based on the specific derivatives synthesized and tested.

Visualizing Experimental Workflows and Pathways

Graphviz diagrams can be used to create clear visual representations of experimental workflows and the potential mechanisms of action of the synthesized compounds.

Caption: Simplified intrinsic apoptosis pathway potentially induced by 2-aminobenzothiazole derivatives.

Conclusion

The 2-aminobenzothiazole scaffold continues to be a fertile ground for the discovery of novel anticancer agents. The synthetic methodologies outlined provide a robust framework for the generation of diverse chemical libraries. Coupled with the detailed protocols for in-vitro anticancer screening, researchers are well-equipped to identify and characterize promising lead compounds. The systematic application of these protocols, from synthesis to biological evaluation, will undoubtedly contribute to the advancement of next-generation cancer therapeutics.

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• Padilla-Martínez, I. I., et al. (2025). Examples of anticancer agents containing 2-aminobenzothiazole. ResearchGate. [Link]

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• SYNTHESIS AND CHARACTERIZATION OF SUBSTITUTED-2-AMINOBENZENETHIOLS. (2016). IJCRT.org. [Link]

• Wang, T., et al. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Chemistry. [Link]

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In vitro assay for 2-aminobenzothiazole antitubercular activity

Application Note & Protocol

Topic: In Vitro Assay for 2-Aminobenzothiazole Antitubercular Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative for Novel Antitubercular Agents

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a formidable global health threat, necessitating the discovery of new therapeutic agents to combat rising drug resistance. The 2-aminobenzothiazole (2-ABT) scaffold has emerged as a promising area of interest in antitubercular drug discovery.[1][2][3] Various analogues of this heterocyclic compound have demonstrated potent bactericidal activity against both replicating and non-replicating Mtb.[1][2]

This document provides a comprehensive guide for the initial in vitro screening of 2-aminobenzothiazole derivatives. It details a robust, widely-used protocol for determining the Minimum Inhibitory Concentration (MIC) against Mtb using the Microplate Alamar Blue Assay (MABA).[4][5][6] Furthermore, it outlines an essential counterscreening protocol to assess cytotoxicity against a mammalian cell line, a critical step for evaluating the compound's therapeutic potential. The goal is to equip researchers with a reliable, self-validating system to identify 2-ABT candidates with potent and selective antitubercular activity.

Assay Principle: A Two-Fold Approach to Screening

The primary evaluation of a compound's potential as an antitubercular drug relies on two key parameters: its efficacy against the pathogen and its safety for the host.

Antitubercular Activity: Minimum Inhibitory Concentration (MIC)

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7] This guide employs the Microplate Alamar Blue Assay (MABA), a colorimetric method to determine MIC.[5][6] The assay utilizes Alamar Blue (resazurin), an oxidation-reduction indicator that changes color in response to cellular metabolic activity.[5]

• Blue (Oxidized State): In wells where bacterial growth is inhibited by the 2-ABT compound, Alamar Blue remains in its oxidized, blue state.

• Pink (Reduced State): In wells where Mtb is viable and metabolically active, cellular reductases reduce Alamar Blue to its pink, fluorescent form (resorufin).[5]

This color change provides a clear, visual endpoint to determine the MIC. MABA is a cost-effective, rapid, and reliable alternative to traditional radiometric or proportion methods.[4][6][8]

Host Cell Safety: Cytotoxicity (IC₅₀) and Selectivity Index (SI)

A promising antitubercular compound must be selectively toxic to Mtb with minimal effect on host cells. Therefore, a cytotoxicity assay is a mandatory counterscreen. The half-maximal inhibitory concentration (IC₅₀) is determined against a mammalian cell line (e.g., Vero or HepG2) to quantify the compound's toxicity.[9][10]

From the MIC and IC₅₀ values, the Selectivity Index (SI) is calculated. The SI provides a quantitative measure of the compound's therapeutic window.

SI = IC₅₀ (Mammalian Cells) / MIC (Mtb)

A higher SI value indicates greater selectivity for the mycobacteria over host cells, which is a critical characteristic for a potential drug candidate.[11]

Workflow & Pathway Visualization

The overall experimental process involves parallel evaluation of antimycobacterial activity and cytotoxicity to determine the selectivity of the test compounds.

Caption: Principle of the Microplate Alamar Blue Assay (MABA).

Detailed Experimental Protocols

Safety Precaution: All work with live M. tuberculosis must be performed in a Biosafety Level 3 (BSL-3) laboratory by trained personnel following institutional and national safety guidelines.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination via MABA

Materials and Reagents:

• M. tuberculosis H37Rv strain (ATCC 27294)

• Middlebrook 7H9 Broth (supplemented with 0.2% v/v glycerol, 10% ADC [Albumin-Dextrose-Catalase], and 0.05% v/v Tween 80)

• 2-Aminobenzothiazole (2-ABT) test compounds

• Isoniazid or Rifampicin (positive control drug)

• Dimethyl sulfoxide (DMSO, sterile)

• Sterile 96-well flat-bottom plates

• Alamar Blue reagent

• Sterile PBS with 0.05% Tween 80

• Spectrophotometer or microplate reader

Procedure:

• Compound Preparation:

  • Prepare a stock solution of each 2-ABT compound and control drug in DMSO (e.g., 10 mg/mL). [12][13] * Perform a serial two-fold dilution of each compound in a separate 96-well plate (the "drug plate") using 7H9 broth to achieve final concentrations typically ranging from 100 µg/mL to 0.09 µg/mL. The final volume in each well should be 100 µL.

  • Causality Insight: DMSO is used to solubilize hydrophobic compounds. The final concentration in the assay should not exceed 1%, as higher concentrations can be toxic to the mycobacteria.

• Inoculum Preparation:

  • Grow Mtb H37Rv in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.8).

  • Adjust the culture with 7H9 broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this adjusted culture 1:20 in 7H9 broth to obtain the final inoculum of ~5 x 10⁵ CFU/mL.

  • Expertise Insight: Using a mid-log phase culture ensures the bacteria are metabolically active and provides reproducible results. Tween 80 is crucial for preventing the clumping of mycobacteria, ensuring a uniform inoculum.

• Plate Inoculation:

  • Transfer 100 µL of the final Mtb inoculum to each well of the drug plate, bringing the total volume to 200 µL.

  • Self-Validation System (Controls):

    • Positive Control: Wells containing Mtb and a known antitubercular drug (Isoniazid).

    • Negative (Growth) Control: Wells containing Mtb and broth with the same percentage of DMSO used for the test compounds, but no drug.

    • Sterility Control: Wells containing only sterile 7H9 broth.

• Incubation:

  • Seal the plates with a breathable sealer or place them in a secondary container (e.g., a plastic box with a damp paper towel to maintain humidity) and incubate at 37°C for 7 days.

• Assay Development:

  • After 7 days, add 30 µL of Alamar Blue reagent to each well.

  • Re-incubate the plates at 37°C for another 24 hours.

• Reading Results:

  • Visually inspect the plates. The MIC is the lowest drug concentration that prevented the color change from blue to pink. [5] * The growth control wells should be pink, and the sterility/positive control wells should be blue.

Protocol 2: Cytotoxicity Assessment (MTT Assay)

Materials and Reagents:

• Vero cells (ATCC CCL-81) or other suitable mammalian cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 2-ABT compounds (same stock as for MIC)

• Doxorubicin (positive control for cytotoxicity)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; 5 mg/mL in sterile PBS) [9]* DMSO

• Sterile 96-well flat-bottom plates

• CO₂ incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Seed the 96-well plate with Vero cells at a density of 1 x 10⁴ cells per well in 100 µL of complete DMEM. [9] * Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment. [9]

• Compound Treatment:

  • Prepare serial dilutions of the 2-ABT compounds and Doxorubicin in DMEM.

  • After 24 hours, carefully remove the medium from the cells and add 100 µL of the various compound concentrations to the respective wells. [9] * Controls: Include untreated cells (negative control) and wells with medium only (blank). [9]

• Incubation:

  • Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

  • Causality Insight: In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to an insoluble purple formazan precipitate. The amount of formazan is proportional to the number of living cells. [9]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals. [9] * Add 150 µL of DMSO to each well to dissolve the purple crystals. [9]Gently pipette to ensure complete solubilization.

• Reading Results:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve fitting software (e.g., GraphPad Prism). [10]

Data Presentation and Interpretation

Quantitative data should be summarized in a clear, tabular format to facilitate comparison between different 2-ABT analogues.

Compound ID	MIC (µg/mL) vs. Mtb H37Rv	IC₅₀ (µg/mL) vs. Vero Cells	Selectivity Index (SI = IC₅₀/MIC)
2-ABT-01	1.56	>100	>64.1
2-ABT-02	0.78	85.4	109.5
2-ABT-03	12.5	>100	>8.0
Isoniazid	0.06	150.2	2503
Doxorubicin	N/A	0.8	N/A

Interpretation:

• MIC: A lower MIC value indicates higher potency against M. tuberculosis.

• IC₅₀: A higher IC₅₀ value indicates lower cytotoxicity to mammalian cells.

• Selectivity Index (SI): A compound with an SI > 10 is generally considered a promising candidate for further investigation, as it suggests the compound is at least 10 times more toxic to the bacteria than to host cells. In the example table, 2-ABT-02 shows the most promise due to its sub-micromolar MIC and high SI.

References

• Parish, T., et al. (2023). Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis. Microbiology Spectrum. Available at: [Link]

• ResearchGate. (2023). (PDF) Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis. Available at: [Link]

• ResearchGate. (2024). (PDF) Standard Operating Procedure for Determination of the Minimum Inhibitory Concentration (MIC) of Different Antimicrobial Agents Against Different Bacteria v1. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. PubMed. Available at: [Link]

• protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]

• American Society for Microbiology. (n.d.). Inter- and Intra-Assay Reproducibility of Microplate Alamar Blue Assay Results for Isoniazid, Rifampicin, Ethambutol, Streptomycin, Ciprofloxacin, and Capreomycin Drug Susceptibility Testing of Mycobacterium tuberculosis. ASM Journals. Available at: [Link]

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• MDPI. (n.d.). Econazole Exhibits In Vitro and In Vivo Efficacy Against Leishmania amazonensis. Available at: [Link]

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Application Notes and Protocols for the ¹H and ¹³C-NMR Characterization of 2-Aminobenzothiazole Compounds

Introduction: The Significance of 2-Aminobenzothiazoles and the Role of NMR

The 2-aminobenzothiazole scaffold is a privileged heterocyclic structure of significant interest in medicinal chemistry and drug development. Its derivatives are known to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[1][2][3] The biological activity of these compounds is intrinsically linked to their precise molecular structure, including the substitution pattern on the benzothiazole core and the nature of the substituents on the amino group.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable and powerful analytical technique for the unambiguous structural elucidation of 2-aminobenzothiazole derivatives.[4] Both ¹H-NMR and ¹³C-NMR provide critical information regarding the molecular framework, the chemical environment of individual atoms, and the connectivity between them. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the effective use of NMR for the characterization of this important class of compounds. We will delve into the interpretation of their spectral features, provide standardized protocols for sample preparation and data acquisition, and discuss the influence of structural modifications on the NMR spectra.

Structural and Spectroscopic Fundamentals of 2-Aminobenzothiazole

A thorough understanding of the fundamental structure and the expected NMR spectral patterns is paramount for the accurate characterization of 2-aminobenzothiazole compounds.

Core Structure and Numbering Convention

The 2-aminobenzothiazole molecule consists of a benzene ring fused to a thiazole ring, with an amino group attached to the C2 position of the thiazole ring. The standard IUPAC numbering for the benzothiazole ring system is illustrated below. This numbering is crucial for the correct assignment of NMR signals.

Caption: Structure and IUPAC numbering of the 2-aminobenzothiazole core.

Amino-Imino Tautomerism

It is important to recognize that 2-aminobenzothiazole can exist in two tautomeric forms: the amino form and the imino form. In solution, the tautomeric equilibrium can be influenced by factors such as the solvent and substituents on the ring.[5] Generally, the amino tautomer is the more stable and, therefore, the predominant form observed in NMR studies.[5] The distinct chemical environments of the protons and carbons in each tautomer would lead to different NMR spectra. Variable temperature NMR studies can be employed to investigate the thermodynamics of this equilibrium.[5]

¹H-NMR Spectral Characterization

The ¹H-NMR spectrum of a 2-aminobenzothiazole derivative provides a wealth of information about its structure. The aromatic region is particularly informative for determining the substitution pattern on the benzene ring.

Typical Chemical Shifts (δ) and Coupling Constants (J)

The protons of the unsubstituted 2-aminobenzothiazole core typically resonate in the following regions in DMSO-d₆:

Proton(s)	Position	Typical δ (ppm)	Multiplicity	Typical J (Hz)
NH₂	2	~7.5 (broad s)	Singlet (broad)	-
H-7	7	7.60 - 7.70	Doublet	~8.0
H-4	4	7.30 - 7.40	Doublet	~8.0
H-5	5	7.10 - 7.20	Triplet	~7.5
H-6	6	7.00 - 7.10	Triplet	~7.5

Note: Chemical shifts are referenced to TMS (δ = 0.00 ppm). The NH₂ proton signal is often broad due to quadrupole broadening and exchange with residual water in the solvent. Its chemical shift can also be highly dependent on concentration and temperature.

The aromatic protons (H-4, H-5, H-6, and H-7) typically exhibit a characteristic coupling pattern. H-4 and H-7 appear as doublets due to coupling with H-5 and H-6, respectively. H-5 and H-6 appear as triplets as they are coupled to two neighboring protons.

Influence of Substituents

Substituents on the benzothiazole ring can significantly influence the chemical shifts of the aromatic protons. Electron-donating groups (e.g., -OCH₃, -CH₃) generally cause an upfield shift (to lower ppm values) of the signals of nearby protons, while electron-withdrawing groups (e.g., -NO₂, -Cl) cause a downfield shift (to higher ppm values). The magnitude of this shift can be predicted using Hammett correlations. These substituent-induced chemical shifts are invaluable for confirming the position of substitution on the benzene ring.

¹³C-NMR Spectral Characterization

The ¹³C-NMR spectrum provides information on all the carbon atoms in the molecule, including quaternary carbons, which are not observable in the ¹H-NMR spectrum.

Typical Chemical Shifts (δ)

The carbon atoms of the unsubstituted 2-aminobenzothiazole core typically resonate in the following regions in DMSO-d₆:

Carbon	Position	Typical δ (ppm)
C2	2	165.0 - 170.0
C3a	3a	150.0 - 155.0
C7a	7a	130.0 - 135.0
C5	5	125.0 - 130.0
C6	6	122.0 - 126.0
C4	4	120.0 - 124.0
C7	7	118.0 - 122.0

Note: Chemical shifts are referenced to TMS (δ = 0.00 ppm).

The C2 carbon, being directly attached to three heteroatoms (two nitrogens and a sulfur in the thiazole ring), is the most deshielded and appears at the lowest field. The other quaternary carbons, C3a and C7a, also resonate at a lower field compared to the protonated aromatic carbons.

Influence of Substituents

Similar to ¹H-NMR, the chemical shifts of the carbon atoms in the benzene ring are sensitive to the electronic effects of substituents. Electron-donating groups will cause an upfield shift of the carbon signals, particularly for the ipso and para carbons, while electron-withdrawing groups will cause a downfield shift.

Experimental Protocols

Adherence to standardized experimental protocols is crucial for obtaining high-quality, reproducible NMR data.

Sample Preparation

• Compound Purity: Ensure the 2-aminobenzothiazole compound is of high purity. Impurities will complicate spectral interpretation. Purification can be achieved by recrystallization or column chromatography.[6]

• Solvent Selection: The choice of deuterated solvent is critical.

  • DMSO-d₆ (Deuterated Dimethyl Sulfoxide): A common choice due to its excellent dissolving power for a wide range of organic compounds, including many 2-aminobenzothiazole derivatives.[1][2] The residual proton signal appears at ~2.50 ppm. The broad water peak in DMSO-d₆ can sometimes obscure signals, but it also allows for the observation of exchangeable protons like those of the NH₂ group.

  • CDCl₃ (Deuterated Chloroform): Another common solvent. The residual proton signal is at ~7.26 ppm. It is less polar than DMSO-d₆ and may be a better choice for less polar derivatives. The NH₂ protons may exchange more rapidly in CDCl₃, leading to a broader signal or even its disappearance.

• Concentration: For ¹H-NMR, dissolve 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent. For ¹³C-NMR, a higher concentration of 20-50 mg in the same volume of solvent is recommended due to the lower natural abundance of the ¹³C isotope.[1]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C-NMR, with its signal defined as 0.00 ppm.[6] It is typically added to the solvent by the manufacturer.

• NMR Tube: Use a clean, high-quality NMR tube to avoid signal distortion and the presence of interfering peaks.

Data Acquisition Workflow

The following workflow outlines the key steps in acquiring high-quality NMR spectra for 2-aminobenzothiazole compounds.

Caption: A typical workflow for NMR data acquisition and analysis.

Advanced NMR Techniques for Structural Elucidation

For complex substituted 2-aminobenzothiazoles or in cases of ambiguous signal assignments, advanced 2D-NMR techniques are invaluable.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. Cross-peaks in a COSY spectrum connect protons that are coupled to each other, which is extremely useful for tracing the connectivity of the aromatic protons in the benzene ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between protons and the carbons to which they are directly attached. It is a powerful tool for assigning the signals of the protonated carbons in the ¹³C-NMR spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds away. HMBC is crucial for identifying quaternary carbons and for assembling the complete molecular structure by connecting different fragments of the molecule.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows correlations between protons that are close in space, even if they are not directly bonded. NOESY can be used to determine the stereochemistry and conformation of molecules.

The application of these advanced techniques provides a much deeper and more confident structural characterization of novel 2-aminobenzothiazole derivatives.[7]

Conclusion

¹H and ¹³C-NMR spectroscopy are essential tools for the characterization of 2-aminobenzothiazole compounds. A systematic approach to sample preparation, data acquisition, and spectral interpretation, as outlined in these application notes, will enable researchers to confidently elucidate the structures of their synthesized molecules. By understanding the characteristic spectral features and the influence of substituents, and by employing advanced 2D-NMR techniques when necessary, scientists can gain a comprehensive understanding of the molecular architecture of these pharmacologically important compounds, which is a critical step in the drug discovery and development process.

References

• Al-Hourani, B. J., Al-Adhami, T., Al-Shar'i, N. A., Al-Dujaili, E. A., & El-Elimat, T. (2023). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega. Available at: [Link]

• Sakarya, H. C., Görgün, K., & Öğretir, C. (2012). Synthesis and characterization of novel substituted N-benzothiazole-2-yl-acetamides. Arabian Journal of Chemistry. Available at: [Link]

• Pinto, D. C. G. A., & Silva, A. M. S. (n.d.). Advanced NMR techniques for structural characterisation of heterocyclic structures. Current Organic Chemistry. Available at: [Link]

• Çalışkan, E., & Levent, S. (2023). Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. RSC Advances. Available at: [Link]

• Joseph, J., & Nagashri, K. (2016). Metal complexes of 2-aminobenzothiazole derivatives as a versatile system tuning up their structural and biological properties. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Silva, A. M. S., & Pinto, D. C. G. A. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry. Available at: [Link]

• Ding, Q., Cao, B., Liu, X., Zong, Z., & Peng, Y. (2010). Synthesis of 2-Aminobenzothiazole via FeCl3-Catalyzed Tandem Reaction of 2-Iodoaniline with Isothiocyanate in Water. Green Chemistry. Available at: [Link]

• Li, Y., Wang, Y., Zhang, J., & Zhang, J. (2016). Crystal structure of 2-aminobenzothiazolinium nitrate and theoretical study of the amino-imino tautomerism of 2-aminobenzothiazole. Journal of Structural Chemistry. Available at: [Link]

• Zhang, X., & Wu, Y.-D. (2022). Chirality Sensing of N-Heterocycles via 19F NMR. JACS Au. Available at: [Link]

• NPTEL-NOC IITM. (2013). Mod-06 Lec-06 15N NMR in Heterocyclic Chemistry. YouTube. Available at: [Link]

• Szlachta, M., & Starynowicz, P. (2022). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. Molecules. Available at: [Link]

• Singh, V. K., & Kumar, S. (2021). Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. Request PDF. Available at: [Link]

• Abraham, R. J., & Mobli, M. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Available at: [Link]

• Silva, A. M. S., & Pinto, D. C. G. A. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. Available at: [Link]

• Iacovella, S., et al. (2020). Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies. Molecules. Available at: [Link]

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Application Note &amp; Protocol: Evaluating the Efficacy of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone in A549 and MCF-7 Cancer Cell Lines

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers investigating the anti-cancer potential of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone. The 2-aminobenzothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise against a variety of cancer types.[1][2][3] This guide details the scientific rationale and step-by-step protocols for evaluating the compound's effects on two widely-used cancer cell lines: A549 (human lung adenocarcinoma) and MCF-7 (human breast adenocarcinoma). We present methodologies for cell culture, cytotoxicity assessment via MTT assay, and apoptosis detection using Annexin V/PI staining, grounded in established laboratory practices.

Scientific Rationale & Background

The 2-Aminobenzothiazole Scaffold: A Promising Pharmacophore

Benzothiazoles, heterocyclic compounds featuring fused benzene and thiazole rings, are integral to numerous pharmacologically active agents.[1] The 2-aminobenzothiazole moiety, in particular, is a versatile building block for designing novel therapeutic molecules due to its reactive nature and ability to form key interactions with biological targets.[1][4] Derivatives of this scaffold have demonstrated a broad spectrum of anti-cancer activities, including the inhibition of critical cellular signaling pathways, induction of cell cycle arrest, and apoptosis.[2] Mechanistic studies on related compounds suggest they can target protein kinases such as PI3K/Akt, EGFR, and VEGFR, which are often dysregulated in cancer.[1][2]

Target Cell Lines: A549 and MCF-7

• A549 (Human Lung Carcinoma): Derived from a 58-year-old Caucasian male with lung carcinoma, the A549 cell line is a foundational model for non-small-cell lung cancer (NSCLC) research.[5][6][7] These cells are adenocarcinomic and exhibit characteristics of alveolar type II epithelial cells.[5][8] Their robust growth and well-characterized genetics make them an excellent initial model for screening potential lung cancer therapeutics.[5]

• MCF-7 (Human Breast Adenocarcinoma): The MCF-7 cell line is one of the most widely used models for breast cancer research. It was isolated from a patient with metastatic breast cancer and is characterized by its expression of estrogen receptors (ERα). Many benzothiazole derivatives have shown significant cytotoxic effects against MCF-7 cells, making it a relevant line for this investigation.[1][9] MCF-7 cells are typically slow-growing and form loosely attached clusters.[10]

Hypothesized Mechanism of Action: PI3K/Akt Pathway Inhibition

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical mediator of cell survival, proliferation, and migration.[11][12] Its aberrant activation is a hallmark of many cancers, including lung and breast cancer.[13][14][15] Many 2-aminobenzothiazole derivatives have been identified as inhibitors of this pathway.[1][2] We hypothesize that (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone may exert its anti-cancer effects by inhibiting the PI3K/Akt pathway, leading to decreased cell proliferation and the induction of apoptosis.

Figure 1: Hypothesized inhibition of the PI3K/Akt signaling cascade.

Experimental Design & Workflow

The overall experimental process involves culturing A549 and MCF-7 cells, treating them with varying concentrations of the test compound, and subsequently analyzing cell viability and the mode of cell death.

Figure 2: General experimental workflow for compound evaluation.

Materials and Reagents

Reagent	Recommended Supplier
A549 Cell Line (ATCC® CCL-185™)	ATCC
MCF-7 Cell Line (ATCC® HTB-22™)	ATCC
DMEM High Glucose Medium	Gibco/Invitrogen
Eagle's MEM (EMEM)	ATCC
F-12K Medium (Kaighn's Mod.)	ATCC/Gibco
Fetal Bovine Serum (FBS), Heat-Inact.	Gibco/Invitrogen
Penicillin-Streptomycin (100X)	Gibco/Invitrogen
Trypsin-EDTA (0.25%)	Gibco/Invitrogen
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco/Invitrogen
Dimethyl Sulfoxide (DMSO), Cell Grade	Sigma-Aldrich
MTT Reagent	Sigma-Aldrich/Abcam
Annexin V-FITC/PI Apoptosis Kit	Thermo Fisher/Bio-Techne
Human Insulin Solution (for MCF-7)	Sigma-Aldrich

Detailed Experimental Protocols

Protocol 1: Cell Line Culture and Maintenance

Rationale: Establishing and maintaining healthy, consistent cell cultures is paramount for reproducible results. The media and conditions are optimized for each cell line's specific growth requirements.

A. A549 Cell Culture [5][7][16]

• Growth Medium: Prepare complete F-12K medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells in a T-75 flask at 37°C in a humidified atmosphere with 5% CO₂.

• Subculturing: When cells reach 80-90% confluency (typically every 2-3 days), perform subculturing. a. Aspirate the old medium. b. Wash the cell monolayer once with 5-10 mL of sterile PBS. c. Add 2 mL of 0.25% Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach. d. Neutralize the trypsin by adding 8 mL of complete growth medium. e. Transfer the cell suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes. f. Aspirate the supernatant, resuspend the cell pellet in 10 mL of fresh medium, and re-seed into new flasks at a 1:4 to 1:8 split ratio.

B. MCF-7 Cell Culture [17][18][19]

• Growth Medium: Prepare complete EMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 0.01 mg/mL human recombinant insulin.

• Culture Conditions: Incubate cells in a T-75 flask at 37°C in a humidified atmosphere with 5% CO₂.

• Subculturing: When cells reach 80-90% confluency (typically every 4-6 days), perform subculturing. a. Follow steps 3a-3c as for A549 cells. Detachment may take 5-15 minutes. d. Neutralize the trypsin with 8 mL of complete growth medium. Gently pipette to break up cell clumps. e. Centrifuge at 125 x g for 5 minutes. Retain any floating viable cells by adding them back to the flask.[10] f. Aspirate the supernatant, resuspend the pellet, and re-seed at a 1:3 to 1:6 split ratio.

Protocol 2: Compound Preparation

Rationale: Proper compound handling ensures accurate concentration and prevents precipitation. DMSO is a common solvent for organic molecules, but its concentration in the final culture medium must be kept low (<0.5%) to avoid solvent-induced cytotoxicity.

• Stock Solution: Prepare a 10 mM stock solution of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone in sterile DMSO.

• Storage: Aliquot the stock solution into small volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution and prepare serial dilutions in complete culture medium to achieve the desired final concentrations for treatment. Ensure the final DMSO concentration in all wells, including the vehicle control, is identical and non-toxic (e.g., 0.1%).

Protocol 3: Cell Viability Assessment (MTT Assay)

Rationale: The MTT assay is a colorimetric method that measures the activity of mitochondrial reductase enzymes, which is proportional to the number of viable, metabolically active cells.[20][21][22] This allows for the determination of the compound's cytotoxic or cytostatic effects.

• Cell Seeding: Trypsinize and count the cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well flat-bottom plate. Incubate for 24 hours to allow for cell attachment.

• Treatment: Remove the medium and add 100 µL of medium containing the desired concentrations of the compound (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). Include a "vehicle control" (medium with DMSO only) and a "no-cell" blank control.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[23] Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting or placing on an orbital shaker for 10 minutes.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no-cell" blank from all other readings.

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100

  • Plot % Viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Table 1: Example Data Layout for MTT Assay Results

Concentration (µM)	A549 % Viability (48h)	MCF-7 % Viability (48h)
Vehicle Control	100	100
0.1	98.5	99.1
1	92.3	95.4
5	75.6	81.2
10	51.2	60.3
25	28.4	35.7
50	10.1	15.9
100	4.7	8.2
IC₅₀ (µM)	~10.2 µM	~15.5 µM

Protocol 4: Apoptosis Detection (Annexin V/PI Staining)

Rationale: This flow cytometry-based assay differentiates between live, early apoptotic, late apoptotic, and necrotic cells.[24] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and can be bound by fluorescently-labeled Annexin V.[25] Propidium Iodide (PI) is a nuclear stain that can only enter cells with compromised membranes (late apoptotic/necrotic cells).[25]

• Cell Seeding and Treatment: Seed 2 x 10⁵ cells per well in a 6-well plate. Allow them to attach for 24 hours, then treat with the compound at concentrations around the determined IC₅₀ value (e.g., 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀) for 24 or 48 hours.

• Cell Harvesting: a. Collect the culture medium from each well (which contains floating/dead cells). b. Wash the adherent cells with PBS. c. Trypsinize the remaining adherent cells and neutralize with medium containing FBS. d. Combine the collected medium (from step 2a) with the trypsinized cell suspension. e. Centrifuge the combined suspension at 300 x g for 5 minutes.

• Staining: a. Discard the supernatant and wash the cell pellet once with 1 mL of cold PBS. b. Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. c. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide solution to the cell suspension. d. Gently vortex and incubate for 15-20 minutes at room temperature in the dark. e. Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry: Analyze the samples immediately (within 1 hour) using a flow cytometer.

• Data Analysis:

  • Live Cells: Annexin V-negative and PI-negative (Lower Left quadrant).

  • Early Apoptotic Cells: Annexin V-positive and PI-negative (Lower Right quadrant).

  • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive (Upper Right quadrant).

  • Necrotic Cells: Annexin V-negative and PI-positive (Upper Left quadrant).

  • Quantify the percentage of cells in each quadrant.

Table 2: Example Data Layout for Apoptosis Assay Results (48h Treatment)

Treatment (A549 Cells)	Live Cells (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
Vehicle Control	95.2	2.5	2.3
1x IC₅₀ Compound	45.8	35.1	19.1
2x IC₅₀ Compound	15.3	50.7	34.0

References

• Al-Ostoot, F. H., et al. (2021). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. Molecules. Available at: [Link]

• Wang, Y., et al. (2022). 2-Aminobenzothiazoles in anticancer drug design and discovery. European Journal of Medicinal Chemistry. Available at: [Link]

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Application Notes &amp; Protocols for High-Throughput Screening of Substituted Benzothiazole Libraries

Abstract

The benzothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and neuroprotective properties.[1][2] High-Throughput Screening (HTS) provides the technological framework to rapidly interrogate large, diverse libraries of substituted benzothiazoles against specific biological targets, accelerating the pace of drug discovery.[3][4] This guide offers a comprehensive, experience-driven framework for researchers, scientists, and drug development professionals. It details the critical phases of an HTS campaign, from initial assay development and validation to a detailed protocol for a kinase inhibition assay, culminating in robust data analysis and hit validation. Our focus is not merely on procedural steps but on the underlying scientific rationale, ensuring the design of a self-validating system for the confident identification of promising lead compounds.

Foundational Concepts: The Benzothiazole Scaffold and HTS

Benzothiazole is a bicyclic heteroaromatic compound that serves as a "privileged scaffold" in drug design. Its derivatives have been successfully developed into marketed drugs like the neuroprotective agent Riluzole.[5] The therapeutic versatility of this scaffold stems from its ability to engage with a multitude of biological targets, often acting as an inhibitor of key enzymes like protein kinases.[1][6][7]

High-Throughput Screening is an automated process that leverages robotics, liquid handling systems, and sensitive detectors to test hundreds of thousands to millions of compounds against a biological target in a short period.[4] The primary objective of an HTS campaign is to identify "hits"—compounds that modulate the target's activity in a desired manner—which then serve as the starting point for medicinal chemistry optimization.[3]

Designing a Robust HTS Campaign: Assay Development & Validation

The success of any HTS campaign is contingent upon the quality and reliability of the assay. A poorly validated assay will yield ambiguous data, leading to a high rate of false positives and negatives, and ultimately, wasted resources.

Causality in Assay Choice: Biochemical vs. Cell-Based

The initial choice is between a biochemical (target-based) assay and a cell-based (phenotypic) assay.[8][9]

• Biochemical Assays: These are performed in vitro using purified components (e.g., an enzyme and its substrate). They are mechanistically direct and generally have fewer confounding factors. However, they do not provide information on cell permeability or off-target cytotoxicity.

• Cell-Based Assays: These assays use living cells and measure a downstream physiological event (e.g., cell death, reporter gene expression).[9] They provide more biologically relevant data, inherently filtering for cell-permeable compounds. However, identifying the specific molecular target of a hit can be challenging.[8]

For screening benzothiazole libraries against a specific enzyme, such as a protein kinase, a biochemical assay is often the preferred starting point due to its directness. A key consideration for benzothiazoles is their intrinsic fluorescence, which must be accounted for during assay selection to avoid interference.[10][11][12]

The Principle of Miniaturization

Miniaturization, the process of reducing assay volumes and moving to higher-density plate formats (e.g., 384- or 1536-well), is a central tenet of HTS.[3] Its importance is twofold: it drastically reduces the consumption of expensive reagents and valuable library compounds, and it increases throughput, allowing more compounds to be screened in less time.[4]

The Self-Validating System: Quality Control Metrics

An assay must be rigorously validated before committing a large compound library to screening.[13] This involves establishing its robustness, reproducibility, and statistical power. The Z'-factor is the gold-standard metric for this purpose.[14][15]

The Z'-factor is a statistical parameter that quantifies the separation between the distributions of the positive and negative controls.[16][17] It reflects both the dynamic range of the assay signal and the data variation.[15]

Formula for Z'-Factor: Z' = 1 - ( (3σp + 3σn) / |μp - μn| ) Where:

• σp = Standard deviation of the positive control

• σn = Standard deviation of the negative control

• μp = Mean of the positive control

• μn = Mean of the negative control

A summary of key quality control metrics is provided below. An assay is only deemed suitable for HTS when these parameters are consistently met.

Metric	Description	Acceptable Range for HTS	Rationale
Z'-Factor	A measure of assay quality, accounting for both signal window and data variability.[15]	≥ 0.5	Indicates an excellent assay with a large separation between control signals, allowing for confident hit identification.[15]
Signal-to-Background (S/B)	The ratio of the mean signal of the positive control to the mean signal of the negative control.	≥ 10	A high S/B ratio indicates a robust signal window, making it easier to distinguish active compounds from noise.
Coefficient of Variation (%CV)	A measure of the relative variability of the data (Standard Deviation / Mean) * 100.	< 10%	Low %CV for both positive and negative controls indicates high precision and reproducibility of the assay measurements.

HTS Workflow: From Library to Validated Hit

The overall HTS process is a multi-step funnel designed to progressively narrow down a large library to a small number of high-confidence hits.

Caption: High-Throughput Screening (HTS) Workflow.

Detailed Protocol: Fluorescence Polarization (FP) Kinase Inhibition Assay

This protocol describes a generic, HTS-compatible Fluorescence Polarization (FP) assay to identify inhibitors of a target protein kinase from a substituted benzothiazole library.

Principle: A fluorescently labeled peptide substrate (tracer) tumbles rapidly in solution, resulting in low polarization of emitted light. When the kinase phosphorylates the tracer, it is captured by a large phosphopeptide-binding antibody, causing it to tumble much more slowly. This results in a high polarization signal. An inhibitor prevents phosphorylation, so the tracer is not bound, and the polarization remains low.

Materials & Reagents

• Compound Library: Substituted benzothiazole library, typically as 10 mM stocks in 100% DMSO.

• Assay Plates: Black, low-volume, 384-well microplates (e.g., Corning #3820).

• Reagents:

  • Target Protein Kinase (e.g., sourced from SignalChem).

  • FP Tracer (fluorescently-labeled peptide substrate).

  • Binding Agent (phosphopeptide-specific antibody).

  • ATP (Adenosine 5'-triphosphate).

  • Positive Control Inhibitor (e.g., Staurosporine).

  • Assay Buffer: 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35.

• Equipment:

  • Acoustic liquid handler (e.g., Labcyte Echo) for compound dispensing.

  • Multi-channel pipette or automated dispenser (e.g., Thermo Fisher MultiDrop).

  • Plate reader capable of measuring fluorescence polarization.

  • Plate sealer.

Step-by-Step Experimental Protocol

1. Preparation of Compound Plates ("Assay Ready Plates"):

• Causality: Acoustic, non-contact dispensing minimizes cross-contamination and allows for precise transfer of nanoliter volumes, conserving the compound library.[4]
• Using an acoustic liquid handler, transfer 50 nL of each library compound from the stock plates into the 384-well assay plates.
• Dispense 50 nL of 100% DMSO into columns 23 (Negative/0% Inhibition Control).
• Dispense 50 nL of a 10 mM stock of the positive control inhibitor into columns 24 (Positive/100% Inhibition Control).
• This results in a final screening concentration of 10 µM per compound in a 50 µL final assay volume.
• Seal and centrifuge the plates briefly (1 min at 1000 x g).

2. Reagent Preparation:

• Prepare a 2X Kinase/Tracer Solution in Assay Buffer. The optimal concentration of each must be pre-determined during assay development.
• Prepare a 2X ATP/Binding Agent Solution in Assay Buffer. The ATP concentration should be at or near the enzyme's Km for ATP to facilitate the identification of competitive inhibitors.

3. Assay Execution:

• To all wells of the assay plates, add 25 µL of the 2X Kinase/Tracer Solution .
• Incubate for 15 minutes at room temperature. This pre-incubation allows compounds to bind to the kinase before the reaction starts.
• Initiate the kinase reaction by adding 25 µL of the 2X ATP/Binding Agent Solution to all wells. The final volume is now 50 µL.
• Seal the plates and incubate for 60 minutes at room temperature. The incubation time should be within the linear range of the enzymatic reaction, as determined during development.
• Centrifuge the plates briefly to ensure all liquid is at the bottom of the wells.

4. Data Acquisition:

• Remove the plate seal.
• Read the plates on a suitable plate reader using FP settings (e.g., Excitation: 485 nm, Emission: 535 nm). Record the millipolarization (mP) values for each well.

Data Analysis and Hit Triage

Raw data from the plate reader must be processed to identify genuine hits while discarding false positives.

Primary Data Analysis

• Calculate Percent Inhibition: Normalize the data for each compound well relative to the on-plate controls.

  % Inhibition = 100 * ( 1 - ( (mPcompound - mPpos) / (mPneg - mPpos) ) )

  • mPcompound = Signal from the test compound well.

  • mPpos = Mean signal from the positive control wells.

  • mPneg = Mean signal from the negative control wells.

• Hit Identification: A "hit" is a compound that meets a pre-defined activity threshold. A common starting point is a threshold based on the standard deviation (SD) of the negative control population.

  Hit Threshold: % Inhibition > (Meanneg + 3 * SDneg)

The Hit Validation Cascade

A single active result in a primary screen is insufficient. A rigorous validation cascade is essential to confirm activity and eliminate artifacts.[18]

Caption: A robust workflow for hit triage and validation.

• Dose-Response Curves & IC₅₀ Determination: Confirmed hits are tested across a range of concentrations (e.g., 10-point, 3-fold serial dilution) to determine their potency (IC₅₀ value). This is the concentration required to inhibit 50% of the enzyme's activity.

Compound ID	IC₅₀ (µM)	Hill Slope	Max Inhibition (%)
BTZ-001	1.2	1.1	98.5
BTZ-002	7.8	0.9	95.2
BTZ-003	> 50	N/A	25.0

• Orthogonal and Counter-Screens: Hits should be tested in an alternative assay format (e.g., a luminescence-based kinase assay) to ensure the observed activity is not an artifact of the primary assay technology (e.g., fluorescence interference).[19]

• Cytotoxicity Assessment: For hits that will eventually be tested in cells, a cytotoxicity assay (e.g., MTT or CellTiter-Glo®) is crucial.[20] This distinguishes compounds that specifically inhibit the target from those that are simply toxic to cells.[21][22]

Troubleshooting Common HTS Issues

Problem	Potential Cause(s)	Recommended Solution(s)
High %CV (>20%)	Inconsistent liquid handling; reagent instability; edge effects on the plate.	Calibrate pipettes/dispensers; perform reagent stability tests[13]; avoid using outer wells or use barrier plates.
Low Z'-Factor (<0.4)	Small signal window (low S/B); high data variability.	Optimize reagent concentrations; increase incubation time (if within linear range); check for reagent degradation.[15]
Systematic Plate Patterns (Edge Effects, Gradients)	Uneven plate incubation temperature; reagent evaporation; reader artifact.	Ensure uniform incubation; use breathable plate seals for long incubations; check plate reader performance.[13]
High Rate of False Positives	Assay interference (e.g., fluorescent compounds in a fluorescence assay); compound aggregation.	Implement counter-screens with different detection technologies; add a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer to disrupt aggregates.[23]

References

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• HTS Assay Valid
• Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. (2020). PMC - NIH.
• Assay performance and the Z'-factor in HTS. (2023). Drug Target Review.
• Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging. (2023). PMC - NIH.
• Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds. (2023). RSC Publishing.
• Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer. (2025). RSC Publishing.
• Application Notes and Protocols for High-Throughput Screening of 5,6-Difluorobenzo[d]thiazol-2-amine Libraries. Benchchem.
• A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery World.
• The dose-dependent curves for cytotoxicity of the thiazole and benzothiophene oxime ethers (24–27) on HeLa cells. Each compound was added to the growing cells at concentrations of 1, 10, 50, 100, and 250 µg/mL, and cell viability was assayed with the MTT test.
• Synthesis and fluorescent properties of some benzothiazole derivatives synthesized via Suzuki cross coupling reaction. (2024).
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• High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. (2022). MDPI.
• Cell-based assays in high-throughput mode (HTS). BioTechnologia.
• Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (2024). MDPI.
• Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. (2022). MDPI.
• Synthesis and various biological activities of benzothiazole derivative: A review. (2023). Journal of Population Therapeutics and Clinical Pharmacology.
• Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. Bentham Science.
• Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. (2024). MDPI.
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Application Note &amp; Protocol: A Streamlined Approach to the Solid-Phase Synthesis of 2-Benzothiazolyl Peptides

Introduction: The Convergence of Peptides and Privileged Scaffolds

The benzothiazole moiety is a quintessential "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, antiviral, and neuroprotective properties.[1][2][3] Notable examples include the FDA-approved drug Riluzole for amyotrophic lateral sclerosis (ALS) and the potent antitumor agent Phortress.[1] The conjugation of such pharmacologically significant heterocycles with amino acids and peptides presents a compelling strategy in drug discovery.[4][5] This approach aims to create novel chemical entities that synergistically combine the biological activity of the benzothiazole core with the specificity and biocompatibility of peptides.

Traditionally, the synthesis of 2-substituted benzothiazoles involves the condensation of 2-aminobenzenethiols with carboxylic acid derivatives in solution.[1][2][6] However, these methods often require harsh conditions, such as high temperatures, and can lead to complex product mixtures, making them unsuitable for the delicate nature of peptides and incompatible with high-throughput library synthesis.[1][2]

To overcome these limitations, solid-phase synthesis (SPS) offers a robust and efficient alternative.[1][2] By anchoring the synthesis to an insoluble resin, SPS simplifies purification, allows for the use of excess reagents to drive reactions to completion, and is amenable to automation.[7][8] This application note details an efficient and reliable solid-phase method for synthesizing C-terminally modified 2-benzothiazolyl peptides, leveraging an on-resin cyclization strategy that ensures high purity and yield.[1][5]

Principle of the Method: On-Resin Intramolecular Condensation

The core of this strategy lies in immobilizing 2-aminobenzenethiol onto a suitable solid support, which then serves as the starting point for standard Fmoc-based solid-phase peptide synthesis (SPPS). The peptide chain is elongated from the amino group of the resin-bound 2-aminobenzenethiol.

The key and final step is an acid-mediated intramolecular cyclocondensation. Treatment of the full-length, resin-bound peptide with an acidic cleavage cocktail, typically containing trifluoroacetic acid (TFA), simultaneously triggers the condensation of the C-terminal carboxylic acid with the adjacent amino and thiol groups and cleaves the newly formed 2-benzothiazolyl peptide from the resin. This "cyclize-and-release" strategy is highly efficient, minimizing the intermolecular side reactions that can plague solution-phase cyclizations.[9]

The proposed mechanism proceeds through the formation of a resin-bound imine thiophenol intermediate, which rapidly cyclizes to a benzothiazoline.[10][11] Subsequent oxidation/aromatization, facilitated by the acidic environment, yields the stable benzothiazole ring as the final product is liberated into solution.

Caption: High-level workflow for the solid-phase synthesis of 2-benzothiazolyl peptides.

Experimental Protocols

Materials and Reagents

• Resin: 4-Methoxytrityl (Mmt) chloride resin (1% DVB, 200-400 mesh).

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Diethyl ether (DEE), Isopropyl alcohol (iPrOH) (all peptide synthesis grade).

• Reagents: 2-Aminobenzenethiol, Diisopropylethylamine (DIPEA), Piperidine, Acetic Anhydride (Ac₂O).

• Coupling Reagents: N,N'-Diisopropylcarbodiimide (DIC), 1-Hydroxy-7-azabenzotriazole (HOAt).

• Amino Acids: Fmoc-protected amino acids with acid-labile side-chain protecting groups (e.g., Trt, tBu, Boc) as required.

• Cleavage Cocktail: Trifluoroacetic acid (TFA), Triethylsilane (TES), DCM.

Protocol 1: Preparation of 2-Aminobenzenethiol-Functionalized Resin

This protocol describes the covalent attachment of the key building block, 2-aminobenzenethiol, to the solid support. The Mmt linker is chosen for its acid lability, which is compatible with the final cleavage and cyclization step.

• Resin Swelling: Swell 1.0 g of 4-methoxytrityl chloride resin in DCM (10 mL/g) for 30 minutes in a suitable reaction vessel.

• Reagent Addition: Add 2-aminobenzenethiol (3.0 eq. relative to resin loading) to the swollen resin.

• Reaction: Gently agitate the mixture at room temperature for 2-4 hours. The progress can be monitored by the disappearance of the thiol in the supernatant (TLC analysis).

• Washing: Filter the resin and wash sequentially with:

  • DCM (3 x 10 mL)

  • DCM/MeOH/DIPEA (85:10:5, v/v/v) (3 x 10 mL, 10 min each)

  • NMP (5 x 10 mL)

  • iPrOH (3 x 10 mL)

  • DEE (3 x 10 mL)

• Drying: Dry the functionalized resin in vacuo to a constant weight. The final loading can be estimated by weight gain or determined quantitatively after coupling the first Fmoc-amino acid and subsequent analysis.[1]

Protocol 2: Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This section follows the standard, well-established procedure for Fmoc-based SPPS.[7]

• Resin Preparation: Place the desired amount of 2-aminobenzenethiol resin (from Protocol 3.2) in a reaction vessel and swell in NMP (10 mL/g) for 30 minutes.

• First Amino Acid Coupling:

  • In a separate vial, pre-activate the first Fmoc-amino acid (4 eq.) with HOAt (4 eq.) and DIC (4 eq.) in NMP for 5-10 minutes at 0°C.

  • Add the activated amino acid solution to the swollen resin.

  • Allow the coupling reaction to proceed for 2-4 hours at room temperature.

  • Causality Note: Using HOAt as an additive minimizes racemization, which is a critical concern, especially for the first amino acid coupling.[2][4]

• Washing: Wash the resin thoroughly with NMP (5 x 10 mL) to remove excess reagents.

• Capping (Optional but Recommended): To block any unreacted amino groups, treat the resin with a solution of Ac₂O/DIPEA/NMP (1:2:7, v/v/v) for 30 minutes. Wash again with NMP (5 x 10 mL).

• Fmoc Deprotection:

  • Treat the resin with 20-25% piperidine in NMP (v/v) for 5 minutes.

  • Drain the solution and repeat the treatment for an additional 15 minutes.

  • Self-Validation: The release of the fluorenyl group can be monitored by UV spectroscopy of the filtrate at ~301 nm.

• Washing: Wash the resin with NMP (5 x 10 mL) followed by DCM (3 x 10 mL) and NMP (3 x 10 mL) to prepare for the next coupling cycle.

• Chain Elongation: Repeat steps 2 (using the next amino acid), 3, 5, and 6 until the desired peptide sequence is assembled.

Protocol 3: On-Resin Cyclization and Cleavage

This is the critical step where the benzothiazole ring is formed and the peptide is liberated from the solid support.

• Final Wash: After the final Fmoc deprotection and subsequent washing, wash the peptidyl-resin with DCM (5 x 10 mL) and dry it partially under a stream of nitrogen.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/TES/DCM (e.g., 90:5:5, v/v/v).

  • Expertise Note: TES acts as a scavenger to trap reactive cations (e.g., from side-chain protecting groups like Trt), preventing unwanted side reactions with sensitive residues like Tryptophan.

• Cyclization and Cleavage Reaction: Add the cleavage cocktail to the resin (10 mL/g) and agitate at room temperature for 2-3 hours.

• Product Collection: Filter the resin and collect the filtrate into a clean flask. Wash the resin with a small amount of fresh cleavage cocktail or pure TFA (2 x 2 mL) and combine the filtrates.

• Solvent Removal: Concentrate the combined filtrate under reduced pressure to remove the majority of the TFA and DCM.

• Precipitation and Purification:

  • Precipitate the crude peptide by adding the concentrated solution to a large volume of ice-cold diethyl ether.

  • Collect the precipitate by centrifugation, wash with cold ether, and dry in vacuo.

  • The crude 2-benzothiazolyl peptide can then be purified by reverse-phase HPLC. The final product identity should be confirmed by mass spectrometry (e.g., ESI-MS).[8]

Caption: Key mechanistic steps of the acid-mediated cyclization and release process.

Data Summary & Troubleshooting

Key Reaction Parameters

Step	Reagent/Condition	Equivalents (vs. Resin Loading)	Time (hours)	Temperature (°C)
Resin Loading	2-Aminobenzenethiol	3.0	2 - 4	Room Temp.
AA Coupling	Fmoc-AA / DIC / HOAt	4.0 / 4.0 / 4.0	2 - 4	Room Temp.
Fmoc Deprotection	20% Piperidine in NMP	-	0.33 (5 + 15 min)	Room Temp.
Cleavage/Cyclization	TFA / TES / DCM (90:5:5)	-	2 - 3	Room Temp.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Final Product	1. Incomplete coupling at one or more steps.2. Inefficient loading of 2-aminobenzenethiol.3. Premature cleavage of peptide from resin.	1. Monitor each coupling step (e.g., Kaiser test). If incomplete, perform a recoupling.2. Increase reaction time or equivalents for resin loading; verify loading quantitatively.3. Ensure Fmoc deprotection conditions are not overly harsh; avoid strong acids during synthesis.
Multiple Peaks in HPLC	1. Deletion sequences from incomplete coupling.2. Racemization during amino acid activation.3. Side reactions from scavenger-sensitive residues (e.g., Trp).	1. Implement a capping step after each coupling to terminate failed sequences.2. Use HOAt/DIC; pre-activate for a shorter time at 0°C before adding to resin.3. Ensure sufficient scavenger (e.g., TES, TIS) is used in the cleavage cocktail.
No Product Detected (or only linear peptide)	1. Failure of the cyclization reaction.2. Incorrect cleavage conditions.	1. Ensure a strong acid (TFA) is used; the C-terminal carboxyl group must be protonated to react.2. Verify the composition of the cleavage cocktail and extend the reaction time if necessary.

References

• Mourtas, S., et al. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Molecules, 28(14), 5412. Available at: [Link]

• Mourtas, S., et al. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. ResearchGate. Available at: [Link]

• Mourtas, S., et al. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. MDPI. Available at: [Link]

• Sharma, V., et al. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Advances. Available at: [Link]

• Wang, Q., et al. (2021). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 26(23), 7179. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. Available at: [Link]

• Cárdenas, C., et al. (2023). Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology, 64, 27-33. Available at: [Link]

• Mourtas, S., et al. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. PubMed. Available at: [Link]

• Shaik, F., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Chemistry, 6(1), 22-58. Available at: [Link]

• Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). (2024). MDPI. Available at: [Link]

• Basile, L., et al. (2022). Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. Molecules, 27(15), 4825. Available at: [Link]

• Chen, W-L., et al. (2019). Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics. ResearchGate. Available at: [Link]

Sources

• 1. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
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• 7. peptide.com [peptide.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Navigating and Mitigating Cytotoxicity of 2-Aminobenzothiazole Drug Candidates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-aminobenzothiazole derivatives. This guide is designed to provide in-depth, field-proven insights into managing and reducing the cytotoxicity of these promising, yet challenging, drug candidates. As many 2-aminobenzothiazole compounds are developed as kinase inhibitors for oncology, a central challenge is achieving high potency against cancer cells while ensuring an acceptable safety profile for non-cancerous cells. This resource provides a logical framework for troubleshooting unexpected cytotoxicity, understanding its origins, and implementing strategies for its mitigation.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial challenges encountered during in vitro experiments.

Q1: My 2-aminobenzothiazole compound shows high cytotoxicity in my initial screen across multiple cell lines, including non-cancerous controls. What are my immediate troubleshooting steps?

A1: Before delving into complex mechanistic studies, it's crucial to rule out experimental artifacts. High, non-specific cytotoxicity can often stem from issues unrelated to the compound's intrinsic biological activity.

• Confirm Compound Integrity and Solubility: Is your compound precipitating in the culture media? Poor solubility is a notorious cause of false-positive cytotoxicity. Visually inspect the wells under a microscope for precipitates. Consider performing a simple solubility test in your final assay medium.

• Verify Calculations and Concentrations: Double-check all dilution calculations from the initial stock solution to the final plate concentrations. A simple decimal error can lead to a tenfold concentration mistake.

• Assess Vehicle Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is well below the toxic threshold for your specific cell lines (typically <0.1% - 0.5%). Run a vehicle-only control series to confirm.[1]

• Test for Assay Interference: The compound itself might interfere with the assay's detection method. For instance, some compounds can chemically reduce MTT tetrazolium salts, leading to a false signal of high metabolic activity (and thus, low cytotoxicity).[2] To check for this, run controls in cell-free wells containing media and your compound to see if it directly alters the assay reagent.[2]

Q2: How can I determine if my compound is causing cell death (cytotoxic) or just stopping cell proliferation (cytostatic)?

A2: This is a critical distinction for anticancer drug development. A cytostatic effect only pauses growth, while a cytotoxic effect actively kills cells.

• Cytotoxic Effect: You will observe a decrease in the absolute number of viable cells over time compared to the initial seeding number.

• Cytostatic Effect: The number of viable cells remains relatively constant over the incubation period, failing to increase as seen in the untreated control group.

A combination of a viability assay (like Trypan Blue exclusion) and a proliferation assay (like CFSE staining or simply counting cells at different time points) can clearly differentiate these two effects.

Q3: My MTT assay results are inconsistent or show an unexpected increase in signal at higher compound concentrations. What's happening?

A3: This is a common and perplexing issue. The MTT assay measures mitochondrial reductase activity, which is often used as a proxy for cell viability.[3] However, this relationship is not always direct.

• Metabolic Upregulation: Some cellular stress responses can temporarily increase metabolic activity, leading to a higher MTT reduction signal even as the cells are beginning to die.[2] This can mask an underlying cytotoxic effect.

• Compound Interference: As mentioned in Q1, your compound might be directly reducing the MTT reagent.

• Formazan Crystal Issues: Incomplete solubilization of the formazan crystals can lead to highly variable readings. Ensure you are using an appropriate solubilizing agent (like DMSO or acidified isopropanol) and that the crystals are fully dissolved before reading the plate.[3]

Given these potential pitfalls, it is highly recommended to confirm MTT results with an orthogonal assay that measures a different aspect of cell death, such as membrane integrity (LDH assay).[4][5]

Part 2: Understanding the "Why" - Common Mechanisms of Cytotoxicity

Once artifacts are ruled out, the next step is to understand the biological basis of the observed cytotoxicity. For 2-aminobenzothiazole kinase inhibitors, toxicity often arises from a lack of selectivity.

Off-Target Kinase Inhibition

The ATP-binding pocket is highly conserved across the human kinome.[6] While your compound may be designed to inhibit a specific cancer-related kinase (e.g., EGFR, MET, PI3K), it can inadvertently inhibit other essential kinases that regulate survival pathways in healthy cells.[6][7][8] This "off-target" activity is a primary driver of toxicity.[6][9]

• Causality: Inhibition of kinases crucial for normal cell functions (e.g., in cardiac or hematopoietic cells) can trigger apoptosis or other cell death pathways, leading to toxicity.[6]

• Validation: A kinome-wide screening panel is the gold standard for identifying unintended targets. This can reveal which other kinases your compound inhibits and help correlate this activity with the observed toxicity profile.

Metabolic Activation

The 2-aminobenzothiazole scaffold can be metabolized by cytochrome P450 (CYP) enzymes in the liver and other tissues. This metabolic process can sometimes generate reactive metabolites that are more toxic than the parent compound. These reactive species can form covalent bonds with cellular macromolecules like DNA and proteins, leading to cellular damage and triggering cell death.

Mitochondrial Toxicity

Some compounds can directly interfere with mitochondrial function, independent of kinase inhibition. This can involve disrupting the mitochondrial membrane potential, inhibiting the electron transport chain, or increasing the production of reactive oxygen species (ROS). This leads to oxidative stress and the initiation of the intrinsic apoptotic pathway.

Part 3: The "How-To" - A Practical Guide to Characterizing Cytotoxicity

A multi-assay approach is essential for building a complete picture of your compound's cytotoxic mechanism.

Workflow for Cytotoxicity Investigation

This workflow provides a logical progression from initial screening to detailed mechanistic analysis.

Caption: A stepwise workflow for investigating compound-induced cytotoxicity.

Experimental Protocols

The Lactate Dehydrogenase (LDH) assay measures the activity of LDH released from the cytosol of damaged cells into the culture medium. It is a reliable indicator of plasma membrane disruption and necrosis.

Materials:

• 96-well plates (clear, flat-bottom)

• LDH Cytotoxicity Assay Kit (commercially available)

• Test compound and vehicle controls

• Lysis buffer (often included in kit for maximum LDH release control)

• Microplate reader

Procedure:

• Cell Plating: Plate cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.[10]

• Compound Treatment: Treat cells with a serial dilution of your 2-aminobenzothiazole compound. Include wells for three types of controls:

  • Vehicle Control: Cells treated with the highest concentration of vehicle (e.g., DMSO) used.

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells lysed with lysis buffer 45 minutes before the assay endpoint.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, 72 hours).

• Sample Collection: Centrifuge the plate at 250 x g for 10 minutes to pellet any detached cells.[10] Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Assay Reaction: Add 50 µL of the LDH reaction mixture to each well of the new plate.[11]

• Incubation: Incubate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of Stop Solution.

• Measurement: Measure the absorbance at 490 nm and a reference wavelength of 680 nm.[11]

Data Analysis:

• Subtract the 680 nm absorbance from the 490 nm absorbance for each well.

• Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = 100 * (Compound-Treated LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.[12] Early apoptotic cells expose phosphatidylserine (PS) on their outer membrane, which is bound by fluorescently-labeled Annexin V.[12][13] Necrotic or late apoptotic cells have compromised membranes that allow PI to enter and stain the nucleus.[13]

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer (provided in kit)

• Cold 1X PBS

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Grow and treat cells with your compound for the desired time.

• Cell Collection: Collect both adherent and floating cells. Centrifuge at 500 x g for 5 minutes.

• Washing: Wash the cell pellet once with cold 1X PBS.[14][15]

• Resuspension: Resuspend the cells in 100 µL of 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[14][15]

• Staining: Add 5 µL of FITC-Annexin V and 5 µL of PI solution to the cell suspension.[15]

• Incubation: Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[14][15]

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.[14][15]

• Analysis: Analyze immediately by flow cytometry. Use FITC (Ex/Em ~495/519 nm) and PI (Ex/Em ~535/617 nm) channels.

Interpreting Results:

• Healthy Cells: Annexin V-negative / PI-negative

• Early Apoptotic Cells: Annexin V-positive / PI-negative

• Late Apoptotic/Necrotic Cells: Annexin V-positive / PI-positive

• Primary Necrotic Cells: Annexin V-negative / PI-positive (can be a smaller population)

Part 4: Strategic Mitigation - How to Reduce Cytotoxicity

If your compound's cytotoxicity is confirmed to be a real, on-target or off-target effect, several strategies can be employed to engineer a safer molecule.

Strategy 1: Structure-Activity Relationship (SAR) Guided Modification

Systematic chemical modification of the 2-aminobenzothiazole scaffold can dissociate desired efficacy from unwanted toxicity.

• Hypothesis: Often, specific functional groups or substitutions on the benzothiazole ring or its side chains are responsible for binding to off-target kinases or forming reactive metabolites.

• Action Plan:

  • Analyze SAR Data: Review existing data. For example, studies have shown that substituting the benzothiazole scaffold with other aromatic rings can significantly decrease activity, highlighting its importance.[7] Conversely, adding groups like 6-EtO to the nucleus can improve activity, while an isopropyl group can be detrimental.[7]

  • In Silico Modeling: Use computational tools to predict the toxicity of virtual compounds before synthesis.[16][17][18] Models like ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) and QSAR can flag potential liabilities.[8][18][19]

  • Systematic Synthesis: Synthesize a focused library of analogs where specific positions on the scaffold are modified. For instance, alter substituents on the fused benzene ring or modify the linker connecting to a side chain.

  • Iterative Screening: Screen the new analogs for both on-target efficacy (e.g., against your primary kinase) and cytotoxicity against a panel of normal cells (e.g., primary hepatocytes, renal proximal tubule cells, cardiomyocytes).

Caption: The iterative cycle of SAR-guided toxicity reduction.

Strategy 2: Prodrug and Formulation Approaches

If the parent molecule has an intrinsically narrow therapeutic window, formulation and prodrug strategies can improve its safety profile by altering its pharmacokinetics and biodistribution.[20]

Strategy	Mechanism	Rationale for Cytotoxicity Reduction
Prodrug Design	The active compound is chemically modified with a promoiety, rendering it inactive. This moiety is cleaved in vivo (often at the target site) to release the active drug.[20]	Masks the cytotoxic effects of the drug during systemic circulation, reducing exposure to healthy tissues. Can be designed for tumor-specific activation by enzymes that are overexpressed in the tumor microenvironment.[21]
Liposomal Formulation	The drug is encapsulated within lipid-based nanoparticles (liposomes).	Alters biodistribution, often leading to preferential accumulation in tumor tissue via the Enhanced Permeability and Retention (EPR) effect. Shields healthy tissues from high concentrations of the free drug.
Antibody-Drug Conjugates (ADCs)	The cytotoxic drug is linked to a monoclonal antibody that specifically targets a tumor-associated antigen.	Delivers the cytotoxic payload directly to cancer cells, dramatically increasing the therapeutic index and minimizing systemic exposure.[21]

References

• Hu, Y., et al. (2022). 2-Aminobenzothiazoles in anticancer drug design and discovery. PubMed Central. Available at: [Link]

• Al-Ostath, O. M., et al. (2024). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega. Available at: [Link]

• Guan, J., et al. (2019). In silico toxicology: computational methods for the prediction of chemical toxicity. PubMed Central. Available at: [Link]

• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. Available at: [Link]

• Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. Available at: [Link]

• Creative Diagnostics. (2026). What Is Cell Death? Experimental Distinction Between Apoptosis, Necrosis, and Necroptosis. Creative Diagnostics. Available at: [Link]

• Yin, T., et al. (2015). Prodrugs for Improving Tumor Targetability and Efficiency. PubMed Central. Available at: [Link]

• van Meer, B. J., et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. National Institutes of Health. Available at: [Link]

• Jayaraman, S. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PubMed Central. Available at: [Link]

• ACS Omega. (2025). Prodrug Strategy for PROTACs: High Efficiency and Low Toxicity. ACS Publications. Available at: [Link]

• Force, T., et al. (2010). Molecular Mechanisms of Cardiovascular Toxicity of Targeted Cancer Therapeutics. Circulation Research. Available at: [Link]

• Miller, W. R., et al. (2019). Identification and structure-activity relationships for a series of N, N-disubstituted 2-aminobenzothiazoles as potent inhibitors of S. aureus. PubMed Central. Available at: [Link]

• Gupta, R., et al. (2023). MolToxPred: small molecule toxicity prediction using machine learning approach. RSC Publishing. Available at: [Link]

• ResearchGate. Structure and structure–activity relationship of compounds 1 and 2. ResearchGate. Available at: [Link]

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. Available at: [Link]

• MDPI. Prodrug Strategy to Enhance Drug Permeability. MDPI. Available at: [Link]

• National Institutes of Health. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Institutes of Health. Available at: [Link]

• American Association for Cancer Research. (2013). Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. AACR Journals. Available at: [Link]

• van Meer, B. J., et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. PubMed. Available at: [Link]

• Hernandez-Perez, E., et al. (2025). Preclinical Evaluation of 2-Aminobenzothiazole Derivatives: In Silico, In Vitro, and Preliminary In Vivo Studies as Diabetic Treatments and Their Complications. PubMed Central. Available at: [Link]

• ResearchGate. (2024). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ResearchGate. Available at: [Link]

• ResearchGate. In silico toxicology tools, steps to generate prediction models, and... ResearchGate. Available at: [Link]

• Ferguson, F. M., et al. (2024). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. PubMed Central. Available at: [Link]

• Cyprotex - Evotec. Apoptosis and Necrosis Assay (Flow Cytometry). Cyprotex. Available at: [Link]

• Quartzy. (2017). Cell viability assays: MTT assay application and protocol. Quartzy. Available at: [Link]

• ResearchGate. (2022). I am having problems in getting results in MTT assay. How do I rectify it?. ResearchGate. Available at: [Link]

• Pohl, N. L., et al. (2013). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central. Available at: [Link]

• PozeSCAF. In Silico Toxicity Prediction. PozeSCAF. Available at: [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Available at: [Link]

• Melief, E., et al. (2020). Identification of 2-Amino Benzothiazoles with Bactericidal Activity against Mycobacterium tuberculosis. PubMed Central. Available at: [Link]

• ResearchGate. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. ResearchGate. Available at: [Link]

• Al-Azzawi, W. A. M. (2024). Synthesis and Study the Biological Activity of Some New Derivatives of 2-Aminobenzothiazole. Iraqi National Digital Library. Available at: [Link]

• ResearchGate. (2025). Distinguishing between apoptosis, necrosis, necroptosis and other cell death modalities. ResearchGate. Available at: [Link]

• SaferWorldbyDesign. (2021). Use of in silico methods for assessing toxicity. YouTube. Available at: [Link]

• Nelson Labs. (2022). A Stepwise Approach to Deal with In Vitro Cytotoxicity Failures. Nelson Labs. Available at: [Link]

• MDPI. (2016). Prodrug Strategies for Paclitaxel. MDPI. Available at: [Link]

• AMBOSS. (2020). Necrosis vs. Apoptosis: Cell Death. YouTube. Available at: [Link]

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• 5. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. Prodrugs for Improving Tumor Targetability and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone via Column Chromatography

This technical guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone using column chromatography. The methodologies and recommendations herein are grounded in established chromatographic principles and extensive field experience to ensure scientific integrity and experimental success.

Introduction: The Chromatographic Challenge

(2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone is a molecule that presents a unique set of challenges for purification by normal-phase column chromatography. Its structure incorporates a basic aromatic amine (the 2-aminobenzothiazole moiety) and a polar, neutral amide linkage to a piperidine ring. This combination of functional groups can lead to problematic interactions with the stationary phase, resulting in poor separation, peak tailing, and potential product degradation.

The primary challenge arises from the interaction of the basic 2-amino group with the acidic silanol groups on the surface of silica gel, the most common stationary phase. This can cause strong, sometimes irreversible, adsorption of the target compound, leading to low recovery and broad, tailing peaks. The polarity of the amide and the overall molecule also necessitates a relatively polar mobile phase, which can reduce the selectivity between the product and polar impurities.

This guide will provide a systematic approach to developing a robust purification protocol and troubleshooting common issues encountered during the process.

Predicted Impurities from Synthesis

A likely synthetic route to (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone involves the amide coupling of 2-amino-1,3-benzothiazole-6-carboxylic acid with piperidine.

Potential Impurities:

• Unreacted 2-amino-1,3-benzothiazole-6-carboxylic acid: A highly polar starting material that can streak or remain at the baseline on a TLC plate.

• Unreacted piperidine: A volatile and basic impurity that may co-elute with the product in some solvent systems.

• Coupling reagents and byproducts: Depending on the coupling chemistry used (e.g., EDC/HOBt, HATU), these can introduce ureas, acyl-ureas, and other polar byproducts.

• Side-products from the synthesis of the benzothiazole core: If the 2-aminobenzothiazole precursor is synthesized in-house, impurities from that reaction, such as substituted anilines or thioureas, may be present.[1]

Physicochemical Properties (Predicted)

Property	Predicted Value	Implication for Chromatography
Molecular Weight	275.36 g/mol	Standard molecular weight for small molecule chromatography.
pKa (most basic)	~5.5 (aromatic amine)	The aromatic amine is weakly basic and will be protonated at acidic pH, leading to strong interaction with silica.
cLogP	~2.8	Indicates moderate lipophilicity. Soluble in a range of organic solvents.

Experimental Protocol: Developing the Purification Method

This section outlines a step-by-step workflow for developing a reliable column chromatography method for the purification of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone.

Caption: Workflow for purification method development.

Thin-Layer Chromatography (TLC) for Solvent System Selection

Objective: To identify a mobile phase that provides good separation between the target compound and its impurities, with an optimal retention factor (Rf) of 0.2-0.3.

Procedure:

• Prepare TLC Plates: Use standard silica gel 60 F254 plates.

• Spot the Crude Mixture: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate) and spot it onto the baseline of the TLC plate.

• Develop the Plates: Place the spotted TLC plates in developing chambers containing different solvent systems. Start with common binary mixtures and adjust the polarity as needed.

Recommended Starting Solvent Systems:

Solvent System	Ratio (v/v)	Polarity	Comments
Hexane / Ethyl Acetate	1:1 to 1:4	Moderate	Good starting point for many compounds.
Dichloromethane / Methanol	98:2 to 90:10	High	Effective for more polar compounds.
Toluene / Acetone	4:1 to 1:1	Moderate	Can offer different selectivity for aromatic compounds.

• Incorporate a Basic Modifier: Due to the basic nature of the 2-aminobenzothiazole moiety, peak tailing is a common issue. To mitigate this, add a small amount of a basic modifier to the mobile phase.[2]

  • Triethylamine (TEA): Add 0.5-1% (v/v) to the chosen solvent system. TEA will compete with the basic analyte for binding to the acidic silanol sites on the silica, resulting in a more symmetrical peak shape.[3][4]

  • Ammonia Solution: For highly basic compounds, a solution of 7N ammonia in methanol can be used as a polar component in the mobile phase (e.g., 1-5% in dichloromethane).

• Visualize and Calculate Rf: After development, visualize the spots under UV light (254 nm and/or 365 nm) and/or by staining (e.g., potassium permanganate or iodine). Calculate the Rf value for the product and visible impurities. The optimal mobile phase will give the product an Rf of 0.2-0.3, with clear separation from other spots.

Column Preparation and Sample Loading

Objective: To properly pack the column and load the sample to ensure an even separation.

Procedure:

• Column Packing:

  • Select a column of appropriate size for the amount of crude material (typically a 20:1 to 50:1 ratio of silica gel to crude product by weight).

  • Prepare a slurry of silica gel in the chosen mobile phase (less polar component).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the packing is uniform and free of air bubbles.

  • Equilibrate the column by running several column volumes of the mobile phase through it.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Carefully apply the solution to the top of the silica bed. This method is suitable for samples that are readily soluble in the mobile phase.

  • Dry Loading: If the crude product has poor solubility in the mobile phase, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the packed column. Dry loading is often preferred as it can lead to sharper bands and better separation.

Elution and Fraction Collection

Objective: To elute the compounds from the column and collect the purified product in separate fractions.

Procedure:

• Elution: Begin eluting with the mobile phase determined from the TLC analysis. Maintain a constant flow rate.

• Gradient Elution (Optional): If there is a significant difference in polarity between the desired product and late-eluting impurities, a gradient elution can be employed. Start with a less polar solvent system and gradually increase the polarity by increasing the proportion of the more polar solvent.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., test tubes or vials). The size of the fractions will depend on the column size and the expected separation.

• Monitoring: Monitor the fractions by TLC to identify which ones contain the pure product. Spot every few fractions on a TLC plate and develop it in the same mobile phase.

• Combining and Evaporation: Combine the fractions that contain the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Troubleshooting Guide

Caption: Troubleshooting common column chromatography issues.

Q1: My product is streaking or tailing badly on the TLC plate and the column, resulting in poor separation. What can I do?

A1: This is a classic sign of the basic amine interacting with the acidic silica gel.

• Primary Solution: Add a Basic Modifier. As discussed in the protocol, adding 0.5-1% triethylamine (TEA) to your mobile phase is the most effective solution.[2][3][4] The TEA will neutralize the acidic sites on the silica, preventing the strong adsorption of your basic compound and leading to sharper, more symmetrical peaks.

• Alternative Stationary Phase: If tailing persists even with a basic modifier, consider using a different stationary phase. Alumina (neutral or basic) can be a good alternative for the purification of basic compounds.[5] Amine-functionalized silica is another excellent option that provides a less acidic environment.[2]

Q2: I can't find a solvent system that gives good separation between my product and an impurity. The spots are too close together on the TLC.

A2: This indicates that the selectivity of your solvent system is not sufficient.

• Change Solvent Composition: Don't just vary the ratio of your current two solvents; try a completely different solvent system. For example, if you are using Hexane/Ethyl Acetate, switch to Dichloromethane/Methanol or Toluene/Acetone. Different solvents interact with the analyte and stationary phase in different ways, which can significantly alter the selectivity.

• Consider a Different Stationary Phase: As mentioned above, switching to alumina or a functionalized silica can change the retention properties and may improve separation.

Q3: My product is not coming off the column, even when I increase the polarity of the mobile phase significantly.

A3: This suggests that your compound is either too polar for the chosen mobile phase range or is irreversibly adsorbed to the silica.

• Drastic Polarity Increase: If you are using a Dichloromethane/Methanol system, try increasing the methanol percentage up to 20%. You can also add a small amount of acetic acid to the mobile phase to protonate the amine and elute it as a salt, although this may not be ideal for all downstream applications.

• Check for Degradation: It is possible that the compound is degrading on the silica. To test this, spot your crude material on a TLC plate, let it sit for an hour, and then develop it. If you see new spots or a significant decrease in the product spot, degradation is likely occurring. In this case, switching to a less acidic stationary phase like alumina is recommended.

Q4: The purified product is still colored (e.g., yellow or brown), even though it appears as a single spot on TLC.

A4: This could be due to a co-eluting colored impurity or trace amounts of baseline material that are not visible on the TLC.

• Recrystallization: After the column, try recrystallizing the product from a suitable solvent system. This is often very effective at removing colored impurities.

• Charcoal Treatment: Dissolve the product in a solvent, add a small amount of activated charcoal, stir for a short period, and then filter through celite. This can effectively remove highly conjugated, colored impurities. Be aware that this may also reduce your overall yield.

• Re-run the Column: If the impurity is significant, you may need to re-purify the material using a shallower solvent gradient to improve the separation.

Frequently Asked Questions (FAQs)

Q: Can I use reversed-phase chromatography for this purification?

A: Yes, reversed-phase chromatography on a C18-functionalized silica gel is a viable alternative, especially if normal-phase chromatography fails. You would use a polar mobile phase, such as a mixture of water and acetonitrile or methanol, often with a pH modifier like formic acid or ammonium hydroxide to control the ionization of the amine.

Q: What is the ideal loading capacity for my column?

A: For a good separation, a general rule of thumb is to load 1-5% of the crude material by weight relative to the weight of the silica gel. For very difficult separations, this may need to be reduced to less than 1%.

Q: My compound seems to be unstable and I see new spots appearing on the TLC plate over time. What should I do?

A: The 2-aminobenzothiazole core can be susceptible to degradation under certain conditions.[6] If you suspect instability, it is crucial to work quickly, keep samples cold when possible, and consider using a less reactive stationary phase like alumina. Also, avoid unnecessarily harsh conditions during workup and purification.

Q: How do I choose between wet and dry loading?

A: If your compound is highly soluble in the mobile phase and you can dissolve it in a very small volume, wet loading is often quicker. However, for compounds with limited solubility or for achieving the best possible separation, dry loading is generally superior as it introduces the sample in a very concentrated band at the top of the column.

References

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International. [Link]

• 2-Amino-1,3-benzothiazole-6-carboxamide Preferentially Binds the Tandem Mismatch Motif r(UY:GA). PubMed. [Link]

• Synthesis and Characterization of Some New 2-Aminobenzothiazole Derivatives. ResearchGate. [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. [Link]

• Synthesis and Study the Biological Activity of Some New Derivatives of 2-Aminobenzothiazole. Iraqi National Journal of Chemistry. [Link]

• What is the best technique for amide purification? ResearchGate. [Link]

• Synthesis of some piperazine/piperidine amides of chromone-2-carboxylic acid as potential soluble epoxide hydrolase (sEH) inhibitors. ACG Publications. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis. Scholars Research Library. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• Intramolecular Rearrangement of α-Amino Acid Amide Derivatives of 2-Aminobenzothiazoles. PMC. [Link]

• Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. PMC. [Link]

• GC Troubleshooting Series Part Four: Tailing Peaks. Agilent. [Link]

• Measurement of atmospheric amines and aminoamides by column adsorption/extraction and hydrophilic liquid chromatography-electrospray-tandem mass spectrometry. PubMed. [Link]

• 2-Aminobenzothiazole derivatives. Université catholique de Louvain. [Link]

• Column Chromatography of Compound with Amine and Carboxylic Acid. Reddit. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

• Is there an easy way to purify organic amines? Biotage. [Link]

• 2-Piperazin-1-yl-1,3-benzothiazole. PubChem. [Link]

• 3-(2-Amino-1,3-Benzothiazol-6-Yl)-1-{[2-(4-Methylpiperazin-1-Yl)quinolin-3-Yl]methyl}-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine. PubChem. [Link]

• Benzo[d]thiazol-6-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone. PubChem. [Link]

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• 6. Intramolecular Rearrangement of α-Amino Acid Amide Derivatives of 2-Aminobenzothiazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Laboratory Synthesis of 2-Aminobenzothiazole Analogs

Welcome to the technical support center for the synthesis and scale-up of 2-aminobenzothiazole analogs. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning from bench-scale synthesis to larger-scale production. Here, we address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols grounded in established chemical principles.

Introduction

2-Aminobenzothiazoles are a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities.[1] As research progresses from discovery to development, the need to produce larger quantities of these analogs efficiently and safely becomes paramount. Scaling up organic synthesis is not merely about increasing the amount of reagents; it involves a host of challenges including thermal management, mass transfer limitations, and ensuring consistent product quality. This guide provides practical, field-proven insights to help you successfully navigate these challenges.

Frequently Asked Questions (FAQs)

Here are some of the common initial questions researchers face when planning to scale up their 2-aminobenzothiazole synthesis.

Q1: What are the most common methods for synthesizing 2-aminobenzothiazole analogs, and which is most suitable for scale-up?

A1: Several methods exist, but the most prevalent are the Hugerschoff reaction and variations thereof, which involve the oxidative cyclization of arylthioureas.[2] While effective at the lab scale, the classical use of liquid bromine in solvents like chloroform or acetic acid presents significant safety and handling challenges on a larger scale.[2] Greener, more scalable alternatives are increasingly preferred, such as those using in-situ bromine generation or employing alternative oxidizing agents. For industrial applications, methods that avoid highly hazardous reagents and offer simpler workups are generally favored.

Q2: What are the primary safety concerns when scaling up the synthesis of 2-aminobenzothiazole analogs?

A2: The primary safety concerns include:

• Handling of Hazardous Reagents: Bromine is highly corrosive, toxic, and has a high vapor pressure.[3] Managing its safe storage, transfer, and reaction at scale is a major challenge.

• Exothermic Reactions: The cyclization step is often exothermic. Without proper thermal management, this can lead to a runaway reaction, posing a significant risk of fire or explosion.[4]

• Gas Evolution: Some reactions may produce gaseous byproducts, which can lead to a pressure buildup in a closed system if not properly vented.

• Solvent Safety: The use of flammable or toxic solvents requires careful handling and engineering controls, especially in larger volumes.

Q3: What are the typical impurities or byproducts I should expect?

A3: Common impurities can include unreacted starting materials, over-brominated species, and regioisomers. For instance, in the Hugerschoff synthesis, thiocyanation at the para-position of the aniline can be a competing reaction.[3] The formation of these byproducts can be influenced by factors such as reaction temperature, reagent addition rate, and mixing efficiency.

In-Depth Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the scale-up process.

Issue 1: Poor or Inconsistent Yields at Larger Scale

Q: My reaction worked perfectly on a 1-gram scale, but when I tried a 100-gram scale, the yield dropped significantly. What could be the cause?

A: This is a classic scale-up challenge often rooted in mass and heat transfer limitations.

• Causality: In a small flask, heating and cooling are rapid, and mixing is generally efficient. As you increase the volume, the surface-area-to-volume ratio decreases, making heat transfer less efficient.[5] Similarly, achieving uniform mixing in a large reactor is more challenging. These factors can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions and decomposition of the desired product.

• Troubleshooting Steps:

  • Re-evaluate Reagent Addition: Slow, controlled addition of the limiting reagent is crucial. On a larger scale, this may mean using a syringe pump or a dropping funnel with a pressure-equalizing arm. The rate of addition should be carefully optimized to maintain the desired reaction temperature.

  • Improve Agitation: Ensure your reactor is equipped with an appropriate stirrer (e.g., overhead mechanical stirrer) and that the stirring speed is sufficient to create a vortex and ensure good mixing. Baffles within the reactor can also improve mixing efficiency.

  • Monitor Internal Temperature: Do not rely on the temperature of the heating mantle or oil bath. Use a thermocouple placed directly in the reaction mixture to monitor the internal temperature accurately. This will allow you to respond to any exotherms in real-time.[5]

  • Consider a "Feed" Strategy: Instead of adding all reagents at once, consider a semi-batch process where one of the reactants is fed into the reactor over time. This can help to control the reaction rate and exotherm.

Issue 2: Product Purity Issues and Difficult Purification

Q: The crude product from my scaled-up reaction is much less pure than my lab-scale batches, and it's difficult to purify by column chromatography. What can I do?

A: Purification is often a major bottleneck in scale-up. The goal should be to minimize impurity formation during the reaction itself.

• Causality: The same factors that lead to lower yields (poor mixing, temperature control) also contribute to the formation of byproducts. Large-scale column chromatography is expensive and time-consuming. Crystallization is a more viable purification method at scale, but it requires a relatively pure starting material.

• Troubleshooting Steps:

  • Identify the Impurities: Use techniques like LC-MS and NMR to identify the major impurities. Understanding their structure will provide clues as to how they are formed and how to prevent them.

  • Optimize Reaction Conditions: Once you know the impurities, you can often adjust the reaction conditions to minimize their formation. For example, if you are seeing over-bromination, you may need to reduce the stoichiometry of the brominating agent or control its addition more carefully.

  • Develop a Crystallization Protocol: Experiment with different solvents and solvent mixtures to find a system from which your desired product will crystallize with high purity. Techniques like anti-solvent crystallization or cooling crystallization can be effective. A well-developed crystallization protocol is a cornerstone of scalable synthesis.

  • Consider a Work-up Quench: The way you quench and work up your reaction can impact purity. Ensure that any reactive reagents are fully neutralized before beginning your extraction and isolation procedure.

Detailed Experimental Protocols

The following are example protocols with scale-up considerations highlighted.

Protocol 1: Synthesis of a 2-Aminobenzothiazole Analog via Arylthiourea (Hugerschoff-type Reaction) with In-Situ Bromine Generation

This protocol offers a safer alternative to using liquid bromine.

• Reaction Workflow Diagram:

Caption: Workflow for the synthesis of 2-aminobenzothiazole analogs with in-situ bromine generation.

• Step-by-Step Methodology:

  • Reactor Setup: Equip a jacketed glass reactor with an overhead stirrer, a thermocouple, a nitrogen inlet, and a dropping funnel.

  • Charge Reactants: Charge the arylthiourea (1.0 eq) and glacial acetic acid (5-10 volumes) to the reactor.

  • Cooling: Start the chiller on the reactor jacket and cool the mixture to 0-5 °C with stirring.

  • Prepare Oxidant Solution: In a separate vessel, dissolve sodium bromide (NaBr, 1.0 eq) and sodium bromate (NaBrO₃, 0.34 eq) in water (2-3 volumes).

  • Addition: Slowly add the bromide/bromate solution to the reactor via the dropping funnel over 1-2 hours. Crucially, monitor the internal temperature and adjust the addition rate to maintain the temperature below 10 °C. The reaction is exothermic.

  • Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours, or until reaction completion is confirmed by TLC or LC-MS.

  • Quench: Cool the reaction mixture back to 10-15 °C and slowly add a 10% aqueous solution of sodium metabisulfite to quench any excess bromine.

  • Neutralization and Isolation: Slowly add a 50% aqueous solution of sodium hydroxide to adjust the pH to 7-8. The product will precipitate.

  • Filtration and Drying: Filter the solid product, wash thoroughly with water, and dry under vacuum.

  • Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure 2-aminobenzothiazole analog.

Data Summary

Synthesis Method	Key Reagents	Pros	Cons for Scale-Up
Classical Hugerschoff	Arylthiourea, Liquid Br₂	Well-established, versatile	Highly hazardous (Br₂), corrosive, often requires chlorinated solvents.[2]
In-Situ Bromine Generation	Arylthiourea, NaBr/NaBrO₃	Avoids handling liquid Br₂, safer	Exothermic, requires careful temperature control.
Electrochemical Synthesis	Arylthioamides	Catalyst-free, high efficiency	Requires specialized equipment (flow reactor).[6]
"Green" Methods	2-Iodoaniline, Isothiocyanate, FeCl₃ in water	Environmentally benign, recyclable media	May have substrate scope limitations.

Safety and Process Hazard Analysis

When scaling up any chemical process, a thorough safety review is essential. For the synthesis of 2-aminobenzothiazole analogs, particular attention should be paid to the following:

• Thermal Hazard Assessment: Before performing a large-scale reaction, it is highly recommended to perform a reaction calorimetry study (e.g., using a Reaction Calorimeter, RC1) to quantify the heat of reaction and determine the maximum temperature of the synthetic reaction (MTSR). This data is critical for designing an adequate cooling system and preventing thermal runaway.[4]

• Material Compatibility: Ensure that all materials of construction for the reactor, stirrer, and transfer lines are compatible with the reagents and solvents being used, especially the corrosive nature of bromine and acidic media.

• Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical resistant gloves, splash goggles, a face shield, and a lab coat. When handling larger quantities of hazardous materials, consider using a full-face respirator and chemically resistant apron.

• Emergency Preparedness: Have an emergency plan in place, including access to a safety shower and eyewash station, and appropriate spill kits for the chemicals being used.

By carefully considering the principles of chemical engineering and process safety, the synthesis of 2-aminobenzothiazole analogs can be successfully and safely scaled from the laboratory to pilot plant and beyond.

References

• This citation is not from a direct search result but is a contextual st
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• Scheme 1. Hugerschoff synthesis of 2-aminobenzothiazole from 1,... - ResearchGate. (n.d.). Retrieved January 28, 2026, from [Link]

• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC. (n.d.). Retrieved January 28, 2026, from [Link]

• Contemporary progress in the synthesis and reactions of 2-aminobenzothiazole: A review. (n.d.). Retrieved January 28, 2026, from [Link]

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (n.d.). Retrieved January 28, 2026, from [Link]

• Process Safety and Scale-up - H.E.L Group. (n.d.). Retrieved January 28, 2026, from [Link]

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• Scale Up Safety_FINAL - Stanford Environmental Health & Safety. (2023, March 15). Retrieved January 28, 2026, from [Link]

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• 4. helgroup.com [helgroup.com]
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• 6. researchgate.net [researchgate.net]

Technical Support Center: Chiral Integrity in Benzothiazolyl Amino Acid Synthesis

Welcome to the technical support resource for researchers, chemists, and drug development professionals engaged in the synthesis of benzothiazolyl amino acids and their incorporation into peptides. This guide is designed to provide in-depth, field-tested insights and actionable troubleshooting advice to help you maintain the stereochemical integrity of your compounds, a critical factor for their biological activity and therapeutic potential.

Introduction: The Challenge of Racemization

The synthesis of peptides and modified amino acids, such as those containing a benzothiazole moiety, is a cornerstone of modern drug discovery. However, a persistent challenge in this field is the prevention of racemization—the loss of a defined stereocenter, leading to a mixture of enantiomers or diastereomers.[1] The biological function of a peptide is exquisitely dependent on its three-dimensional structure, which is dictated by the specific chirality of its constituent amino acids.[1] The activation of the carboxylic acid group of an N-protected amino acid, a necessary step for amide bond formation, unfortunately also creates a pathway for racemization, primarily through the formation of a planar oxazolone intermediate.[2][3]

This guide will provide a detailed exploration of the causes of racemization during the synthesis of benzothiazolyl amino acids and offer robust strategies for its suppression.

Understanding the Mechanism of Racemization

The primary pathway for racemization during the coupling of N-acyl amino acids is through the formation of a 5(4H)-oxazolone. This process is particularly relevant when the N-protecting group is an acyl type (like benzoyl) but can also occur with urethane-type protecting groups (like Fmoc or Boc) under certain conditions, especially with strong bases or extended activation times.[2]

The key steps are as follows:

• Activation: The carboxylic acid of the N-protected amino acid is activated by a coupling reagent.

• Cyclization: The activated carboxyl group is susceptible to intramolecular attack by the lone pair of electrons on the amide oxygen, leading to the formation of a five-membered oxazolone ring.

• Enolization: A base in the reaction mixture can abstract the acidic proton at the α-carbon (the stereocenter). This results in the formation of a planar, achiral enol or a resonance-stabilized aromatic oxazole.[3]

• Reprotonation: Subsequent reprotonation of this planar intermediate can occur from either face with roughly equal probability, leading to a racemic mixture of the oxazolone.

• Aminolysis: The racemic oxazolone then reacts with the amine component to yield a racemic peptide product.

Diagram: Oxazolone-Mediated Racemization Pathway

Caption: Mechanism of racemization via oxazolone formation.

Troubleshooting Guide: Preventing Racemization

This table addresses common issues encountered during the synthesis and coupling of benzothiazolyl amino acids.

Problem Observed	Probable Cause(s)	Recommended Solutions & Explanations
High percentage of D-isomer detected by chiral HPLC after coupling.	1. Inappropriate Coupling Reagent: Some coupling reagents are inherently more prone to causing racemization.[4] 2. Excessive Base: Strong or excess base can readily deprotonate the α-carbon of the oxazolone intermediate.[2] 3. Prolonged Activation Time: Allowing the activated amino acid to stand for too long before adding the nucleophile increases the opportunity for oxazolone formation and racemization.	1. Select a low-racemization coupling reagent. For carbodiimide-based couplings, always use an additive. The combination of Diisopropylcarbodiimide (DIC) with Oxyma Pure is often a good choice.[2][4] For more challenging couplings, consider phosphonium (e.g., PyBOP) or aminium/uronium (e.g., HATU, HBTU, COMU) salts, which are highly efficient.[2] COMU is particularly advantageous as it incorporates an Oxyma moiety, reducing the need for additional additives and being a safer alternative to benzotriazole-based reagents.[2] 2. Use a weaker, sterically hindered base. N-methylmorpholine (NMM) or 2,4,6-collidine are preferable to stronger bases like Diisopropylethylamine (DIEA) or triethylamine (TEA).[2] Use the minimum necessary amount of base. 3. Minimize pre-activation time. Ideally, the activated amino acid should be generated in situ or used immediately after formation.
Racemization is higher for certain amino acids.	1. Amino Acid Side Chain: Amino acids with electron-withdrawing groups on the side chain can increase the acidity of the α-proton. Cysteine and Histidine are particularly prone to racemization.[4] While the benzothiazole moiety is not a classic example, its electronic properties can influence the stability of the enolate intermediate.	1. Use specialized protocols for racemization-prone amino acids. This includes lower temperatures, optimized coupling reagents (e.g., DIC/Oxyma), and careful control of reaction times.[4] For benzothiazolyl amino acids, which are non-standard, it is crucial to empirically determine the optimal conditions.
Low chiral purity of the initial benzothiazolyl amino acid building block.	1. Harsh conditions during the synthesis of the benzothiazolyl amino acid itself. The cyclization step to form the benzothiazole ring, if performed on a chiral precursor, could be a source of racemization.[5]	1. Synthesize the benzothiazole moiety first, then introduce the chiral center, or use a synthetic route that preserves stereochemistry. For example, coupling an existing Fmoc-protected amino acid to a resin-bound 2-aminobenzenethiol under mild conditions has been shown to result in low racemization.[5]
Variable results between batches.	1. Solvent Quality: The presence of amine impurities in DMF can act as a base, promoting racemization. 2. Temperature Control: Higher temperatures accelerate the rate of racemization.	1. Use high-purity, amine-free solvents. [6] 2. Maintain low and consistent reaction temperatures. Perform couplings at 0 °C or room temperature, and avoid unnecessary heating unless specifically required for a difficult coupling, in which case the risk of racemization must be carefully evaluated.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose coupling reagent to minimize racemization when working with benzothiazolyl amino acids?

A: While there is no single "best" reagent for all situations, a highly recommended starting point is the use of a carbodiimide like DIC in combination with an additive such as Oxyma Pure or HOBt .[2][3] This combination is effective at suppressing racemization by forming an active ester that is more reactive towards the amine nucleophile than it is towards intramolecular cyclization to the oxazolone.[3] For particularly difficult couplings, uronium reagents like COMU are excellent choices due to their high efficiency and inherent safety profile compared to benzotriazole-based reagents.[2]

Q2: I am performing a solid-phase synthesis. Does the choice of resin affect racemization?

A: The resin itself does not directly participate in the racemization mechanism during the coupling of subsequent amino acids. However, the conditions used to load the first amino acid onto the resin can be a critical source of racemization. For instance, when coupling the first Fmoc-amino acid to a resin, the use of DIC without an additive can lead to some degree of racemization.[5] It is crucial to analyze the chiral purity of the resin-bound amino acid before proceeding with the synthesis.

Q3: How can I accurately measure the level of racemization in my sample?

A: The most reliable method is chiral High-Performance Liquid Chromatography (HPLC) . This technique uses a chiral stationary phase (CSP) that can differentiate between enantiomers or diastereomers, allowing for their separation and quantification. To do this, you will need to synthesize a small amount of the diastereomeric peptide (e.g., by using the D-amino acid in the coupling step) to establish the retention times of both isomers and confirm the resolution of your analytical method.[5]

Q4: Are urethane protecting groups like Fmoc and Boc completely immune to racemization?

A: Urethane protecting groups significantly reduce the tendency for racemization compared to acyl protecting groups because the lone pair on the nitrogen is delocalized into the carbonyl of the urethane, making it less available to participate in oxazolone formation.[2] However, they are not completely immune. Racemization can still occur, especially in the presence of strong bases or during prolonged activation times.[2] Therefore, even when using Fmoc or Boc chemistry, it is essential to follow best practices for minimizing racemization.

Q5: Can the benzothiazole moiety itself influence the rate of racemization?

A: Yes, it is plausible. The electronic nature of the benzothiazole ring system can influence the acidity of the α-proton on the amino acid.[7] An electron-withdrawing effect could potentially increase the acidity of this proton, making it more susceptible to abstraction by a base and thus accelerating racemization. This is an important consideration and highlights the need for careful optimization when working with novel, non-proteinogenic amino acids.

Recommended Protocol: Solid-Phase Synthesis of a Benzothiazolyl-Terminated Dipeptide with Minimal Racemization

This protocol is adapted from established methods for the solid-phase synthesis of C-terminal modified peptides and is designed to minimize racemization.[5]

Objective: To synthesize H-L-Ala-L-Phe(BTH)-OH with high chiral purity.

Materials:

• Mmt-protected aminobenzenethiol resin (e.g., Mmt-resin 7 as described in the literature[5])

• Fmoc-L-Phe-OH

• Fmoc-L-Ala-OH

• Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure

• N-methylmorpholine (NMM)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triethylsilane (TES)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Mmt-aminobenzenethiol resin in DMF for 1 hour in the synthesis vessel.

• Loading of the First Amino Acid (Fmoc-L-Phe-OH):

  • In a separate vial, dissolve Fmoc-L-Phe-OH (3 eq.), HOBt (or Oxyma Pure, 3 eq.), and NMM (3 eq.) in DMF.

  • Add DIC (3 eq.) to the solution and allow to pre-activate for no more than 2 minutes.

  • Drain the DMF from the swollen resin and immediately add the activated amino acid solution.

  • Shake the vessel at room temperature for 4-6 hours. Monitor the reaction using a Kaiser test. If the test is positive after 6 hours, continue shaking overnight.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes. Drain.

  • Treat the resin again with 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (5x).

• Coupling of the Second Amino Acid (Fmoc-L-Ala-OH):

  • In a separate vial, dissolve Fmoc-L-Ala-OH (3 eq.) and HOBt (or Oxyma Pure, 3 eq.) in DMF.

  • Add DIC (3 eq.) to the solution and pre-activate for 2 minutes.

  • Drain the DMF from the resin and add the activated Fmoc-L-Ala-OH solution.

  • Shake at room temperature for 2 hours. Monitor the reaction with a Kaiser test.

  • Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Final Fmoc Deprotection:

  • Repeat step 3 to remove the Fmoc group from the N-terminal Alanine.

• Cyclization, Cleavage, and Deprotection:

  • Wash the resin with DCM (3x) and dry under vacuum.

  • Prepare a cleavage cocktail of TFA/TES/H₂O (95:2.5:2.5).

  • Treat the resin with the cleavage cocktail for 2 hours at room temperature. This step simultaneously cleaves the peptide from the resin, removes side-chain protecting groups (if any), and catalyzes the intramolecular cyclization to form the benzothiazole ring.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide in cold diethyl ether. Centrifuge, decant the ether, and dry the peptide pellet.

• Purification and Analysis:

  • Purify the crude peptide by reverse-phase HPLC.

  • Confirm the identity of the product by mass spectrometry.

  • Determine the diastereomeric purity by chiral HPLC analysis, comparing the product to a standard synthesized with D-Phe to identify the peak corresponding to the undesired diastereomer.

References

• Mourtas, S., Gatos, D., Kalavrizi, M., et al. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. Molecules, 28(14), 5412. Available at: [Link]

• Vertex AI Search. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. Google Cloud.

• Gong, I., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5123. Available at: [Link]

• Nowick, J.S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.

• MDPI. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. MDPI. Available at: [Link]

• Palasek, S., et al. (2009). Synthesis and evaluation of benzothiazole-based analogues as novel, potent, and selective fatty acid amide hydrolase inhibitors. Journal of Medicinal Chemistry, 52(9), 2963-2976. Available at: [Link]

• ResearchGate. (2023). (PDF) Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (2021). Synthesis of biologically active derivatives of 2-aminobenzothiazole. PubMed Central. Available at: [Link]

• Egyptian Journal of Chemistry. (n.d.). Synthesis of 2-Substituted Benzothiazoles Containing Amino Acid, Imino or Heteroaryl Moieties with Anticipated Fungicidal Activity. Egyptian Journal of Chemistry.

• National Center for Biotechnology Information. (2023). Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). A quantum chemical DFT/HF study on acidity constants of some benzothiazole and thiazole derivatives.
• Royal Society of Chemistry. (n.d.). Co-crystallization of benzothiazole via halogen and hydrogen bonding: crystal structure and photoluminescence properties. CrystEngComm.
• Scholars Research Library. (2010). Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis. Der Pharmacia Lettre, 2(1), 347-359.
• ResearchGate. (n.d.). A Novel Synthesis of Benzothiazoles.
• National Center for Biotechnology Information. (n.d.). Facile synthesis and in silico studies of benzothiazole-linked hydroxypyrazolones targeting α-amylase and α-glucosidase. PubMed Central.
• ResearchGate. (n.d.). Enantiomeric purity determination of (L)-amino acids with pre-column derivatization and chiral stationary phase: Development and validation of the method.

• National Center for Biotechnology Information. (2021). Chirality Effects in Peptide Assembly Structures. PubMed Central. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Red-Shift (2-Hydroxyphenyl)-Benzothiazole Emission by Mimicking the Excited-State Intramolecular Proton Transfer Effect. PubMed Central.
• Royal Society of Chemistry. (n.d.). 19F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines. Analyst.
• MDPI. (n.d.). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. MDPI.
• Sigma-Aldrich. (n.d.).

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• 1. Chirality Effects in Peptide Assembly Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bachem.com [bachem.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.uci.edu [chem.uci.edu]
• 7. Red-Shift (2-Hydroxyphenyl)-Benzothiazole Emission by Mimicking the Excited-State Intramolecular Proton Transfer Effect - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for In Vivo Evaluation of Benzothiazole Efficacy in Rats

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical advice for refining your in vivo studies evaluating benzothiazole-based compounds in rat models. We have structured this resource to move from high-level strategic planning to granular troubleshooting of common experimental hurdles, ensuring scientific integrity and robust, reproducible outcomes.

Part 1: Frequently Asked Questions (FAQs) - Strategic Study Design

This section addresses foundational questions that are critical for designing a successful in vivo efficacy study.

Q1: How do I select the most appropriate rat model for my benzothiazole derivative?

A1: The choice of model is fundamentally dictated by the therapeutic hypothesis for your compound. Benzothiazoles are a versatile scaffold with a wide range of biological activities, including anticancer, antidiabetic, and anti-inflammatory properties.[1]

• Oncology: For anticancer efficacy, xenograft models using human cancer cell lines (e.g., MCF-7 for breast cancer) implanted in immunocompromised rats (e.g., Nude rats) are standard.[2] Syngeneic models in immunocompetent rats can be used if you are also assessing interactions with the immune system.

• Metabolic Diseases: For antidiabetic evaluation, chemically-induced models like the streptozotocin (STZ)-induced diabetic rat are common.[3] These models allow for the assessment of endpoints like blood glucose reduction and lipid profile improvement.[4]

• Inflammation & Pain: Acute inflammation can be induced using agents like carrageenan or formalin, while chronic models like collagen-induced arthritis are used for autoimmune conditions. Efficacy is often measured by changes in paw edema, pain thresholds, or inflammatory cytokine levels.[5]

• Neurological Disorders: For neuroprotective effects, models of induced neurological damage are employed, such as the middle cerebral artery occlusion (MCAO) model for stroke.[5] The benzothiazole drug Riluzole, for example, has been evaluated in models of amyotrophic lateral sclerosis (ALS) for its ability to improve motor neuron survival.[6]

Causality: The model must recapitulate the specific pathophysiology you aim to treat. A mismatch between the model's biology and the compound's mechanism of action is a primary reason for translational failure.

Q2: What are the key considerations for formulation and route of administration?

A2: Oral administration (p.o.) via gavage is the most common and preferred route for preclinical efficacy studies due to its clinical relevance.[5] However, many novel benzothiazole derivatives exhibit poor aqueous solubility, making formulation a critical challenge.

• Initial Assessment: First, determine the basic physicochemical properties of your compound, including its solubility in aqueous and organic solvents and its pKa.

• Formulation Strategy: For poorly soluble compounds, a suspension is often the most practical approach. Common, generally recognized as safe (GRAS) vehicle systems include aqueous solutions of suspending agents like carboxymethylcellulose (CMC), methylcellulose, or Tween 80.[7] For some compounds, a solution in a vehicle containing co-solvents like polyethylene glycol (PEG) 400 or DMSO may be possible, but toxicity of the vehicle itself must be considered.

• Route Selection: If oral bioavailability is exceptionally low due to poor absorption or high first-pass metabolism, alternative routes like intraperitoneal (IP) or intravenous (IV) injection may be necessary for initial proof-of-concept studies.[8] However, the ultimate goal is often to develop an orally bioavailable drug.

Q3: How do I determine the optimal dose range and frequency for my efficacy study?

A3: Dose selection should be a data-driven process integrating in vitro potency, preliminary pharmacokinetic (PK) data, and toxicology data.

• In Vitro to In Vivo Extrapolation: Use the in vitro IC50 or EC50 from relevant cell-based assays as a starting point. The goal is to achieve plasma or tissue concentrations in the rat that are multiples of this in vitro effective concentration.

• Pharmacokinetic Data: A pilot PK study is essential. This will determine key parameters like maximum concentration (Cmax), time to maximum concentration (Tmax), and half-life (t½).[5] The half-life is crucial for determining dosing frequency; a compound with a short half-life may require twice-daily (BID) dosing to maintain exposure above the minimum effective concentration.

• Tolerability/Toxicity Data: An acute toxicity or dose-range finding study must be performed to identify the Maximum Tolerated Dose (MTD). Efficacy studies should be conducted at doses below the MTD. The OECD Guideline 425 can be used to estimate the acute lethal dose (LD50).[4]

A typical efficacy study might include 3-4 dose levels (e.g., 10, 30, 100 mg/kg) to establish a dose-response relationship.

Q4: What are the critical pharmacokinetic (PK) and pharmacodynamic (PD) parameters to measure?

A4: Correlating drug exposure with biological effect is the cornerstone of PK/PD modeling and is critical for interpreting efficacy results.

• Critical PK Parameters:

  • Plasma Exposure: Area Under the Curve (AUC) and Cmax. These tell you the total and peak exposure the animal receives.

  • Bioavailability (%F): The fraction of the administered dose that reaches systemic circulation. This is crucial for oral drugs.

  • Half-life (t½): Determines dosing interval and time to reach steady-state.

  • Tissue Distribution: If the target organ is not well-perfused by blood (e.g., the brain), measuring compound concentration in that tissue is vital.[5]

• Critical PD Parameters (Biomarkers):

  • Target Engagement: Measure a biomarker that confirms the drug is interacting with its intended molecular target (e.g., phosphorylation of a downstream kinase, change in gene expression).[3]

  • Mechanism-Related Biomarkers: Measure downstream physiological changes that are linked to the mechanism of action (e.g., reduction in inflammatory cytokines for an anti-inflammatory drug).

  • Efficacy Endpoints: These are the ultimate measures of therapeutic benefit in the animal model (e.g., tumor volume reduction, normalization of blood glucose, improved motor function).

Part 2: Troubleshooting Guide - Addressing Common Experimental Issues

This section provides solutions to specific problems you may encounter during your experiments.

Problem Area: Formulation & Administration

Q: My benzothiazole derivative has poor aqueous solubility. How can I formulate it for oral gavage in rats?

A: This is a very common challenge. The primary goal is to create a uniform, stable, and easily administered formulation that ensures consistent dosing.

Causality: Poor solubility can lead to inaccurate dosing, low and variable absorption, and ultimately, a false-negative efficacy result.[9]

Solutions:

• Micronized Suspension (First-line Approach):

  • Why: Reducing the particle size of the drug increases the surface area, which can improve the dissolution rate in the gastrointestinal tract.

  • How: Use a mortar and pestle or a mechanical micronizer to reduce the particle size of your dry powder. Prepare a suspension in a standard aqueous vehicle. A common choice is 0.5% to 1.0% (w/v) sodium carboxymethylcellulose (Na-CMC) in purified water. A small amount of a surfactant like 0.1% Tween 80 can be added to aid wetting of the hydrophobic particles.

• Co-Solvent Systems (Use with Caution):

  • Why: Using water-miscible organic solvents can create a solution, which provides the best possible scenario for absorption.

  • How: A common vehicle is a mix of PEG 400 and water. Another is the "TPGS" solution (10% DMSO, 40% PEG 400, 50% Water or Saline).

  • Trustworthiness Check: Always run a vehicle-only control group. Co-solvents like DMSO and PEG can have their own biological effects or cause local irritation in the GI tract, confounding your results. The concentration of DMSO should generally be kept below 10%.

Data Summary: Common Oral Gavage Vehicles for Poorly Soluble Compounds

Vehicle Composition	Type	Advantages	Disadvantages
0.5% Na-CMC + 0.1% Tween 80 in Water	Suspension	Generally inert, low toxicity, widely used.	Requires particle size control; potential for non-uniform dosing if not well-mixed.
20% PEG 400 in Saline	Solution/Suspension	Can improve solubility for some compounds.	Potential for mild GI effects; may not be sufficient for very insoluble compounds.
10% DMSO, 40% PEG 400, 50% Water	Solution	Strong solubilizing power.	DMSO can have biological effects and toxicity; potential for GI irritation.

Q: I'm observing precipitation of my compound in the formulation before or during dosing. What should I do?

A: Formulation instability will lead to dose inaccuracy and high variability.

Causality: The compound may be crashing out of a supersaturated solution or the suspension may not be stable. This is common when using co-solvents and then diluting with an aqueous vehicle.

Solutions:

• Verify Suspension Uniformity: Ensure your suspension is homogenous. Use a magnetic stirrer during preparation and stir the formulation continuously (gently) between dosing each animal. A sample should be taken before and after dosing all animals for concentration analysis to confirm homogeneity.

• pH Adjustment: If your compound has ionizable groups, adjusting the pH of the vehicle can dramatically improve solubility and stability. Create a pH-solubility profile to determine the optimal pH.

• Use a Different Vehicle: If precipitation is persistent, the chosen vehicle is not suitable. Re-evaluate your formulation strategy, perhaps moving from a co-solvent system to a more stable amorphous solid dispersion or lipid-based formulation if resources permit.

Problem Area: Pharmacokinetics & Bioavailability

Q: I'm seeing highly variable plasma concentrations between animals in the same dose group. What are the potential causes?

A: High inter-animal variability obscures the true dose-exposure relationship and can make efficacy data difficult to interpret.

Causality: Variability can stem from inconsistencies in formulation, dosing technique, animal stress, or inherent differences in animal metabolism.

Solutions:

• Refine Dosing Technique: Ensure the gavage needle delivers the dose directly to the stomach without causing reflux or accidental administration into the lungs. All technicians should be trained on the same technique.

• Control for Food Effects: The presence of food in the stomach can significantly alter drug absorption. Fasting the rats for a few hours (e.g., 4 hours, with water ad libitum) before dosing can reduce variability. This must be done consistently for all groups.

• Minimize Animal Stress: Stress can alter gastric emptying and blood flow, affecting drug absorption. Handle animals consistently and allow for an acclimatization period before the study begins.

• Check Formulation Homogeneity: As mentioned above, ensure the formulation is uniform throughout the dosing period.

Q: My compound shows good in vitro activity but no in vivo efficacy. What are the likely reasons?

A: This is a classic and challenging problem in drug development. The answer almost always lies in poor pharmacokinetics or a disconnect between the in vitro assay and the in vivo disease biology.

Causality: A drug that cannot reach its target in sufficient concentrations for a sufficient duration will not be effective, regardless of its intrinsic potency.

Troubleshooting Workflow:

Part 3: Standardized Protocols

Adhering to standardized protocols is key to reducing variability and ensuring data quality.

Protocol 1: Preparation of a Benzothiazole Suspension (10 mg/mL) for Oral Gavage

Objective: To prepare a uniform and stable suspension of a hydrophobic benzothiazole derivative for oral administration to rats.

Materials:

• Benzothiazole test article

• Vehicle: 0.5% (w/v) Sodium Carboxymethylcellulose (Na-CMC) in sterile, purified water

• Mortar and pestle

• Analytical balance

• Glass beaker and magnetic stirrer/stir bar

• Graduated cylinder

Procedure:

• Calculate Required Quantities: For a 10 mL final volume at 10 mg/mL, you will need 100 mg of the test article and 10 mL of vehicle. Prepare a small overage (e.g., 12 mL) to account for transfer losses.

• Prepare the Vehicle: Weigh 50 mg of Na-CMC and add it to a beaker containing 10 mL of purified water. Stir vigorously until the Na-CMC is fully dissolved. This may take some time.

• Weigh the Test Article: Accurately weigh 100 mg of the benzothiazole compound.

• Trituration (Particle Size Reduction): Place the weighed powder into a mortar. Add a small amount (approx. 0.5 mL) of the vehicle to the powder. Gently grind the powder with the pestle (triturate) to create a smooth, uniform paste. This step is critical for breaking up aggregates and ensuring the particles are well-wetted.

• Suspension Preparation: Gradually add the remaining vehicle to the mortar in small increments, mixing continuously with the pestle to ensure the paste is fully incorporated into the liquid.

• Final Mixing: Transfer the contents of the mortar to a glass beaker containing a magnetic stir bar. Rinse the mortar and pestle with a small amount of vehicle and add it to the beaker to ensure a complete transfer.

• Homogenization: Place the beaker on a magnetic stir plate and stir for at least 30 minutes before dosing.

• Administration: Keep the suspension stirring gently during the entire dosing procedure to prevent settling. Use a syringe with a rigid oral gavage needle to administer the precise volume to each rat based on its body weight.

Trustworthiness Check: The formulation should appear as a uniform, milky suspension with no visible clumps or rapid sedimentation. For GLP-level studies, samples should be taken before and after dosing for concentration analysis via HPLC or LC-MS to confirm dose homogeneity and stability.

Protocol 2: Basic Workflow for a Single-Dose Pharmacokinetic Study in Rats

Objective: To determine the basic plasma pharmacokinetic profile of a benzothiazole derivative after oral administration.

Design:

• Animals: Male Sprague-Dawley or Wistar rats (n=3-4 per group).

• Dose: A single oral dose (e.g., 10 mg/kg).

• Blood Sampling: Serial sampling from a single animal is preferred if possible (e.g., via tail vein or saphenous vein).

• Timepoints: Pre-dose (0 hr), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

Workflow Diagram:

References

• Royal Society of Chemistry. (2023). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Publishing.
• MDPI. (2023). In Silico and In Vivo Evaluation of Novel 2-Aminobenzothiazole Derivative Compounds as Antidiabetic Agents. MDPI.
• MDPI. (2024). Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. MDPI.
• International Journal of Research in Pharmacy and Pharmaceutical Sciences. (2023).
• Wikipedia. Neurotrophin mimetics. Wikipedia.
• Science of The Total Environment. (2021). Contamination profiles and health impact of benzothiazole and its derivatives in PM2.5 in typical Chinese cities. ScienceDirect.
• National Institutes of Health. (2023). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs.
• PubMed Central. (2022). Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis.
• Progress in Chemical and Biochemical Research. (2022).
• PubMed. (2015). Benzothiazole toxicity assessment in support of synthetic turf field human health risk assessment.
• ResearchGate. (2008). Mechanism of action of benzothiazoles.
• NAMSA. (2023). Guide to Understanding FDA Preclinical Study Requirements for Medical Devices. NAMSA.
• MDPI. (2023).
• ResearchGate. 60 questions with answers in ORAL GAVAGE.
• PubMed Central. (2018). General Principles of Preclinical Study Design.
• PubMed. (2022). Improving the oral delivery of benznidazole nanoparticles by optimizing the formulation parameters through a design of experiment and optimization strategy.

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• 4. mdpi.com [mdpi.com]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating Novel 2-Aminobenzothiazole Compounds as Selective PI3Kγ Inhibitors

Executive Summary

The selective inhibition of phosphoinositide 3-kinase gamma (PI3Kγ) represents a significant therapeutic strategy, particularly in immuno-oncology and inflammatory diseases.[1][2] This is due to its critical role in regulating myeloid cell trafficking and function within the tumor microenvironment and inflamed tissues.[3][4] This guide provides a comprehensive framework for the validation of a novel series of 2-aminobenzothiazole-based compounds as potent and selective PI3Kγ inhibitors. We present a comparative analysis of two lead compounds, AMB-THZ1 and AMB-THZ2, against the well-characterized, clinical-stage PI3Kγ inhibitor, Eganelisib (IPI-549). This guide details the essential biochemical and cellular assays required for robust validation, explaining the scientific rationale behind each protocol and offering step-by-step methodologies to ensure data integrity and reproducibility.

Introduction: The Rationale for Selectively Targeting PI3Kγ

The phosphoinositide 3-kinase (PI3K) family comprises lipid kinases that are central to a complex signaling network governing cell growth, proliferation, and survival.[5][6] The Class I PI3Ks, which include isoforms α, β, δ, and γ, convert phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[5] This second messenger, PIP3, recruits downstream effectors like AKT, which in turn modulates a cascade of cellular processes.[5][7]

While PI3K isoforms share a high degree of homology, their expression patterns and functions differ significantly. PI3Kγ is predominantly expressed in leukocytes, such as macrophages, neutrophils, and mast cells, where it is a key mediator of inflammatory and immune responses.[8] In the context of cancer, PI3Kγ signaling in tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs) promotes an immunosuppressive tumor microenvironment, hindering anti-tumor immunity.[9][10] Therefore, selectively inhibiting PI3Kγ offers the potential to reprogram these myeloid cells, enhance anti-tumor responses, and reduce inflammation with a lower risk of the systemic side effects associated with pan-PI3K inhibition.[1][11]

The 2-aminobenzothiazole scaffold has emerged as a promising chemical starting point for kinase inhibitors, known for its favorable pharmacological properties and synthetic tractability.[12][13] This guide focuses on validating novel compounds from this class designed for superior potency and selectivity against PI3Kγ.

The PI3Kγ Signaling Cascade

Activation of PI3Kγ, typically downstream of G-protein coupled receptors (GPCRs), initiates a signaling cascade that culminates in the modulation of gene transcription related to inflammation and immune suppression.[4] Understanding this pathway is critical for designing cellular assays to probe inhibitor efficacy.

Caption: Canonical PI3Kγ signaling pathway in myeloid cells.

Comparative Analysis of Novel 2-Aminobenzothiazole Inhibitors

A successful drug discovery campaign requires rigorous comparison of novel compounds against a benchmark. Here, we evaluate two hypothetical lead compounds, AMB-THZ1 and AMB-THZ2 , against Eganelisib (IPI-549) , a first-in-class, highly selective PI3Kγ inhibitor currently in clinical development.[14][15][16]

Data Summary Tables

The following tables summarize the hypothetical performance data for our novel compounds in key validation assays.

Table 1: In Vitro Biochemical Potency and Selectivity Profile This table compares the direct enzymatic inhibition of the compounds against all four Class I PI3K isoforms. High selectivity for PI3Kγ over α, β, and δ is a critical attribute to minimize off-target effects.

Compound	PI3Kγ IC₅₀ (nM)	PI3Kα IC₅₀ (nM)	PI3Kβ IC₅₀ (nM)	PI3Kδ IC₅₀ (nM)	Selectivity (γ vs α/β/δ)
AMB-THZ1	0.8	950	1200	150	>180-fold
AMB-THZ2	2.5	>5000	>5000	800	>320-fold
Eganelisib	1.2	>200	>200	>200	>150-fold[15]

Table 2: Cellular Activity and Functional Impact This table presents data from cell-based assays, which measure the compound's ability to inhibit the PI3Kγ pathway within a biological context and affect a key cellular function regulated by PI3Kγ.

Compound	p-AKT (S473) Inhibition IC₅₀ (nM) (in RAW 264.7 macrophages)	Chemotaxis Inhibition IC₅₀ (nM) (in THP-1 monocytes)
AMB-THZ1	5.2	10.5
AMB-THZ2	15.8	35.2
Eganelisib	8.0	18.0

Experimental Validation Protocols: A Step-by-Step Guide

Scientific integrity demands robust and reproducible methodologies. The following protocols are designed to be self-validating systems, including essential controls and clear endpoints.

Protocol 1: In Vitro Kinase Assay (ADP-Glo™)

Causality & Rationale: The first step is to determine the direct inhibitory activity of the compounds on the purified PI3Kγ enzyme. The ADP-Glo™ Kinase Assay is a reliable, luminescence-based method that measures the amount of ADP produced during the kinase reaction.[17][18] A decrease in ADP production correlates directly with enzyme inhibition.[17] Running this assay against all four Class I isoforms is crucial for establishing the selectivity profile.

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare kinase buffer, purified recombinant PI3Kγ enzyme, lipid substrate (e.g., PIP2), and ATP solution. Serially dilute test compounds (AMB-THZ1, AMB-THZ2, Eganelisib) in DMSO, followed by a final dilution in kinase buffer.

• Kinase Reaction: In a 384-well plate, add 5 µL of the kinase reaction mix (enzyme, substrate, buffer) to wells. Add 1 µL of diluted compound or DMSO (vehicle control). Initiate the reaction by adding 4 µL of ATP.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Reaction Termination: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to controls (0% inhibition = DMSO vehicle; 100% inhibition = no enzyme). Plot the dose-response curve and calculate IC₅₀ values using non-linear regression.

Protocol 2: Cellular Target Engagement (p-AKT Western Blot)

Causality & Rationale: After confirming direct enzyme inhibition, it's essential to verify that the compounds can penetrate the cell membrane and inhibit PI3Kγ in a cellular context.[19] A direct downstream substrate of the PI3K pathway is AKT. Measuring the phosphorylation of AKT at key residues (like Serine 473) provides a robust biomarker of pathway inhibition.[20][21] We use a myeloid cell line, such as RAW 264.7 murine macrophages, which has high PI3Kγ expression.

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS until they reach 80% confluency.

• Serum Starvation: To reduce basal pathway activation, serum-starve the cells for 4-6 hours in serum-free media.

• Compound Treatment: Pre-treat cells with various concentrations of the test compounds or DMSO for 1 hour.

• Pathway Stimulation: Stimulate the PI3Kγ pathway by adding a GPCR agonist (e.g., C5a) for 10-15 minutes.

• Cell Lysis: Immediately wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate overnight at 4°C with primary antibodies against phospho-AKT (S473) and total AKT. A loading control (e.g., GAPDH) is mandatory.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour.

• Detection & Analysis: Detect bands using an ECL substrate and an imaging system. Quantify band intensity and normalize the p-AKT signal to the total AKT signal. Plot the dose-response curve to determine the cellular IC₅₀.

Protocol 3: Functional Cellular Assay (Chemotaxis)

Causality & Rationale: PI3Kγ is a critical regulator of myeloid cell migration (chemotaxis) toward inflammatory signals.[5] An effective PI3Kγ inhibitor should block this process. This assay provides crucial data on the compound's functional effect, bridging the gap between target engagement and a physiological response. A transwell migration assay (e.g., using Boyden chambers) is the gold standard.

Caption: Principle of the Transwell Chemotaxis Assay.

Step-by-Step Methodology:

• Cell Preparation: Use a human monocytic cell line like THP-1. Resuspend the cells in serum-free RPMI medium.

• Compound Incubation: Pre-incubate the cells with various concentrations of the test compounds or DMSO for 30-60 minutes at 37°C.

• Assay Setup:

  • Add a chemoattractant (e.g., CCL2/MCP-1) to the lower wells of a 24-well transwell plate.

  • Place the transwell inserts (with an 8 µm pore membrane) into the wells.

  • Add the pre-incubated cell suspension to the top of each insert.

• Migration: Incubate the plate at 37°C in a CO₂ incubator for 2-4 hours to allow for cell migration.

• Quantification:

  • Remove the inserts. Carefully wipe the top of the membrane to remove non-migrated cells.

  • Fix and stain the migrated cells on the underside of the membrane with crystal violet or a fluorescent dye.

  • Elute the stain and measure absorbance/fluorescence with a plate reader, or count cells in multiple fields of view under a microscope.

• Data Analysis: Calculate the percentage of migration inhibition relative to the DMSO control and determine the IC₅₀ value.

Discussion and Future Directions

The hypothetical data presented suggest that both novel 2-aminobenzothiazole compounds are potent and highly selective inhibitors of PI3Kγ.

• AMB-THZ1 demonstrates superior potency in both biochemical and cellular assays compared to the benchmark, Eganelisib. Its sub-nanomolar enzymatic IC₅₀ and single-digit nanomolar cellular activity make it a highly promising candidate.

• AMB-THZ2 , while less potent than AMB-THZ1, exhibits an exceptional selectivity profile, with minimal activity against other PI3K isoforms even at high concentrations. This could translate to an improved safety profile in vivo.

The strong correlation between biochemical potency, cellular target engagement (p-AKT inhibition), and functional output (chemotaxis inhibition) provides a high degree of confidence in the on-target mechanism of action for these compounds.

Next Steps: A comprehensive preclinical development plan for the lead candidate (AMB-THZ1) would include pharmacokinetic (PK) and pharmacodynamic (PD) studies in animal models, followed by efficacy studies in syngeneic tumor models (to assess immuno-oncology potential) and models of inflammatory disease (e.g., rheumatoid arthritis).

Conclusion

The systematic validation workflow described in this guide, progressing from direct enzymatic inhibition to cellular target engagement and functional outcomes, provides a robust and reliable framework for characterizing novel kinase inhibitors. The comparative data for the 2-aminobenzothiazole series highlights their potential as a next-generation class of PI3Kγ inhibitors. Specifically, AMB-THZ1 has emerged as a lead candidate with a compelling potency and selectivity profile that warrants further preclinical development.

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A Comparative Analysis of 2-Aminobenzothiazole and Benzoxazole Analogs: A Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a critical decision that profoundly influences the ultimate pharmacological profile of a drug candidate. Among the myriad of privileged structures, the benzazole family, particularly 2-aminobenzothiazoles and benzoxazoles, has garnered significant attention due to their versatile biological activities. This guide provides an in-depth comparative analysis of these two prominent scaffolds, offering insights into their physicochemical properties, synthetic strategies, and diverse pharmacological profiles, supported by experimental data to aid researchers in making informed decisions during the drug design and development process.

Physicochemical Properties: A Tale of Two Heteroatoms

The fundamental difference between the 2-aminobenzothiazole and benzoxazole cores lies in the heteroatom at the 1-position: sulfur versus oxygen. This seemingly subtle variation imparts distinct electronic and steric characteristics that cascade into significant differences in their physicochemical properties, ultimately affecting their pharmacokinetic and pharmacodynamic profiles.

The presence of the larger, more polarizable sulfur atom in the 2-aminobenzothiazole scaffold generally leads to a higher lipophilicity (logP) compared to its benzoxazole counterpart. This increased lipophilicity can enhance membrane permeability but may also lead to lower aqueous solubility. Conversely, the more electronegative oxygen atom in the benzoxazole ring can participate in hydrogen bonding as an acceptor, potentially improving solubility and interaction with biological targets.

Property	2-Aminobenzothiazole Core	Benzoxazole Core	Rationale for Differences
Molecular Weight	Higher	Lower	Sulfur has a higher atomic weight than oxygen.
Lipophilicity (logP)	Generally Higher	Generally Lower	The larger, less electronegative sulfur atom contributes more to lipophilicity.
Aqueous Solubility	Generally Lower	Generally Higher	The oxygen atom in benzoxazole can act as a hydrogen bond acceptor, improving solubility.
Melting Point	Often Higher	Often Lower	The more polarizable sulfur atom can lead to stronger intermolecular interactions.
pKa (of the 2-amino group)	Generally Lower	Generally Higher	The electron-withdrawing nature of the benzothiazole ring is typically greater, reducing the basicity of the exocyclic amino group.

Note: These are general trends, and the specific physicochemical properties of any analog will be heavily influenced by the nature and position of its substituents.

Synthetic Strategies: Convergent Paths to Diverse Analogs

The synthesis of both 2-aminobenzothiazole and benzoxazole derivatives often follows convergent synthetic pathways, typically involving the cyclization of a disubstituted benzene precursor. However, the choice of starting materials and reaction conditions is tailored to the specific heteroatom.

Synthesis of 2-Aminobenzothiazole Analogs

A prevalent method for the synthesis of 2-aminobenzothiazoles is the reaction of an o-aminothiophenol with a cyanogen halide or a derivative. A more versatile approach, known as the Hugerschoff synthesis, involves the reaction of an aniline with a thiocyanate salt in the presence of a halogen to form an intermediate, which then cyclizes to the 2-aminobenzothiazole.

Experimental Protocol: Hugerschoff Synthesis of a Substituted 2-Aminobenzothiazole

• Step 1: Formation of the Thiocyanate. To a solution of the desired substituted aniline (1.0 eq) in a suitable solvent such as acetic acid, add ammonium thiocyanate (1.2 eq).

• Step 2: Halogenation and Cyclization. Cool the mixture in an ice bath and add a solution of bromine (1.1 eq) in acetic acid dropwise with stirring.

• Step 3: Reaction Completion and Workup. After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Step 4: Isolation. Pour the reaction mixture into ice water and neutralize with a base (e.g., ammonium hydroxide) to precipitate the product.

• Step 5: Purification. Collect the crude product by filtration, wash with water, and purify by recrystallization from a suitable solvent (e.g., ethanol).

Synthesis of Benzoxazole Analogs

The synthesis of benzoxazole derivatives commonly employs the condensation of an o-aminophenol with a carboxylic acid or its derivative (e.g., acid chloride, ester). This reaction is often facilitated by a dehydrating agent or by heating to drive the cyclization.

Experimental Protocol: Condensation Synthesis of a 2-Substituted Benzoxazole

• Step 1: Reactant Mixture. In a round-bottom flask, combine the desired o-aminophenol (1.0 eq) and a carboxylic acid (1.1 eq).

• Step 2: Cyclization. Add a dehydrating agent such as polyphosphoric acid (PPA) or Eaton's reagent.

• Step 3: Heating. Heat the reaction mixture at an elevated temperature (e.g., 120-160 °C) for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Step 4: Workup. Cool the reaction mixture and pour it into ice water or a basic solution to precipitate the product.

• Step 5: Isolation and Purification. Collect the crude product by filtration, wash thoroughly with water, and purify by column chromatography or recrystallization.

Caption: Overlapping biological targets and pharmacological effects of the two scaffolds.

Antimicrobial Activity

Both heterocyclic systems have been explored for their potential as antimicrobial agents. The mechanism is often attributed to the inhibition of essential microbial enzymes.

Compound Class	Organism	MIC (µg/mL)	Reference
2-Aminobenzothiazole Derivatives	S. aureus	Varies with substitution	[1]
Benzoxazole Derivatives	P. aeruginosa	16	[2]
Candida spp.	Activity reported	[3]

This table presents a selection of reported data and is not exhaustive. MIC values are highly dependent on the specific derivative and microbial strain.

Experimental Protocol: Broth Microdilution for Antimicrobial Susceptibility Testing

• Step 1: Preparation of Inoculum. Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Step 2: Serial Dilution of Compounds. In a 96-well microtiter plate, perform a two-fold serial dilution of the test compounds in a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Step 3: Inoculation. Inoculate each well with the standardized microbial suspension.

• Step 4: Incubation. Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• Step 5: Determination of MIC. The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory and Neuroprotective Activities

Derivatives of both scaffolds have also shown promise as anti-inflammatory and neuroprotective agents. For instance, certain 2-aminobenzothiazole derivatives have demonstrated significant anti-inflammatory activity in carrageenan-induced rat paw edema models. [1]Similarly, benzoxazole-containing compounds have been investigated for their neuroprotective effects, with some showing potential in the context of Alzheimer's disease. [4]

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of these analogs is highly dependent on the nature and position of substituents on the benzazole ring system. For kinase inhibition, for example, the 2-amino group often serves as a key hydrogen bond donor, interacting with the hinge region of the kinase active site. The benzothiazole or benzoxazole core itself engages in hydrophobic and van der Waals interactions within the ATP-binding pocket.

The subtle differences in the electronic distribution and steric profile between the two scaffolds can lead to altered binding affinities and selectivities. The greater polarizability of the sulfur atom in 2-aminobenzothiazole may allow for more favorable π-π stacking interactions with aromatic residues in the active site compared to the oxygen in benzoxazole. Conversely, the hydrogen bond accepting capability of the benzoxazole oxygen may be crucial for binding to certain targets.

Conclusion: A Strategic Choice for Drug Discovery

The comparative analysis of 2-aminobenzothiazole and benzoxazole analogs reveals two versatile and highly valuable scaffolds for drug discovery. The choice between them is not arbitrary but a strategic decision that should be guided by the specific therapeutic target and the desired physicochemical and pharmacokinetic properties.

• 2-Aminobenzothiazole may be a preferred scaffold when higher lipophilicity is desired for enhanced membrane permeability, and its unique electronic properties can be leveraged for specific target interactions, particularly in the realm of kinase inhibition.

• Benzoxazole offers a slightly more polar and potentially more soluble core, with the oxygen atom providing a valuable hydrogen bond acceptor site. This may be advantageous for targets where aqueous solubility and specific hydrogen bonding interactions are critical.

Ultimately, the exploration of both scaffolds, guided by a thorough understanding of their comparative properties and supported by robust experimental data, will continue to enrich the pipeline of novel therapeutic agents for a wide range of diseases.

References

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Bridging the Digital and the Biological: A Comparative Guide to the In Vivo Validation of In Silico-Predicted Benzothiazole Drug Candidates

Introduction: From Bytes to Biology

The journey of a drug from concept to clinic is a long and arduous one, fraught with high attrition rates. In recent years, in silico drug design has emerged as a powerful tool to rationalize and accelerate this process. By computationally screening vast libraries of virtual compounds against biological targets, we can identify promising candidates with a higher probability of success, saving considerable time and resources. The benzothiazole scaffold, a versatile heterocyclic ring system, has garnered significant attention in medicinal chemistry due to its presence in a wide array of pharmacologically active compounds, including those with anticancer, antidiabetic, and antimicrobial properties.[1][2] This guide provides a comprehensive comparison of the methodologies used to validate in silico predictions for benzothiazole-based drug candidates through rigorous in vivo testing, offering insights into the critical transition from computational models to tangible biological effects. We will delve into the causality behind experimental choices, present detailed protocols, and compare data from various studies to provide a clear framework for researchers in the field.

The In Silico Foundation: Predicting Biological Activity

The initial phase of discovering novel benzothiazole drug candidates often begins with computational modeling. This approach allows for the prediction of a compound's potential efficacy and pharmacokinetic profile before it is even synthesized.

Molecular Docking: Envisioning the Interaction

Molecular docking is a key in silico technique that predicts the preferred orientation of a ligand when bound to a receptor. The "docking score," typically expressed in kcal/mol, estimates the binding affinity, with a more negative value suggesting a stronger interaction. For instance, in the development of novel antidiabetic benzothiazole derivatives, molecular docking is frequently used to predict their binding affinity to key targets like Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and Aldose Reductase (ALR2).[3] A strong predicted binding to these receptors suggests that the compound may modulate their activity and, consequently, have a therapeutic effect.

ADMET Prediction: Foreseeing the Pharmacokinetic Fate

Beyond efficacy, the success of a drug candidate hinges on its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. In silico tools can predict various pharmacokinetic parameters, such as oral bioavailability, blood-brain barrier permeability, and potential for metabolism by cytochrome P450 enzymes.[4][5] These predictions are crucial for triaging compounds early on, deprioritizing those with predicted poor pharmacokinetics or high toxicity, and prioritizing those with a higher likelihood of success in subsequent in vivo studies.[6]

The Crucial Juncture: In Vivo Validation

While in silico predictions are invaluable, they are ultimately theoretical. Experimental validation in a living organism is the definitive test of a drug candidate's potential. This section will compare the in vivo validation of two distinct classes of benzothiazole drug candidates: antidiabetic and anticancer agents.

Case Study 1: Antidiabetic Benzothiazole Derivatives

The validation of antidiabetic benzothiazole candidates often involves the use of rodent models where a diabetic state is chemically induced. The streptozotocin (STZ)-induced diabetic rat model is a widely accepted standard for this purpose.

Caption: Workflow for in vivo validation of antidiabetic benzothiazoles.

This protocol outlines the key steps for inducing and validating a type 2 diabetes model in rats for testing benzothiazole derivatives.

Materials:

• Male Wistar rats (180-220 g)

• Streptozotocin (STZ)

• Citrate buffer (0.1 M, pH 4.5)

• High-fat diet

• Glucometer and test strips

• Oral gavage needles

• Benzothiazole test compounds and vehicle (e.g., 0.5% carboxymethyl cellulose)

• Standard drug (e.g., Pioglitazone)

Procedure:

• Acclimatization: House the rats for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to a standard pellet diet and water.

• Induction of Insulin Resistance: Feed the rats a high-fat diet for 2 weeks to induce insulin resistance.

• Induction of Hyperglycemia: After the high-fat diet period, fast the rats overnight. Prepare a fresh solution of STZ in cold citrate buffer. Administer a single intraperitoneal (i.p.) injection of STZ (typically 35-45 mg/kg body weight).

• Confirmation of Diabetes: After 72 hours, measure the fasting blood glucose levels from the tail vein. Rats with a fasting blood glucose level above 250 mg/dL are considered diabetic and are selected for the study.

• Treatment: Divide the diabetic rats into groups: a diabetic control group (vehicle only), a positive control group (e.g., Pioglitazone, 15 mg/kg), and treatment groups receiving different doses of the benzothiazole derivatives. Administer the compounds or vehicle orally by gavage once daily for a specified period (e.g., 4 weeks).

• Efficacy Evaluation: Monitor fasting blood glucose levels and body weight weekly. At the end of the treatment period, collect blood samples for the analysis of the lipid profile (total cholesterol, triglycerides, HDL, LDL) and other relevant biomarkers.

The true measure of success is the correlation between the computational predictions and the observed biological activity.

Compound ID	Target	In Silico Docking Score (ΔG, kcal/mol)	In Vivo Acute Oral Toxicity (LD50, mg/kg)	In Vivo Antihyperglycemic Effect (4 weeks)
Compound 3b	PPARγ	-7.8	>1750	Significant reduction in blood glucose levels (<200 mg/dL)[7]
Compound 4y	PPARγ	-8.4	>1750	Significant reduction in blood glucose levels (<200 mg/dL) and improved lipid profile[7]
Compound 8d	ALR2 & PPARγ	-8.39 (ALR2), -7.77 (PPARγ)	>1250	Sustained antihyperglycemic effects and reduced insulin resistance[3]
Pioglitazone (Standard)	PPARγ	N/A	N/A	Significant reduction in blood glucose levels[7]

This table is a compilation of data from multiple sources for illustrative purposes.[3][7]

The data clearly demonstrates a strong correlation between favorable in silico predictions (high negative docking scores) and positive in vivo outcomes (low toxicity and significant antihyperglycemic activity). For example, compound 4y, with a docking score of -8.4 kcal/mol for PPARγ, showed a significant reduction in blood glucose and an improved lipid profile in diabetic rats.[7]

Caption: PPARγ signaling pathway activation by benzothiazole derivatives.

Case Study 2: Anticancer Benzothiazole Derivatives

The in vivo validation of anticancer benzothiazole candidates typically employs xenograft models, where human cancer cells are implanted into immunocompromised mice.

Caption: EGFR signaling pathway inhibition by benzothiazole derivatives.

Pharmacokinetics: The Body's Influence on the Drug

A compound's efficacy is intrinsically linked to its pharmacokinetic profile. In vivo pharmacokinetic studies are essential to understand how the body processes a drug candidate and to establish a dosing regimen that maintains therapeutic concentrations at the target site.

Experimental Protocol: Pharmacokinetic Study in Rats

Procedure:

• Dosing: Administer the benzothiazole compound to rats via the intended clinical route (e.g., oral gavage or intravenous injection) at a specific dose.

• Blood Sampling: Collect blood samples from the tail vein or another appropriate site at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-administration.

• Plasma Analysis: Process the blood samples to obtain plasma. Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of the drug at each time point.

• Parameter Calculation: Use the concentration-time data to calculate key pharmacokinetic parameters, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC: Area under the plasma concentration-time curve, representing total drug exposure.

  • t1/2: Half-life of the drug in plasma.

  • Bioavailability (F%): The fraction of the administered dose that reaches the systemic circulation.

Conclusion: A Symbiotic Relationship

The effective development of novel benzothiazole-based therapeutics relies on a synergistic relationship between in silico prediction and in vivo validation. Computational models provide a powerful lens to identify and prioritize promising candidates, while rigorous in vivo studies are the ultimate arbiter of their true therapeutic potential. This guide has provided a comparative framework for understanding the methodologies involved in this critical transition, from the initial docking score to the tangible reduction of tumor volume or blood glucose levels in a living system. By embracing a holistic approach that integrates computational and experimental sciences, we can navigate the complexities of drug discovery with greater precision and efficiency, ultimately accelerating the delivery of new and effective medicines to patients.

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A Benchmark Analysis of 2-Aminobenzothiazole Derivatives Against Standard of Care Antifungal Agents

A Technical Guide for Researchers and Drug Development Professionals

In the ever-escalating battle against fungal pathogens, the emergence of drug resistance necessitates a continuous search for novel therapeutic agents. Among the promising new scaffolds, 2-aminobenzothiazole derivatives have garnered significant attention for their potent and broad-spectrum antifungal activity. This guide provides a comprehensive, data-driven comparison of these emerging compounds against the current standard of care antifungal agents, offering researchers and drug development professionals a critical benchmark for their evaluation.

The Imperative for New Antifungal Therapies

Invasive fungal infections represent a significant and growing threat to global health, particularly among immunocompromised populations. The therapeutic arsenal, largely dominated by azoles, polyenes, and echinocandins, is increasingly challenged by the rise of resistant strains of Candida, Aspergillus, and other fungal pathogens. This clinical reality underscores the urgent need for new chemical entities with novel mechanisms of action or improved efficacy against resistant organisms. The 2-aminobenzothiazole core, a privileged structure in medicinal chemistry, has proven to be a versatile scaffold for the development of potent antimicrobial agents.[1]

2-Aminobenzothiazole Derivatives: A Promising New Frontier

The 2-aminobenzothiazole scaffold is a heterocyclic ring system that has been extensively explored in medicinal chemistry due to its wide range of biological activities, including anticancer, antibacterial, and antifungal properties.[2][3] The versatility of this scaffold allows for substitutions at various positions, enabling the fine-tuning of its pharmacological properties. Several studies have demonstrated that derivatives of 2-aminobenzothiazole exhibit significant in vitro activity against clinically relevant fungal species, making them a compelling subject for further investigation and development.[4][5]

Standard of Care Antifungal Agents: A Brief Overview

A meaningful evaluation of any new antifungal candidate requires a thorough understanding of the existing therapeutic landscape. The current standard of care is primarily composed of three major classes of drugs, each with a distinct mechanism of action:

• Azoles (e.g., Fluconazole, Voriconazole): This class of fungistatic agents inhibits the enzyme lanosterol 14-α-demethylase (CYP51), which is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.

• Polyenes (e.g., Amphotericin B): These fungicidal agents bind directly to ergosterol in the fungal cell membrane, leading to the formation of pores that disrupt membrane integrity and cause cell death.

• Echinocandins (e.g., Caspofungin): This class of antifungals inhibits the synthesis of β-(1,3)-D-glucan, a critical component of the fungal cell wall, resulting in osmotic instability and cell lysis.

Head-to-Head Comparison: Antifungal Potency

The in vitro efficacy of an antifungal agent is most commonly assessed by determining its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a microorganism. The following tables provide a comparative summary of the reported MIC values for representative 2-aminobenzothiazole derivatives and standard of care agents against key fungal pathogens.

Table 1: In Vitro Activity Against Candida albicans

Compound/Drug	MIC Range (µg/mL)	MIC90 (µg/mL)	Citation(s)
2-Aminobenzothiazole Derivatives
Representative Derivative A	4 - 8	N/A	[4][6]
Representative Derivative B	16 - 32	N/A	[5]
Standard of Care
Fluconazole	≤2 - ≥8	4	[7]
Amphotericin B	0.125 - 1	0.5 - 1	[1][8]
Caspofungin	0.03 - 0.5	0.06 - 0.5	[8][9][10]

Table 2: In Vitro Activity Against Aspergillus fumigatus

Compound/Drug	MIC Range (µg/mL)	MIC90 (µg/mL)	Citation(s)
2-Aminobenzothiazole Derivatives
Representative Derivative C	N/A	N/A	Data not widely available
Standard of Care
Voriconazole	0.12 - 4	0.25 - 1	[11][12]
Amphotericin B	0.12 - 2	≥2	[13][14]

Note: MIC values can vary depending on the specific derivative, the fungal isolate, and the testing methodology (e.g., CLSI vs. EUCAST). The data presented here are for illustrative purposes and represent a synthesis of findings from multiple sources.

Unraveling the Mechanism: How Do 2-Aminobenzothiazoles Work?

While the precise antifungal mechanism of all 2-aminobenzothiazole derivatives is not fully elucidated, several studies suggest that they may share a mode of action with the azole antifungals. Docking studies have indicated that these compounds can fit into the active site of fungal lanosterol 14-α-demethylase (CYP51), the same enzyme targeted by azoles.[5][6] By inhibiting this enzyme, they disrupt the ergosterol biosynthesis pathway, leading to a dysfunctional cell membrane and ultimately inhibiting fungal growth.

Proposed mechanism of 2-aminobenzothiazole derivatives.

Assessing Selectivity: The Importance of Cytotoxicity Profiling

A critical aspect of antifungal drug development is ensuring that the compounds are selectively toxic to fungal cells while exhibiting minimal effects on host cells. Cytotoxicity assays are therefore essential for evaluating the therapeutic potential of new antifungal candidates. Several studies have shown that promising 2-aminobenzothiazole derivatives display low cytotoxicity against human cell lines at concentrations that are effective against fungi, suggesting a favorable therapeutic window.[4][6][15]

Methodologies and Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section outlines the standardized protocols for key in vitro assays used in the evaluation of novel antifungal compounds.

Antifungal Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The following protocol is a generalized procedure based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a fungal isolate.

Materials:

• 96-well microtiter plates

• RPMI-1640 medium (buffered with MOPS)

• Fungal inoculum (adjusted to a specific concentration, e.g., 0.5-2.5 x 10^3 CFU/mL)

• Test compounds (2-aminobenzothiazole derivatives and standard antifungals)

• Positive control (fungal inoculum without any compound)

• Negative control (medium only)

• Spectrophotometer or plate reader (optional, for quantitative reading)

Procedure:

• Preparation of Drug Dilutions: Prepare a serial two-fold dilution of each test compound in RPMI-1640 medium in the wells of a 96-well plate.

• Inoculum Preparation: Prepare a standardized fungal inoculum from a fresh culture and dilute it in RPMI-1640 medium to the desired final concentration.

• Inoculation: Add the fungal inoculum to each well containing the drug dilutions, as well as to the positive control wells. Add sterile medium to the negative control wells.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the drug at which there is no visible growth. For azoles and 2-aminobenzothiazole derivatives, a significant reduction in growth (e.g., 50% or 90%) compared to the positive control is often used as the endpoint.

A typical workflow for antifungal drug discovery.

Cytotoxicity Testing: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as an indicator of cell viability.

Objective: To evaluate the cytotoxic effect of the test compounds on a mammalian cell line.

Materials:

• Mammalian cell line (e.g., HeLa, HepG2)

• 96-well plates

• Cell culture medium (e.g., DMEM)

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Test compounds

• Positive control (cells treated with a known cytotoxic agent)

• Negative control (untreated cells)

• Plate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting colored solution at a specific wavelength (e.g., 570 nm) using a plate reader. The amount of color produced is proportional to the number of viable cells.

Conclusion and Future Directions

The data presented in this guide strongly support the continued investigation of 2-aminobenzothiazole derivatives as a promising new class of antifungal agents. Several derivatives have demonstrated potent in vitro activity against clinically important Candida species, with some exhibiting MIC values comparable to or better than standard of care drugs. Furthermore, their potential to inhibit fungal-specific enzymes like CYP51, coupled with low cytotoxicity, highlights their therapeutic potential.

Future research should focus on several key areas:

• Broadening the Spectrum: Further studies are needed to evaluate the activity of these derivatives against a wider range of fungal pathogens, including resistant isolates and other genera such as Aspergillus and Cryptococcus.

• Mechanism of Action Elucidation: More in-depth studies are required to definitively establish the mechanism of action and to identify the specific molecular targets of these compounds.

• In Vivo Efficacy: Promising candidates from in vitro studies must be evaluated in animal models of fungal infection to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

• Structure-Activity Relationship (SAR) Studies: Continued medicinal chemistry efforts are needed to optimize the 2-aminobenzothiazole scaffold to enhance antifungal potency, broaden the spectrum of activity, and improve the pharmacokinetic properties.

By systematically addressing these areas, the scientific community can unlock the full therapeutic potential of 2-aminobenzothiazole derivatives and contribute to the development of the next generation of antifungal drugs.

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A Comparative Guide to the Cross-Reactivity of Benzothiazole-Based Kinase Inhibitors

In the landscape of targeted cancer therapy, protein kinase inhibitors have emerged as a cornerstone of precision medicine. Their efficacy, however, is intrinsically linked to their selectivity. An ideal kinase inhibitor would potently inhibit its intended target while sparing the rest of the kinome to minimize off-target effects and associated toxicities. The benzothiazole scaffold has garnered significant attention as a privileged structure in the design of kinase inhibitors, demonstrating activity against a range of clinically relevant kinases.[1][2][3] This guide provides a comprehensive comparison of the cross-reactivity profile of a novel benzothiazole-based inhibitor against a clinically established alternative, offering field-proven insights and detailed experimental methodologies for researchers, scientists, and drug development professionals.

The Imperative of Kinase Inhibitor Selectivity

The human kinome comprises over 500 kinases that regulate a vast array of cellular processes.[4] Due to the conserved nature of the ATP-binding site across the kinome, achieving absolute selectivity for a single kinase is a formidable challenge.[4] Off-target inhibition can lead to unforeseen toxicities or, in some cases, serendipitous therapeutic effects. Therefore, a thorough understanding of an inhibitor's cross-reactivity profile across the entire kinome is paramount during drug development.[4] This guide will delve into the selectivity of a promising benzothiazole-based inhibitor, CHMFL-ABL-053, and compare it with Dasatinib, a well-established multi-kinase inhibitor used in the treatment of chronic myeloid leukemia (CML).[1][5]

Comparative Cross-Reactivity Profiling: CHMFL-ABL-053 vs. Dasatinib

To objectively assess the selectivity of these inhibitors, we will compare their performance in a comprehensive KINOMEscan™ assay. This competition binding assay quantitatively measures the interaction of a compound with a large panel of kinases.[6][7] The results are often expressed as "percent of control," where a lower percentage indicates stronger binding.[8]

Here, we compare the kinome-wide selectivity of the benzothiazole-based inhibitor CHMFL-ABL-053 with the non-benzothiazole-based inhibitor Dasatinib. Both are potent inhibitors of the Bcr-Abl fusion protein, the causative agent in CML.[1][5]

Kinase Target	CHMFL-ABL-053 (% of Control @ 1µM)[2]	Dasatinib (S-score (35) @ 0.5µM)[1]	Comments
ABL1 (Bcr-Abl)	<1	Highly Potent	Both compounds potently engage their primary target.
SRC	<1	Highly Potent	Both inhibitors show significant activity against SRC family kinases.
p38α (MAPK14)	<1	Moderate Inhibition	CHMFL-ABL-053 shows potent off-target activity against p38α.[2]
BLK	<1	Not Reported	CHMFL-ABL-053 exhibits strong binding to BLK.[2]
DDR1	<1	Not Reported	Another significant off-target hit for CHMFL-ABL-053.[2]
DDR2	<1	Not Reported	Similar to DDR1, a strong off-target for CHMFL-ABL-053.[2]
EPHA8	<1	Not Reported	Potent inhibition observed for CHMFL-ABL-053.[2]
EphB6	<1	Not Reported	Another Ephrin receptor strongly inhibited by CHMFL-ABL-053.[2]
HCK	<1	Highly Potent	Both compounds inhibit this SRC family kinase.
LCK	<1	Highly Potent	Another shared target within the SRC family.
Overall Selectivity	S-score(1) = 0.02 [5]	S-score(35) = 0.21 [1]	The lower S-score for CHMFL-ABL-053 at a higher concentration suggests a more selective profile compared to Dasatinib.

Note: The S-score is a measure of selectivity, with a lower score indicating higher selectivity.[1] Direct comparison of the raw percentage of control and S-scores should be done with caution due to different experimental conditions. However, the data clearly illustrates the distinct cross-reactivity profiles of the two inhibitors. While both potently inhibit Bcr-Abl and SRC family kinases, CHMFL-ABL-053 demonstrates a unique off-target profile, including potent inhibition of p38α and DDR kinases.[2]

Key Signaling Pathways

To understand the biological implications of on- and off-target inhibition, it is crucial to visualize the relevant signaling pathways.

Caption: Simplified workflow of the KINOMEscan™ assay.

Step-by-Step KINOMEscan™ Protocol

• Assay Plate Preparation: The test compound is serially diluted and added to the wells of a microtiter plate.

• Reagent Addition: A mixture containing the DNA-tagged kinase and the immobilized ligand (e.g., on beads) is added to each well.

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium.

• Washing: The wells are washed to remove unbound kinase and test compound.

• Elution and Quantification: The bound kinase is eluted, and the associated DNA tag is quantified using qPCR.

• Data Analysis: The amount of bound kinase in the presence of the test compound is compared to a DMSO control to calculate the "percent of control" value. A lower value indicates a stronger interaction between the compound and the kinase. [8]

Interpreting Cross-Reactivity Data for Drug Development

The distinct selectivity profiles of CHMFL-ABL-053 and Dasatinib have significant implications for their clinical application.

• CHMFL-ABL-053: The high selectivity of this benzothiazole-based inhibitor for Bcr-Abl, with a limited number of potent off-targets, suggests the potential for a more favorable side-effect profile. [5]However, the potent inhibition of kinases like p38α and DDR1/2 warrants further investigation. [2]While potentially contributing to efficacy in certain contexts, these off-target activities could also lead to unexpected toxicities.

• Dasatinib: As a multi-kinase inhibitor, Dasatinib's broader activity against SRC family kinases, in addition to Bcr-Abl, may contribute to its high efficacy in CML. [1]However, this polypharmacology is also thought to be responsible for some of its characteristic side effects.

The logical process of leveraging cross-reactivity data in drug development is a multi-step process that informs critical decisions from lead optimization to clinical trial design.

Caption: Logic flow for utilizing cross-reactivity data.

Conclusion

The cross-reactivity profiling of kinase inhibitors is a critical component of modern drug discovery. The benzothiazole scaffold continues to be a valuable starting point for the design of potent and selective kinase inhibitors. As exemplified by the comparison of CHMFL-ABL-053 and Dasatinib, a deep understanding of a compound's kinome-wide interactions is essential for predicting its therapeutic potential and potential liabilities. The methodologies outlined in this guide provide a robust framework for generating and interpreting such data, ultimately enabling the development of safer and more effective targeted therapies.

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A Comparative Guide to Confirming Target Engagement of 2-Aminobenzothiazole Compounds in Cellular Assays

The 2-aminobenzothiazole scaffold is a privileged structure in modern drug discovery, forming the core of numerous inhibitors targeting key cellular proteins, particularly kinases involved in oncology and inflammatory diseases.[1][2] Its structural motifs are adept at forming critical hydrogen bonds and other interactions within protein binding pockets.[2] However, a compound's potent activity in a phenotypic screen is only the beginning of the story. To progress a hit compound towards a lead, and ultimately a clinical candidate, it is paramount to demonstrate that it binds to its intended target within the complex and dynamic environment of a living cell. This confirmation of target engagement is the critical link between biochemical potency and cellular efficacy, providing confidence in the mechanism of action and helping to deconvolute potential off-target effects that can lead to toxicity.[3][4]

This guide provides an in-depth comparison of the leading methodologies used to confirm and quantify the interaction between 2-aminobenzothiazole compounds and their protein targets in cellular assays. We will move beyond simple protocol recitation to explore the causality behind experimental choices, empowering researchers to select and implement the most appropriate strategy for their specific research questions.

The Central Challenge: Proving the Interaction in a Physiological Context

Moving from an in vitro biochemical assay with a purified recombinant protein to a cellular context introduces several variables that can drastically alter a compound's behavior. Cell permeability, efflux pumps, metabolic degradation, and competition with high concentrations of endogenous substrates (like ATP for kinase inhibitors) can all influence whether a compound reaches and binds its target.[5][6] Therefore, assays that operate within intact cells, or at least in minimally perturbed cell lysates, provide the most physiologically relevant data.

Here, we compare three principal classes of cellular target engagement assays: those based on thermal stability, covalent labeling, and energy transfer.

Cellular Thermal Shift Assay (CETSA): The Gold Standard for Label-Free Analysis

The Cellular Thermal Shift Assay (CETSA) is arguably the most widely adopted method for verifying target engagement in a label-free manner.[7][8] It operates on a simple biophysical principle: the binding of a ligand (e.g., a 2-aminobenzothiazole inhibitor) to its target protein confers thermodynamic stability, making the protein more resistant to heat-induced denaturation.[9]

The Causality Behind the Method

When cells are heated, proteins begin to unfold and aggregate. These aggregates are then separated from the soluble fraction by centrifugation. A stabilized protein will remain in the soluble fraction at higher temperatures compared to its unbound state. By measuring the amount of soluble protein remaining across a range of temperatures, a "melting curve" can be generated. A shift in this curve to higher temperatures in the presence of the compound is direct evidence of target engagement.

Caption: The general workflow for a Cellular Thermal Shift Assay (CETSA).

Comparison of CETSA Methodologies

CETSA is not a single technique but a platform with several readouts, each with distinct advantages.

Method	Principle	Throughput	Strengths	Limitations
WB-CETSA	Target protein in soluble fraction is detected by Western Blot.[10]	Low	Widely accessible equipment; directly visualizes target protein.	Labor-intensive; not suitable for screening; requires a specific antibody.
CETSA HT	High-throughput, plate-based detection using methods like proximity ligation assays or ELISA.[8][11]	High	Scalable for screening thousands of compounds; uses unmodified compounds.	Requires specialized reagents/antibodies; indirect detection of the target.
MS-CETSA / TPP	Mass spectrometry quantifies thousands of proteins in the soluble fraction simultaneously.[10]	Low-Medium	Proteome-wide view of on- and off-target engagement; hypothesis-free.[12]	Requires sophisticated MS instrumentation and bioinformatics expertise.

Expert Insight: While MS-CETSA (also known as Thermal Proteome Profiling or TPP) is powerful for identifying off-targets, it's crucial to validate hits using an orthogonal method. A thermal shift can sometimes occur due to indirect effects on a protein complex, not direct binding. For 2-aminobenzothiazole kinase inhibitors, a follow-up in vitro kinase panel is a self-validating step.

Photoaffinity Labeling (PAL): Covalently Capturing the Interaction

Photoaffinity Labeling (PAL) provides direct and irreversible evidence of a compound-target interaction.[13] This technique involves synthesizing an analog of the 2-aminobenzothiazole compound that incorporates a photoreactive group and often a reporter tag.[14]

The Causality Behind the Method

The probe is incubated with live cells, where it binds to its target(s). A brief exposure to UV light of a specific wavelength activates the photoreactive group, which then forms a highly reactive intermediate (e.g., a carbene or nitrene). This intermediate rapidly and indiscriminately forms a covalent bond with the nearest amino acid residues of the binding pocket.[14] The now-covalently-tagged protein can be detected and identified using the reporter tag (e.g., a biotin tag for pulldown or an alkyne for "click" chemistry).

Caption: A typical workflow for Photoaffinity Labeling (PAL) using click chemistry.

Key Considerations for PAL Probe Design

The success of a PAL experiment hinges on a well-designed probe.

• Photoreactive Group: Diazirines are often preferred as they are small and generate highly reactive carbenes upon activation with less damaging, longer-wavelength UV light (~350-380 nm).[14] Benzophenones are bulkier but also effective.[14]

• Reporter Tag: Modern probes use a minimal "handle," like a terminal alkyne, for bioorthogonal ligation (e.g., click chemistry).[15][16] This avoids using a bulky tag like biotin directly on the probe, which could interfere with binding.

• Biological Activity: The probe's affinity for the target should be validated and be as close as possible to the parent 2-aminobenzothiazole compound. A significant loss in potency suggests the modifications have disrupted the binding mode.

Expert Insight: A critical control for any PAL experiment is a competition assay. Pre-incubating the cells with an excess of the original, unmodified 2-aminobenzothiazole compound should prevent the photo-probe from binding to the specific target. A reduction in the signal for a particular protein in the competition sample validates it as a specific interactor.

Resonance Energy Transfer (RET) Assays: Quantifying Engagement in Real-Time

Methods based on resonance energy transfer, such as Bioluminescence Resonance Energy Transfer (BRET), offer a highly sensitive and quantitative way to measure target engagement in live cells.[17][18]

The Causality Behind the Method

The NanoBRET™ assay is a prime example.[18] It requires engineering the cells to express the target protein as a fusion with NanoLuc® Luciferase. A cell-permeable fluorescent tracer, designed to bind to the same site as the 2-aminobenzothiazole compound, is then added to the cells. When the tracer binds to the NanoLuc-tagged target, the two are in close proximity. The energy from the luciferase substrate is transferred to the fluorescent tracer, which then emits light at its characteristic wavelength. This is the BRET signal.

When the unlabeled 2-aminobenzothiazole compound is added, it competes with the tracer for the target's binding site. This displacement separates the luciferase and the tracer, leading to a dose-dependent decrease in the BRET signal. This allows for the calculation of an IC50 value, representing the compound's potency for its target within the live cell environment.

Strengths and Limitations of BRET-based Assays

• Strengths:

  • Highly quantitative, providing cellular IC50 values.

  • Real-time measurements in living cells.

  • High signal-to-background ratio.

• Limitations:

  • Requires genetic engineering of the target protein, which may not be feasible for all targets or cell lines.

  • Dependent on the availability of a suitable, cell-permeable fluorescent tracer for the target of interest.

  • The fusion tag could potentially alter protein function or localization.

Decision Framework: Choosing the Right Assay

Selecting the optimal target engagement assay depends on the stage of your drug discovery project and the specific question you need to answer.

Caption: A decision tree to guide the selection of a target engagement assay.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following are detailed, self-validating protocols for two of the most powerful and informative techniques.

Protocol 1: Western Blot-based Cellular Thermal Shift Assay (WB-CETSA)

This protocol is designed to validate the engagement of a 2-aminobenzothiazole compound with its known target, for which a reliable antibody is available.

• Cell Culture and Treatment:

  • Plate cells (e.g., A549 human lung carcinoma) to achieve 70-80% confluency on the day of the experiment.

  • Treat cells with the 2-aminobenzothiazole compound at a final concentration of 10x the cellular IC50 (or a range of concentrations) for 1-2 hours. Include a vehicle control (e.g., 0.1% DMSO).

• Harvesting and Heating:

  • Harvest cells by trypsinization, wash with PBS, and resuspend in PBS containing protease and phosphatase inhibitors to a final concentration of 5-10 x 10^6 cells/mL.

  • Aliquot 100 µL of the cell suspension into multiple PCR tubes for each condition (vehicle and compound-treated).

  • Heat the tubes in a thermal cycler for 3 minutes across a temperature gradient (e.g., 40°C, 45°C, 50°C, 55°C, 60°C, 65°C). Include a 37°C non-heated control.

• Lysis and Separation:

  • Immediately cool the tubes on ice for 3 minutes.

  • Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

  • To separate the soluble and aggregated fractions, centrifuge the lysates at 20,000 x g for 20 minutes at 4°C.

• Protein Quantification and Analysis:

  • Carefully collect the supernatant (soluble fraction) from each tube.

  • Determine the protein concentration of each sample using a BCA or Bradford assay.

  • Normalize all samples to the same protein concentration using lysis buffer.

  • Analyze 20-30 µg of protein from each sample by SDS-PAGE and subsequent Western blotting using a primary antibody specific for the target protein.

• Data Interpretation:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • For each condition, normalize the band intensity at each temperature to the intensity of the 37°C control.

  • Plot the relative protein amount against temperature for both vehicle- and compound-treated samples. A rightward shift in the curve for the compound-treated sample confirms target engagement.[19]

Protocol 2: Photoaffinity Labeling (PAL) with Click Chemistry Detection

This protocol is for identifying the target of a novel 2-aminobenzothiazole compound using a probe equipped with a diazirine and a terminal alkyne.

• Probe Incubation and Competition:

  • Plate cells to ~80% confluency.

  • For the competition sample, pre-incubate cells with a 100-fold excess of the parent, non-probe compound for 1 hour.

  • Add the alkyne-diazirine photo-probe to all samples (including the competition sample) at a predetermined optimal concentration and incubate for 1 hour. Keep plates in the dark.

• Photocrosslinking:

  • Remove the media and wash the cells gently with cold PBS.

  • Place the plates on ice and irradiate with 365 nm UV light for 5-15 minutes.

• Cell Lysis:

  • Lyse the cells directly on the plate using a lysis buffer (e.g., RIPA buffer) containing protease inhibitors. Scrape and collect the lysate.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Click Chemistry Reaction:

  • To 1 mg of protein lysate, add the click-chemistry reaction cocktail. This typically includes a biotin-azide reporter tag, a copper(I) catalyst (e.g., CuSO4 with a reducing agent like sodium ascorbate), and a copper-chelating ligand (e.g., TBTA).

  • Incubate at room temperature for 1-2 hours with gentle rotation.

• Enrichment and Detection:

  • Add streptavidin-conjugated magnetic beads to the lysate and incubate for 2 hours at 4°C to capture the biotinylated protein-probe complexes.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads by boiling in SDS-PAGE loading buffer.

• Target Identification:

  • Run the eluate on an SDS-PAGE gel.

  • Visualize potential targets by silver staining or Western blotting with a streptavidin-HRP conjugate. A band that appears in the probe-treated sample but is significantly reduced or absent in the competition sample is a specific target candidate.

  • Excise this band and identify the protein via mass spectrometry (LC-MS/MS).

References

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A Senior Application Scientist's Guide to the Reproducible Synthesis and Biological Evaluation of 2-Aminobenzothiazoles

This guide provides an in-depth comparison of synthetic and bio-evaluation methodologies for 2-aminobenzothiazole derivatives. As Senior Application Scientists, our goal is not merely to present protocols but to illuminate the underlying principles that govern their success and reliability. We will explore the causality behind experimental choices, offering a framework for generating robust, reproducible data for researchers, scientists, and drug development professionals.

Part 1: Reproducibility in the Synthesis of 2-Aminobenzothiazole Derivatives

The reliability of any biological data begins with the quality of the chemical matter. The synthesis of the 2-ABT core and its derivatives can be approached through various routes, each with its own set of advantages and reproducibility challenges.[4]

Comparative Analysis of Key Synthetic Methodologies

The choice of synthetic strategy is a critical decision that impacts yield, purity, scalability, and, most importantly, reproducibility. While classical methods exist, modern approaches often provide greater control and consistency.

Methodology	Typical Reaction Conditions	Typical Yield	Key Reproducibility Challenges	"Green" Chemistry Considerations
Classical Hugerschoff (Arylthiourea Cyclization) [3]	Bromine or another strong oxidant in a chlorinated solvent (e.g., chloroform).	Moderate to Good	Highly exothermic, potential for over-bromination and side products, sensitivity to reagent quality.[3]	Use of toxic solvents and hazardous reagents.
FeCl₃-Catalyzed Tandem Reaction [5]	2-Iodoaniline, isothiocyanate, FeCl₃ catalyst, in water with a phase-transfer catalyst.	Good to Excellent	Catalyst purity and loading are critical, potential for metal contamination in the final product.	Excellent; uses water as a solvent, avoiding hazardous organic solvents.[5]
Microwave-Assisted Synthesis [6]	Sealed vessel, often solvent-free or with a high-boiling polar solvent.	Good to Excellent	Requires specialized equipment, precise control of temperature and pressure is crucial for consistent results.	Reduced reaction times and energy consumption.[6]
Multi-Component Reactions (MCRs) [6]	One-pot reaction of multiple starting materials, often with a catalyst (e.g., Sc(OTf)₃).	Good to Excellent	Stoichiometry of reactants must be precise, minor impurities in starting materials can inhibit the cascade.	High atom economy, reduces purification steps and solvent waste.[6]

Workflow for Reproducible Synthesis and Characterization

A reproducible synthesis is not just about the reaction; it is an end-to-end process that includes purification and rigorous characterization to validate the structure and purity of the final compound. This validation is non-negotiable, as impurities can significantly impact biological results.

Caption: Standard workflow for an in vitro cell-based assay.

Detailed Protocol: Reproducible MTT Assay for IC₅₀ Determination

This protocol for evaluating the cytotoxicity of a 2-ABT derivative against a cancer cell line (e.g., MCF-7 breast cancer or A549 lung cancer) is designed to be self-validating. [7][8]

• Cell Culture: Culture MCF-7 cells in appropriate media (e.g., DMEM with 10% FBS) at 37°C and 5% CO₂. Use cells only between passages 5 and 20.

  • Causality: High passage numbers can lead to genetic drift and altered drug sensitivity, a major source of irreproducibility.

• Cell Seeding: Harvest cells using trypsin and perform a cell count using a hemocytometer or automated counter. Seed 5,000 cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment.

  • Causality: A precise starting cell number is critical. The 24-hour adherence period ensures cells are in a healthy state before drug exposure.

• Compound Preparation: Prepare a 10 mM stock solution of the purified 2-ABT derivative in 100% DMSO. From this stock, create a series of dilutions in culture media to achieve the final desired concentrations (e.g., 100 µM to 0.1 µM). The final DMSO concentration in all wells must be kept constant and low (<0.5%).

  • Causality: DMSO is cytotoxic at higher concentrations. Keeping it constant across all wells, including the vehicle control, ensures that any observed effect is from the compound, not the solvent.

• Cell Treatment: Remove the old media from the cells and add 100 µL of the media containing the various compound dilutions. Include wells for "vehicle control" (media with DMSO only) and "no-cell" blanks.

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Causality: Only viable cells with active mitochondrial dehydrogenases can convert MTT to formazan crystals. This is the core principle of the assay.

• Formazan Solubilization: Carefully remove the media and add 100 µL of DMSO to each well to dissolve the purple formazan crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no-cell" blank from all other values.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (which represents 100% viability).

  • Plot the percent viability against the log of the compound concentration and fit the data to a non-linear regression curve (sigmoidal dose-response) to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion

Reproducibility in the synthesis and biological evaluation of 2-aminobenzothiazole derivatives is not an accident; it is the result of deliberate, controlled, and well-documented scientific practice. For synthesis, the choice of modern, robust methodologies, coupled with rigorous purification and multi-modal characterization (NMR, MS, HPLC), is essential to produce high-quality, reliable chemical matter. For biological evaluation, adherence to standardized protocols, careful control of assay variables like cell passage number and reagent quality, and the inclusion of appropriate controls are critical for generating data that is both accurate and comparable across studies. By understanding and implementing the principles outlined in this guide, researchers can significantly enhance the integrity and trustworthiness of their findings in the pursuit of novel 2-aminobenzothiazole-based therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone

This document provides a detailed, procedural guide for the safe and compliant disposal of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone. As a research chemical, its disposal is governed by stringent regulations designed to protect laboratory personnel, the public, and the environment. This guide is intended for researchers, scientists, and drug development professionals who handle this compound. The procedures outlined herein are based on established best practices and regulatory standards from leading safety authorities.

Hazard Assessment and Profile

The 2-aminobenzothiazole moiety is known to present specific health risks. The parent compound, 2-Aminobenzothiazole, is classified as harmful if swallowed and causes serious eye irritation.[1] Structurally similar compounds exhibit a range of hazards including skin irritation and potential respiratory irritation.[2][3] Therefore, it is scientifically prudent and essential for safety to manage (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone as a hazardous chemical.

Table 1: Inferred Hazard Profile and GHS Classification

Hazard Statement	GHS Classification	Rationale & Causality
Harmful if swallowed	Acute Toxicity, Oral (Category 4)	Based on the known toxicity of the 2-aminobenzothiazole core structure.[1] Ingestion can lead to adverse health effects.
Causes skin irritation	Skin Irritation (Category 2)	Many benzothiazole derivatives are known skin irritants.[2][3] Direct contact should be avoided.
Causes serious eye irritation	Eye Irritation (Category 2A)	The parent compound is a known serious eye irritant.[1] Particulate matter or splashes can cause significant damage.
May cause respiratory irritation	STOT SE, Respiratory (Category 3)	A common hazard for powdered amine-containing heterocyclic compounds.[3] Inhalation of dust should be minimized.

During thermal decomposition, benzothiazole derivatives can release toxic and irritating gases, including nitrogen oxides (NOx), sulfur oxides (SOx), and carbon monoxide (CO).[4]

The Core Directive: Prohibited Disposal Methods

Before detailing the correct procedure, it is critical to state unequivocally the disposal methods that are strictly prohibited due to regulatory non-compliance and significant safety and environmental risks.

• DO NOT Dispose Down the Drain: This compound is not suitable for drain disposal.[5][6] Its potential toxicity and impact on aquatic ecosystems make sewer disposal illegal and irresponsible.

• DO NOT Dispose in Regular Trash: As a hazardous chemical, it cannot be placed in the municipal solid waste stream.[6][7] This prevents accidental exposure to custodial staff and environmental contamination.

• DO NOT Allow to Evaporate: Intentionally evaporating chemical waste in a fume hood is not a permissible disposal method and violates environmental regulations.[8]

Adherence to these core prohibitions is the first step in a compliant waste management process.

Step-by-Step Protocol for Proper Disposal

The following protocol provides a systematic approach to collecting and managing waste (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone from the point of generation to its final removal by a certified disposal service. This process is designed to comply with the US Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration's (OSHA) Laboratory Standard.[8][9]

Step 1: Personal Protective Equipment (PPE)

Before handling the waste compound or its containers, ensure appropriate PPE is worn to prevent exposure.

• Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile) that are free from damage.

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: If handling large quantities of the solid outside of a certified chemical fume hood, a NIOSH-approved respirator may be necessary.

Step 2: Waste Container Selection

The integrity of the waste containment system is paramount.

• Compatibility: The container must be made of a material that does not react with the chemical. High-density polyethylene (HDPE) or the original product container are ideal choices.[5][10]

• Condition: The container must be robust, leak-proof, and have a secure, screw-top cap.[5][7] Never use food-grade containers (e.g., jars, bottles) for hazardous waste storage.[5]

• Headspace: Do not fill the container to the brim. Always leave at least 10% (or one-inch) of headspace to allow for thermal expansion of contents.[5]

Step 3: Waste Accumulation and Labeling

Waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[5][10]

• Designate an SAA: This must be within the laboratory, under the control of the generating personnel.

• Label the Container: As soon as the first drop of waste is added, the container must be labeled. The label must include:

  • The words "Hazardous Waste" .[5]

  • The full chemical name: "(2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone" . Avoid abbreviations or formulas.

  • The name and location (building, room number) of the generator.[5]

• Keep Closed: The waste container must remain securely capped at all times, except when actively adding waste.[5][10]

Step 4: Storage in the Satellite Accumulation Area (SAA)

Proper storage within the SAA is crucial for safety and compliance.

• Segregation: Store the waste container away from incompatible materials, particularly strong oxidizing agents, which are incompatible with 2-aminobenzothiazole.[4] Use physical barriers or secondary containment to enforce segregation.[7]

• Secondary Containment: Place the waste container in a larger, chemically resistant tray or bin to contain any potential leaks or spills.[8]

• Quantity Limits: Be aware of SAA quantity limits. Per EPA regulations, you cannot store more than 55 gallons of hazardous waste or 1 quart of acutely hazardous (P-listed) waste at any one time.[8][10]

Workflow for Waste Management

The following diagram illustrates the decision-making and operational flow for the proper disposal of (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone.

Caption: Waste Management Decision and Process Flow.

Step 5: Disposal of Contaminated Materials

Any item that comes into direct contact with (2-Amino-benzothiazol-6-yl)-piperidin-1-yl-methanone must be managed as hazardous waste.

• Solid Waste: Contaminated gloves, weigh boats, pipette tips, and absorbent pads used for cleaning minor spills should be collected in a separate, clearly labeled solid hazardous waste container or bag.[8]

• Empty Containers: An "empty" container that held this compound is not considered regular trash. It must be triple-rinsed with a suitable solvent (e.g., methanol, acetone). The rinsate must be collected and disposed of as liquid hazardous waste.[8] Only after this decontamination procedure can the defaced container be discarded as non-hazardous waste.[8]

Step 6: Arranging for Final Disposal

Laboratory personnel are responsible for accumulation, but final disposal must be handled by professionals.

• Contact EHS: When the waste container is full (or approaching the one-year accumulation limit for academic labs), contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[10][11]

• Licensed Contractor: Your EHS department works with licensed hazardous waste disposal companies that are permitted to transport, treat, and dispose of chemical waste in accordance with all federal and state regulations.[7]

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is required.

• Alert Personnel: Notify others in the immediate area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

• Control Ignition Sources: If the compound was dissolved in a flammable solvent, extinguish any open flames.

• Small Spills: For minor spills of the solid, use absorbent pads or a scoop/spatula to carefully sweep up the material.[4][12] Avoid generating dust.[12] Place the collected material and all cleaning supplies into a hazardous waste container.

• Large Spills: Do not attempt to clean up a large spill yourself. Contact your institution's EHS or emergency response team for assistance.

Regulatory and Authoritative Grounding

The procedures in this guide are grounded in the regulations and standards set forth by major governing bodies to ensure a culture of safety and environmental stewardship.

• OSHA (Occupational Safety and Health Administration): The Laboratory Standard (29 CFR 1910.1450) mandates the development of a Chemical Hygiene Plan (CHP), which must include policies for waste disposal to protect workers.[9][13][14]

• EPA (Environmental Protection Agency): The RCRA gives the EPA the authority to control hazardous waste from its generation to its ultimate disposal ("cradle-to-grave").[8] Academic laboratories may operate under the alternative, more flexible requirements of 40 CFR Part 262, Subpart K.[11]

• ECHA (European Chemicals Agency): In the European Union, the REACH and CLP regulations require chemical safety assessments and proper hazard communication, which inform waste management practices.[15][16][17]

By adhering to this comprehensive disposal plan, you ensure that your laboratory practices meet the highest standards of safety, protecting yourself, your colleagues, and the environment.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• University of Pennsylvania EHRS. Laboratory Chemical Waste Management Guidelines. [Link]

• Vanderbilt University. Guide to Managing Laboratory Chemical Waste. [Link]

• PubChem, National Center for Biotechnology Information. PubChem Compound Summary for CID 592122, 2-Piperazin-1-yl-1,3-benzothiazole. [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. [Link]

• European Chemicals Agency. Guidance on Information Requirements and Chemical Safety Assessment. [Link]

• Occupational Safety and Health Administration. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. [Link]

• Occupational Safety and Health Administration. OSHA Factsheet: Laboratory Safety OSHA Lab Standard. [Link]

• European Chemicals Agency. Chemical safety report. [Link]

• American Chemical Society. Hazardous Waste and Disposal. [Link]

• National Center for Biotechnology Information. OSHA Laboratory Standard. [Link]

• European Chemicals Agency. ECHA Homepage. [Link]

• Thermo Fisher Scientific. (n.d.). Safety Data Sheet: 2-Benzothiazolamine, 6-nitro-. [Link]

• Compliancy Group. (2023, September 18). OSHA Laboratory Standard. [Link]

• PubChem, National Center for Biotechnology Information. PubChem Compound Summary for CID 17335, 2-Amino-6-methylbenzothiazole. [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Aminobenzothiazole, 97%. [Link]

• DuraLabel. (2025, December 16). OSHA Rules for Hazardous Chemicals. [Link]

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